gold(I) chloride

• CAS: 10294-29-8

Core Science & Biosynthesis

Synthesis of Gold(I) Chloride via Thermal Decomposition of Gold(III) Chloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of gold(I) chloride (AuCl) through the thermal decomposition of gold(III) chloride (AuCl₃). This method offers a direct route to obtaining the Au(I) oxidation state, which is a critical precursor in the synthesis of various gold-based therapeutic agents and catalysts. This document outlines the fundamental principles of the thermal decomposition process, detailed experimental protocols, quantitative data, and key considerations for achieving high-purity AuCl.

Introduction

Gold(I) compounds have garnered significant interest in medicinal chemistry and catalysis due to their unique linear coordination geometry and reactivity. The synthesis of high-purity AuCl is a crucial first step in the development of more complex gold(I) species. Thermal decomposition of AuCl₃ presents a straightforward, solvent-free method for the preparation of AuCl. The process relies on the controlled heating of AuCl₃ to induce the elimination of chlorine gas, resulting in the reduction of gold from the +3 to the +1 oxidation state. However, careful temperature control is paramount to prevent the subsequent disproportionation or decomposition of the desired AuCl product.

Thermal Decomposition Pathway

The thermal decomposition of gold(III) chloride is a multi-step process. Initially, AuCl₃ decomposes to form AuCl and chlorine gas. This reaction typically commences at temperatures around 160 °C.[1] If the temperature is increased further, the resulting AuCl, being thermally unstable, can undergo two possible pathways: disproportionation to gold(III) chloride and elemental gold, or further decomposition to elemental gold and chlorine gas.[1]

The key reactions in this process are:

• Decomposition of AuCl₃ to AuCl: AuCl₃(s) → AuCl(s) + Cl₂(g)

• Disproportionation of AuCl: 3AuCl(s) → AuCl₃(s) + 2Au(s)

• Decomposition of AuCl to Au: 2AuCl(s) → 2Au(s) + Cl₂(g)

The presence of a chlorine atmosphere can influence the decomposition temperatures. In a chlorine atmosphere, AuCl₃ is more stable and decomposes at a higher temperature of approximately 254 °C to yield AuCl, which in turn decomposes to elemental gold at around 282 °C.

Figure 1: Thermal Decomposition Pathway of AuCl₃

Quantitative Data

The following table summarizes the key temperatures and observations for the thermal decomposition of gold chlorides.

Parameter	Temperature (°C)	Atmosphere	Observation	Reference
Onset of AuCl₃ Decomposition	~160	Air/Inert	AuCl₃ begins to decompose to AuCl.	[1]
Preparation of AuCl	185	Air	Heating for 12 hours yields AuCl.	[1]
Formation of AuCl from HAuCl₄·3H₂O	240	Argon/Air	AuCl is the main solid product.	[2]
Onset of AuCl Disproportionation	>210	Air/Inert	AuCl disproportionates to AuCl₃ and Au.	[1]
AuCl₃ Decomposition in Chlorine	254	Chlorine	AuCl₃ decomposes to AuCl.
AuCl Decomposition in Chlorine	282	Chlorine	AuCl decomposes to Au.

Experimental Protocols

This section provides a detailed methodology for the synthesis of AuCl from the thermal decomposition of AuCl₃.

Materials and Equipment

• Anhydrous Gold(III) Chloride (AuCl₃) (99.9%+)

• Tube furnace with temperature controller

• Quartz or porcelain combustion boat

• Quartz tube

• Source of inert gas (e.g., Argon or Nitrogen) with flow controller

• Schlenk line or similar apparatus for handling air-sensitive materials

• Fume hood

Experimental Workflow

Figure 2: Experimental Workflow for AuCl Synthesis

Detailed Procedure

• Apparatus Setup: Assemble the tube furnace with the quartz tube. Ensure all connections are gas-tight. Connect the inert gas supply to one end of the quartz tube and a bubbler or exhaust to the other end, ensuring the setup is placed within a fume hood.

• Inert Atmosphere: Purge the quartz tube with a steady flow of inert gas (e.g., argon at 50-100 mL/min) for at least 30 minutes to remove air and moisture.

• Sample Preparation: Weigh a known amount of anhydrous AuCl₃ into a clean, dry combustion boat.

• Reaction: Place the combustion boat containing the AuCl₃ into the center of the quartz tube while maintaining a positive flow of inert gas.

• Heating Protocol:

  • Heat the furnace to 185 °C at a controlled rate (e.g., 5-10 °C/min).

  • Hold the temperature at 185 °C for 12 hours.[1] It is crucial to maintain a slow, steady flow of inert gas throughout the heating process to carry away the evolved chlorine gas.

• Cooling and Product Recovery:

  • After the reaction is complete, turn off the furnace and allow it to cool to room temperature under the inert gas flow.

  • Once cooled, carefully remove the combustion boat containing the pale yellow solid of AuCl.

  • Handle the product under an inert atmosphere (e.g., in a glovebox) to prevent any potential reaction with atmospheric moisture.

• Purification (Optional): The product obtained from this method is generally of high purity. If unreacted AuCl₃ is suspected, a sublimation step can be performed under vacuum at a temperature slightly below the decomposition temperature of AuCl to remove the more volatile AuCl₃. However, this risks decomposition of the AuCl. Washing with a solvent in which AuCl is insoluble and AuCl₃ is soluble (e.g., diethyl ether) could be another option, though this may introduce impurities.

Characterization

To confirm the successful synthesis of AuCl and assess its purity, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To identify the crystalline phase of the product and confirm the absence of AuCl₃ and elemental Au.

• X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of gold and the elemental composition of the product.

• Thermogravimetric Analysis (TGA): To study the thermal stability of the synthesized AuCl and confirm its decomposition profile.

• Raman Spectroscopy: To identify the characteristic vibrational modes of the Au-Cl bond in AuCl.

Safety Considerations

• Gold chlorides are corrosive and can cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The thermal decomposition of AuCl₃ releases chlorine gas, which is toxic and corrosive. All procedures must be carried out in a well-ventilated fume hood.

• Ensure the inert gas setup is properly assembled to prevent leaks and maintain a positive pressure.

Conclusion

The thermal decomposition of gold(III) chloride is a viable and direct method for the synthesis of gold(I) chloride. Precise control of the reaction temperature and atmosphere is critical to prevent the formation of byproducts. The protocol detailed in this guide provides a robust framework for researchers to produce high-purity AuCl for applications in drug development and catalysis. Thorough characterization of the final product is essential to ensure its suitability for downstream applications.

References

• 1. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 2. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Crystal Structure and Coordination Geometry of Gold(I) Chloride (AuCl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and coordination geometry of gold(I) chloride (AuCl). The information presented herein is compiled from foundational crystallographic studies and is intended to serve as a detailed resource for researchers in chemistry, materials science, and drug development.

Crystal Structure of Gold(I) Chloride

Gold(I) chloride crystallizes in a body-centered tetragonal system, which is characterized by its unique arrangement of gold and chlorine atoms in a repeating three-dimensional lattice.

Crystallographic Data

The crystallographic data for AuCl has been determined through single-crystal X-ray diffraction studies. Two key independent studies in 1974 established the fundamental structural parameters. The data presented in the following table is a summary of these findings.

Parameter	Value (Janssen et al., 1974)	Value (Straehle and Loercher, 1974)
Crystal System	Tetragonal	Tetragonal
Space Group	I4₁/amd	I4₁/amd
Lattice Constant a	6.734 Å	6.736 Å
Lattice Constant c	8.674 Å	8.699 Å
Unit Cell Volume	392.8 ų	394.4 ų
Formula Units (Z)	8	8
Calculated Density	7.85 g/cm³	7.81 g/cm³

Atomic Coordinates and Coordination

The asymmetric unit of the AuCl crystal structure contains one gold atom and one chlorine atom. The gold atoms are located at the Wyckoff position 8c, while the chlorine atoms occupy the 8e position.[1] This specific arrangement gives rise to a one-dimensional chain-like structure.

The coordination geometry of the gold and chlorine atoms is a defining feature of the AuCl crystal structure. Each gold atom is linearly coordinated to two chlorine atoms, with a Cl-Au-Cl bond angle of 180°.[1] Conversely, each chlorine atom is bonded to two gold atoms in a bent or "L-shaped" geometry.[1] The Au-Cl bond length is consistently reported to be approximately 2.31 Å.[1]

Experimental Protocols

The determination of the crystal structure of AuCl was achieved through single-crystal X-ray diffraction. The following sections detail the methodologies employed in the seminal studies.

Synthesis of Gold(I) Chloride Single Crystals

The single crystals of AuCl used for X-ray diffraction analysis were prepared by the thermal decomposition of gold(III) chloride (AuCl₃). In a typical procedure, AuCl₃ is heated in a sealed, evacuated quartz tube. This process leads to the decomposition of AuCl₃ and the subsequent growth of AuCl crystals in a cooler region of the tube via vapor transport.

X-ray Diffraction Data Collection and Structure Refinement

The crystallographic data for AuCl were obtained using a single-crystal X-ray diffractometer. While the specific models of diffractometers used in the original 1974 studies are not detailed in the readily available literature, the general procedure would have involved the following steps:

• Crystal Mounting: A suitable single crystal of AuCl was mounted on a goniometer head.

• Data Collection: The crystal was irradiated with monochromatic X-rays (typically Mo Kα or Cu Kα radiation). The diffraction pattern, consisting of a series of reflections, was recorded on photographic film or with a detector as the crystal was rotated.

• Data Processing: The intensities and positions of the diffraction spots were measured and processed to yield a set of structure factors.

• Structure Solution and Refinement: The arrangement of atoms in the crystal lattice was determined from the structure factors using direct methods or Patterson synthesis. The initial structural model was then refined using least-squares methods to obtain the final, precise atomic positions and thermal parameters.

Visualization of the AuCl Coordination Geometry

The following diagram, generated using the DOT language, illustrates the linear coordination of a central gold atom by two chlorine atoms and the bent coordination of a central chlorine atom by two gold atoms within the AuCl crystal structure.

Caption: Coordination environment of gold and chlorine in the AuCl crystal structure.

References

• 1. next-gen.materialsproject.org [next-gen.materialsproject.org]

Spectroscopic Characterization of Gold(I) Chloride Using X-ray Absorption Spectroscopy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the application of X-ray Absorption Spectroscopy (XAS) for the characterization of gold(I) chloride (AuCl). Gold(I) compounds are significant in catalysis, nanoparticle synthesis, and importantly, in the development of novel therapeutic agents.[1][2][3][4] A thorough understanding of their electronic structure and local coordination environment is crucial for elucidating reaction mechanisms and structure-activity relationships. XAS, a powerful synchrotron-based technique, offers element-specific insights into the oxidation state and local atomic structure of gold in various states, from crystalline solids to dilute solutions.[1][4]

This guide details the experimental protocols for XAS measurements of AuCl, presents key quantitative data derived from X-ray Absorption Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS) analyses, and provides visualizations to clarify the experimental workflow and the interpretation of spectral features.

Introduction to XAS for Gold(I) Chloride Analysis

X-ray Absorption Spectroscopy (XAS) probes the electronic and local geometric structure of a specific element within a sample by measuring the absorption of X-rays as a function of energy. The technique is divided into two main regions:

• X-ray Absorption Near Edge Structure (XANES): Also known as Near Edge X-ray Absorption Fine Structure (NEXAFS), this region, spanning from just before to about 50 eV after the absorption edge, is sensitive to the oxidation state and coordination geometry of the absorbing atom. For gold compounds, the Au L₃-edge XANES is particularly informative. The "white line," a prominent feature in this region, arises from the excitation of core 2p₃/₂ electrons to unoccupied 5d or 6s states.[1][3] The intensity of this white line can be correlated with the oxidation state of gold, with Au(III) compounds generally exhibiting a more intense white line than Au(I) compounds due to differences in 5d orbital occupancy.[3]

• Extended X-ray Absorption Fine Structure (EXAFS): This region extends from about 50 eV to 1000 eV above the absorption edge. The oscillations in this part of the spectrum are caused by the scattering of the ejected photoelectron by neighboring atoms. Analysis of the EXAFS region provides quantitative information about the local atomic environment, including bond distances, coordination numbers, and the identity of neighboring atoms.[1]

The application of XAS is particularly crucial in the field of gold-based drug development, where understanding the speciation and biotransformations of these compounds within biological systems is a key aspect of their design and optimization.[4][5]

Experimental Protocols for XAS Analysis of Gold(I) Chloride

The following sections outline a generalized experimental methodology for the XAS analysis of gold(I) chloride, synthesized from various literature sources.[1][3]

Sample Preparation

Proper sample preparation is critical for obtaining high-quality XAS data. The sample must be homogeneous and of an appropriate thickness to ensure an optimal absorption signal.

• Solid Samples: Solid AuCl can be finely ground to a uniform powder. To achieve an appropriate absorption length, the powder is typically mixed with an X-ray transparent binder with low Z, such as boron nitride or cellulose. The mixture is then pressed into a pellet. Alternatively, the powder can be uniformly spread and sealed onto Kapton tape.

• Solution Samples: For solution-phase studies, which are often more relevant for biological and catalytic applications, gold(I) chloride species such as the dichloroaurate(I) anion, [AuCl₂]⁻, can be prepared by dissolving a suitable salt, for instance, tetrabutylammonium (B224687) dichloroaurate(I) (TBA[AuCl₂]), in an appropriate solvent like 1,2-dichlorobenzene.[1][2][3] The concentration should be optimized to provide a sufficient signal-to-noise ratio. Liquid sample holders with X-ray transparent windows (e.g., Kapton or Mylar) are used for these measurements. It is important to note that Au(I) chloride species can be unstable and may undergo radiation-induced oxidation to Au(III) species, which needs to be monitored during the experiment.[1][2][3]

Data Acquisition

XAS measurements are performed at synchrotron radiation facilities, which provide a high-flux, tunable X-ray beam.

• Beamline Setup: The experiment is typically conducted at a beamline equipped with a double-crystal monochromator (e.g., Si(111) or Si(220)) to select the desired X-ray energy. The Au L₃-edge, at approximately 11919 eV, is the most commonly used absorption edge for gold compounds.

• Detection Mode:

  • Transmission Mode: For concentrated samples, data is collected in transmission mode. This involves placing ion chambers before and after the sample to measure the incident (I₀) and transmitted (I₁) X-ray intensities. The absorption coefficient is then calculated as μ(E) = ln(I₀/I₁).

  • Fluorescence Mode: For dilute samples, fluorescence detection is more suitable. An energy-resolving detector, such as a multi-element germanium detector, is placed at 90° to the incident beam to collect the fluorescence photons emitted as the core holes are filled. The fluorescence intensity (If) is proportional to the absorption coefficient, μ(E) ∝ If/I₀.

• Energy Scan Parameters: The energy is scanned across the Au L₃-edge. A typical scan might involve:

  • A pre-edge region scan with larger energy steps.

  • A fine-step scan across the XANES region to resolve near-edge features.

  • A scan with increasing step size through the EXAFS region, often up to a photoelectron wave vector (k) of 12-14 Å⁻¹.

  • Multiple scans are typically collected and averaged to improve the signal-to-noise ratio. A gold foil standard is measured periodically for energy calibration.[3]

Data Analysis

The raw XAS data is processed and analyzed using specialized software packages (e.g., Athena, Artemis, IFEFFIT, or similar programs).

• XANES Analysis:

  • Energy Calibration: The energy scale is calibrated using a reference spectrum from a gold foil.

  • Pre-edge Background Subtraction: A linear or polynomial function is fitted to the pre-edge region and subtracted from the entire spectrum.

  • Normalization: The spectrum is normalized to the edge jump to account for variations in sample thickness and concentration.

  • Feature Analysis: The position of the absorption edge and the intensity and shape of the white line are analyzed to determine the oxidation state and coordination environment of the gold atoms.[1][3]

• EXAFS Analysis:

  • Background Removal: A smooth, atomic-like background (μ₀) is subtracted from the post-edge region of the spectrum to isolate the EXAFS oscillations, χ(E) = (μ(E) - μ₀(E)) / μ₀(E).

  • Conversion to k-space: The energy scale is converted to the photoelectron wave vector, k, where k = √[2m(E - E₀)/ħ²].

  • Fourier Transform: The k-weighted EXAFS signal (kⁿχ(k)) is Fourier transformed from k-space to R-space (distance) to generate a pseudo-radial distribution function. This provides a visual representation of the shells of neighboring atoms around the central gold atom.

  • Fitting: The EXAFS equation is used to fit the experimental data with theoretical scattering paths calculated using codes like FEFF.[1] This fitting process yields quantitative structural parameters such as the Au-Cl bond distance (R), the coordination number (N), and the Debye-Waller factor (σ²), which represents the mean-square disorder in the bond distance.[3]

Quantitative Data from XAS of Gold(I) Chloride

The following table summarizes key structural parameters for gold(I) chloride species as determined by EXAFS analysis in published studies.

Species	Coordination Shell	Coordination Number (N)	Bond Distance (R) [Å]	Debye-Waller Factor (σ²) [Ų]	Reference
[AuCl₂]⁻ in Ethaline	Au-Cl	2.0 ± 0.1	2.267 ± 0.006	Not explicitly stated	Ballantyne et al. (as cited in ResearchGate)[6]
[AuCl₂]⁻ in DCB	Au-Cl	2.0 (fixed)	2.27 ± 0.02	0.003 ± 0.001	Chang et al., Dalton Transactions, 2015[1][2][3]
AuCl in Na-Y Zeolite	Au-Cl	Not explicitly fitted	Assumed zig-zag structure	Not explicitly stated	Salama et al., The Journal of Physical Chemistry, 1996 (qualitative description)[7]

Note: DCB refers to 1,2-dichlorobenzene. Ethaline is a deep eutectic solvent.

Visualizing the Process and Concepts

Diagrams created using Graphviz help to illustrate the workflow and the relationships between different aspects of the XAS analysis of gold(I) chloride.

References

• 1. Structure and bonding in Au( i ) chloride species: a critical examination of X-ray absorption spectroscopy (XAS) data - RSC Advances (RSC Publishing) DOI:10.1039/C4RA13087A [pubs.rsc.org]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. esrf.fr [esrf.fr]
• 5. Next Generation Gold Drugs and Probes: Chemistry and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Solubility of Gold(I) Chloride in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of gold(I) chloride (AuCl) in common organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a qualitative summary, a detailed experimental protocol for determining solubility, and a logical workflow for solubility testing.

Executive Summary

Gold(I) chloride is a compound of significant interest in synthetic chemistry and drug development.[1] Its utility is often dependent on its solubility in various reaction media. While generally cited as being soluble in organic solvents, precise quantitative data is scarce.[1][2][3] This guide synthesizes the available qualitative information and provides a robust experimental framework for researchers to determine the solubility of AuCl in specific organic solvents of interest. The inherent instability of AuCl, which can lead to disproportionation into gold(III) chloride and metallic gold, presents a challenge in solubility measurements and necessitates careful experimental design.[1]

Solubility of Gold(I) Chloride: A Qualitative Overview

Solvent Family	Specific Solvent	Qualitative Solubility	Source(s)
Alcohols	Methanol, Ethanol	Generally cited as soluble	[4][5]
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Generally cited as soluble	[4][5]
Ketones	Acetone	Generally cited as soluble	[5]
Nitriles	Acetonitrile	Generally cited as soluble	[4]
Amides	Dimethylformamide (DMF)	Generally cited as soluble	[5]
Sulfoxides	Dimethyl sulfoxide (B87167) (DMSO)	Generally cited as soluble	[5]

Experimental Protocol for Determining the Solubility of Gold(I) Chloride

The following is a generalized protocol for determining the solubility of AuCl in an organic solvent. This method is based on the principle of creating a saturated solution and then quantifying the amount of dissolved solute. Given the light and moisture sensitivity of AuCl, all steps should be performed in a controlled environment (e.g., under an inert atmosphere and protected from light).

3.1 Materials and Equipment

• Gold(I) chloride (AuCl), high purity

• Anhydrous organic solvent of interest

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.2 µm PTFE)

• Volumetric flasks and pipettes

• Inert gas supply (e.g., nitrogen or argon)

• Fume hood

• Apparatus for solvent evaporation (e.g., rotary evaporator or vacuum oven)

• Spectrophotometer (for spectroscopic methods)

3.2 Gravimetric Method Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of AuCl to a known volume of the anhydrous organic solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure the solution is saturated. The exact time may need to be determined empirically.

• Sample Collection and Filtration:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to avoid precipitation due to temperature changes.

  • Immediately filter the solution through a syringe filter into a pre-weighed, dry volumetric flask. This step is critical to remove any suspended solid particles.

• Quantification of Dissolved AuCl:

  • Record the exact volume of the filtered saturated solution.

  • Evaporate the solvent from the volumetric flask under reduced pressure and gentle heat.

  • Once the solvent is completely removed, place the flask in a vacuum oven at a mild temperature to remove any residual solvent.

  • Allow the flask to cool to room temperature in a desiccator before weighing it on an analytical balance.

  • The difference between the final and initial mass of the flask gives the mass of the dissolved AuCl.

• Calculation of Solubility:

  • Solubility (g/L) = (Mass of dissolved AuCl (g)) / (Volume of filtered solution (L))

  • Solubility (mol/L) = (Mass of dissolved AuCl (g) / Molar mass of AuCl) / (Volume of filtered solution (L))

3.3 Alternative Method: Spectroscopic Quantification

For solvents where AuCl forms a stable, colored solution or a complex with a known extinction coefficient, UV-Vis spectrophotometry can be a viable alternative to the gravimetric method. This would involve creating a calibration curve with solutions of known AuCl concentrations and then measuring the absorbance of the saturated solution to determine its concentration.

Diagrams and Workflows

4.1 Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of gold(I) chloride solubility.

References

• 1. Gold(I) chloride - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. CAS 10294-29-8: gold(I) chloride | CymitQuimica [cymitquimica.com]
• 4. Gold(III) chloride [dlab.epfl.ch]
• 5. Gold(III) chloride - Wikipedia [en.wikipedia.org]

A Deep Dive into the Electronic Dichotomy of Gold: Au(I) vs. Au(III)

A Technical Guide for Researchers in Chemistry and Drug Development

Gold, a noble metal prized for millennia, reveals a fascinating electronic duality in its common oxidation states, +1 (aurous) and +3 (auric). This guide provides an in-depth exploration of the fundamental electronic properties that distinguish Au(I) and Au(III) complexes, offering insights crucial for their application in catalysis, materials science, and medicine. A key focus is placed on the profound influence of relativistic effects, which are paramount in understanding the unique characteristics of this heavy element.

Core Electronic Configuration and Relativistic Effects

The disparate behavior of Au(I) and Au(III) originates from their distinct electronic configurations, which are heavily influenced by relativistic effects. Due to gold's large nuclear charge (79 protons), its inner-shell electrons travel at speeds approaching the speed of light. This leads to a relativistic increase in their mass and a subsequent contraction of the s and p orbitals.[1][2][3] Conversely, the d and f orbitals are better shielded from the nuclear charge and expand.[4]

This relativistic contraction of the 6s orbital is a defining feature of gold's chemistry.[2][4] For neutral gold (Au(0)), the expected electron configuration of [Xe]4f¹⁴5d⁹6s² is altered to the more stable [Xe]4f¹⁴5d¹⁰6s¹, a result of the stability gained from a filled 5d subshell and the relativistically lowered energy of the 6s orbital.[5]

Au(I) , with a d¹⁰ configuration ([Xe]4f¹⁴5d¹⁰), is a closed-shell ion.[6] This completely filled d-orbital contributes to its preference for linear, 2-coordinate geometries, which minimize ligand-ligand repulsion. The stability of the Au(I) cation is notable, attributed to the loss of the single 6s electron to achieve the stable, filled 5d subshell.[6]

Au(III) , on the other hand, possesses a d⁸ configuration ([Xe]4f¹⁴5d⁸).[6] This open-shell configuration makes Au(III) complexes paramagnetic in the absence of a strong ligand field and predisposes them to square planar, 4-coordinate geometries. This geometry is a direct consequence of the d-orbital splitting in a square planar ligand field, where the d(x²-y²) orbital is significantly destabilized.

Species	Electron Configuration	d-Electron Count	Common Geometry
Au(0)	[Xe]4f¹⁴5d¹⁰6s¹	11	-
Au(I)	[Xe]4f¹⁴5d¹⁰	10	Linear
Au(III)	[Xe]4f¹⁴5d⁸	8	Square Planar

Ligand Field Theory and d-Orbital Splitting

Ligand Field Theory (LFT) provides a framework for understanding the electronic structure and properties of gold complexes.[7][8][9] The interaction between the gold d-orbitals and the orbitals of the surrounding ligands leads to a splitting of the d-orbital energies. The pattern of this splitting is dictated by the coordination geometry.

For Au(I) complexes, which are typically linear, the d-orbitals split into three levels. The d(z²) orbital experiences the strongest interaction with the ligands along the z-axis and is the most destabilized. The d(xy) and d(x²-y²) orbitals are non-bonding and degenerate, while the d(xz) and d(yz) orbitals are also degenerate and experience some stabilization.

In the case of square planar Au(III) complexes, the d-orbitals split into four distinct energy levels. The d(x²-y²) orbital, pointing directly at the ligands, is the most destabilized. The d(xy) orbital lies in the plane of the complex but between the ligands and is the next highest in energy. The d(z²) is lower in energy, followed by the degenerate d(xz) and d(yz) orbitals, which are the most stable.

References

• 1. sciencedaily.com [sciencedaily.com]
• 2. reddit.com [reddit.com]
• 3. iflscience.com [iflscience.com]
• 4. Relativistic quantum chemistry - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. homework.study.com [homework.study.com]
• 7. Ligand field theory - Wikipedia [en.wikipedia.org]
• 8. Ligand-Field Theory [chemed.chem.purdue.edu]
• 9. fiveable.me [fiveable.me]

An In-depth Technical Guide to the Disproportionation Mechanism of Gold(I) Chloride in Aqueous Solutions

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the thermodynamic and kinetic principles governing the disproportionation of gold(I) chloride complexes in aqueous media. It details the underlying mechanism, the influence of solution conditions, and the experimental protocols required for its investigation.

Executive Summary

Gold(I) chloride, primarily existing as the dichloroaurate(I) complex, [AuCl₂]⁻, in aqueous chloride solutions, is a metastable species. It undergoes a spontaneous redox reaction known as disproportionation, yielding solid metallic gold (Au(0)) and the more stable gold(III) tetrachloroaurate(III) complex, [AuCl₄]⁻. This phenomenon is of critical importance in various fields, including the synthesis of gold nanoparticles, hydrometallurgy, and the pharmacology of gold-based drugs, where the stability of the Au(I) oxidation state is paramount. This document outlines the fundamental mechanism, thermodynamics, and kinetics of this reaction, providing researchers with the theoretical background and practical methodologies to study and control this process.

The Core Disproportionation Reaction

In aqueous solutions containing chloride ions, gold(I) is complexed to form the linear [AuCl₂]⁻ ion. This species is thermodynamically unstable with respect to its oxidized and reduced counterparts. The overall disproportionation reaction is a pivotal equilibrium in the aqueous chemistry of gold.[1][2]

The balanced chemical equation for this reaction is:

3[AuCl₂]⁻(aq) ⇌ 2Au(s) + [AuCl₄]⁻(aq) + 2Cl⁻(aq)

This equilibrium signifies that three moles of the gold(I) complex react to produce two moles of solid, elemental gold and one mole of the gold(III) complex, releasing two moles of free chloride ions into the solution.

Thermodynamic Feasibility

The spontaneity of the disproportionation reaction can be quantitatively assessed by calculating the standard Gibbs free energy change (ΔG°) from the standard reduction potentials of the involved gold species.

Standard Reduction Potentials

The relevant half-reactions in aqueous solution are:

• Reaction 1: Au⁺(aq) + e⁻ → Au(s) ; E° = +1.69 V[3]

• Reaction 2: Au³⁺(aq) + 3e⁻ → Au(s) ; E° = +1.50 V[2][4]

From these, we can derive the potential for the Au³⁺/Au⁺ couple:

• Reaction 3: Au³⁺(aq) + 2e⁻ → Au⁺(aq)

The standard Gibbs free energy change is related to the standard potential by the equation ΔG° = -nFE°, where 'n' is the number of electrons transferred and 'F' is the Faraday constant (96,485 C/mol).

• For Reaction 1: ΔG₁° = -1 * F * (1.69 V) = -1.69F

• For Reaction 2: ΔG₂° = -3 * F * (1.50 V) = -4.50F

Since Reaction 3 can be obtained by (Reaction 2 - Reaction 1) / 2, the Gibbs free energy is calculated as: ΔG₃° = ΔG₂° - ΔG₁° = (-4.50F) - (-1.69F) = -2.81F

Now, we can find the standard potential for Reaction 3: E₃° = -ΔG₃° / (nF) = -(-2.81F) / (2F) = +1.405 V

The disproportionation of Au⁺ can be seen as the sum of two half-reactions:

• Oxidation: Au⁺(aq) → Au³⁺(aq) + 2e⁻ ; E° = -1.405 V

• Reduction: 2Au⁺(aq) + 2e⁻ → 2Au(s) ; E° = +1.69 V

The overall reaction is 3Au⁺(aq) → 2Au(s) + Au³⁺(aq) . The standard cell potential (E°cell) is the sum of the oxidation and reduction potentials: E°cell = 1.69 V - 1.405 V = +0.285 V

Since E°cell is positive, the standard Gibbs free energy change (ΔG° = -nFE°cell) is negative, confirming that the disproportionation of the uncomplexed Au⁺ ion is spontaneous under standard conditions.

Influence of Chloride Ions

Chloride ions play a crucial role by forming stable complexes with both Au(I) and Au(III), [AuCl₂]⁻ and [AuCl₄]⁻ respectively. The Pourbaix diagram for the Au-Cl-H₂O system illustrates that the [AuCl₂]⁻ species has a defined region of stability, which expands with increasing chloride concentration.[1][5][6] This indicates that a higher concentration of chloride ions shifts the disproportionation equilibrium to the left, stabilizing the Au(I) state and suppressing the formation of solid gold.[5][7] This stabilizing effect is a critical factor in controlling gold chemistry in chloride media.

Thermodynamic Data Summary

The following table summarizes the key thermodynamic parameters for the disproportionation reaction.

Parameter	Value	Notes
E°cell (uncomplexed)	+0.285 V	For the reaction 3Au⁺ ⇌ 2Au(s) + Au³⁺. Calculated from standard potentials.
ΔG° (uncomplexed)	-55.0 kJ/mol	Calculated using ΔG° = -nFE°cell with n=2. Confirms spontaneity.
Equilibrium Constant (K)	Varies with [Cl⁻]	The equilibrium constant for 3[AuCl₂]⁻ ⇌ 2Au(s) + [AuCl₄]⁻ + 2Cl⁻ is highly dependent on the chloride concentration. A precise universal value cannot be given.
Effect of [Cl⁻]	Inhibitory	Increasing chloride concentration stabilizes [AuCl₂]⁻, shifting the equilibrium to the left and decreasing the driving force for disproportionation.[5][7]

Reaction Mechanism and Kinetics

While the overall stoichiometry is established, the elementary steps of the disproportionation mechanism are not definitively resolved in the literature. A plausible mechanism likely involves a bimolecular collision of two [AuCl₂]⁻ ions in the rate-determining step.

Proposed Mechanism

A proposed pathway involves an initial association of two [AuCl₂]⁻ ions, followed by an electron transfer to form a transient Au(0)-Au(II) intermediate, which then rapidly reacts to form the final products.

Caption: Proposed mechanism for Au(I) disproportionation.

Rate Law

Based on the proposed bimolecular rate-determining step, the rate law for the disproportionation reaction is expected to be second order with respect to the concentration of the gold(I) complex. The inhibitory effect of chloride suggests it may appear in the denominator of the rate equation.

A general form of the rate law can be expressed as:

Rate = k_obs * [ [AuCl₂]⁻ ]²

Where k_obs is the observed rate constant. The dependence of k_obs on chloride concentration would need to be determined experimentally to fully elucidate the rate law.

Kinetic Data

Quantitative kinetic data for this specific reaction is scarce in the literature. The table below is structured to present the type of data that would be obtained from kinetic experiments.

Parameter	Symbol	Expected Value/Dependence	Method of Determination
Reaction Order (Au(I))	m	2 (Hypothesized)	Method of Initial Rates: Varying initial [[AuCl₂]⁻] while keeping other conditions constant and measuring the initial reaction rate.[8][9]
Reaction Order (Cl⁻)	n	Negative value (Hypothesized)	Method of Initial Rates: Varying initial [Cl⁻] while keeping other conditions constant.
Rate Constant	k	Temperature-dependent	Calculated from the rate law once the reaction orders are known.
Activation Energy	Ea	To be determined	Arrhenius Plot: Measuring the rate constant (k) at various temperatures and plotting ln(k) vs. 1/T.

Experimental Protocols

Investigating the disproportionation of [AuCl₂]⁻ requires careful experimental design to isolate the reaction and accurately measure its progress. The primary challenge is the preparation of a pure Au(I) starting solution, as it is often generated in situ from the reduction of Au(III).

Preparation of a Gold(I) Chloride Solution

A common method is the controlled reduction of a tetrachloroaurate(III) solution.

• Stock Solution: Prepare a standardized stock solution of HAuCl₄ in an aqueous matrix with a known excess chloride concentration (e.g., 1 M HCl or NaCl) to ensure all gold is present as [AuCl₄]⁻.

• Reducing Agent: Use a mild reducing agent that will selectively reduce Au(III) to Au(I) without immediate further reduction to Au(0). Sodium sulfite (B76179) (Na₂SO₃) or sodium metabisulfite (B1197395) (Na₂S₂O₅) are suitable candidates.

• Stoichiometry: Carefully add a stoichiometric amount of the reducing agent (2 electrons per Au atom, e.g., one mole of SO₃²⁻ per mole of [AuCl₄]⁻) to the gold(III) solution under constant stirring.

  • 2[AuCl₄]⁻(aq) + SO₃²⁻(aq) + H₂O(l) → 2[AuCl₂]⁻(aq) + SO₄²⁻(aq) + 2H⁺(aq) + 4Cl⁻(aq)

• Verification: Confirm the formation of [AuCl₂]⁻ and the absence of [AuCl₄]⁻ using UV-Vis spectrophotometry. The characteristic absorbance peaks of [AuCl₄]⁻ at ~313-320 nm should disappear.[10][11]

• Stability: The resulting [AuCl₂]⁻ solution should be used promptly for kinetic studies, as it will begin to disproportionate. The rate of disproportionation will be slower at higher chloride concentrations.

Kinetic Measurement using Stopped-Flow Spectrophotometry

This technique is ideal for monitoring the rapid changes in absorbance as [AuCl₂]⁻ disproportionates.[12][13][14]

• Instrument Setup: Utilize a stopped-flow apparatus coupled with a UV-Vis spectrophotometer. Thermostat the system to the desired reaction temperature.

• Reactant Syringes:

  • Syringe A: Contain the freshly prepared [AuCl₂]⁻ solution in a high-chloride background electrolyte.

  • Syringe B: Contain the same background electrolyte with a different chloride concentration to initiate the reaction by dilution, or simply the same electrolyte to monitor the intrinsic disproportionation rate.

• Wavelength Selection: Monitor the reaction at a wavelength where the change in absorbance is maximal. A suitable choice is the peak corresponding to the formation of [AuCl₄]⁻ (~313 nm), as the reactant [AuCl₂]⁻ has low absorbance in this region.[7][15]

• Data Acquisition: Rapidly mix the contents of the syringes. The instrument will trigger data acquisition automatically after the flow stops. Collect absorbance vs. time data for several half-lives of the reaction.

• Data Analysis:

  • Determine the initial rate of reaction from the initial slope of the absorbance vs. time curve.

  • Repeat the experiment with varying initial concentrations of [AuCl₂]⁻ and [Cl⁻] to determine the reaction orders and the rate constant, according to the principles of the method of initial rates.[8][9]

Caption: Workflow for kinetic analysis using stopped-flow.

Electrochemical Analysis using Cyclic Voltammetry (CV)

Cyclic voltammetry can be used to probe the stability of the Au(I) species and observe the potentials at which reduction to Au(0) and oxidation to Au(III) occur.

• Electrochemical Cell: Use a standard three-electrode setup with a working electrode (e.g., glassy carbon or gold), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte: The electrolyte should be the aqueous solution containing the [AuCl₂]⁻ complex and a supporting electrolyte (e.g., NaCl or HCl).

• Procedure: Scan the potential from a value where no reaction occurs towards negative potentials to observe the reduction of Au(I) to Au(0), and then reverse the scan towards positive potentials to observe the oxidation of Au(I) to Au(III).

• Interpretation: The relative peak currents and potentials can provide qualitative information about the stability of the [AuCl₂]⁻ species under different conditions (e.g., varying chloride concentration or pH). The disproportionation of electrochemically generated [AuCl₂]⁻ can sometimes be observed.[16][17]

Conclusion

The disproportionation of gold(I) chloride in aqueous solutions is a thermodynamically favorable process that is fundamentally important to gold chemistry. The stability of the Au(I) state is critically dependent on the concentration of chloride ions, which complex [AuCl₂]⁻ and shift the equilibrium away from disproportionation. While the precise mechanism and kinetics are not extensively documented, the reaction is hypothesized to be second-order in [AuCl₂]⁻. This guide provides the theoretical foundation and outlines robust experimental methodologies, such as stopped-flow spectrophotometry and cyclic voltammetry, for researchers to quantitatively investigate this reaction. A thorough understanding of this mechanism is essential for professionals in materials science and drug development to control the synthesis of gold-based materials and to design stable and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. ck12.org [ck12.org]
• 3. Standard Electrode (Half-Cell) Potentials | Chemistry for Majors [courses.lumenlearning.com]
• 4. ck12.org [ck12.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Khan Academy [khanacademy.org]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. hpst.cz [hpst.cz]
• 13. agilent.com [agilent.com]
• 14. Use of stopped-flow spectrophotometry to establish midpoint potentials for redox proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. journals.dbuniversity.ac.in [journals.dbuniversity.ac.in]
• 17. Cyclic Voltammetry Study of Noble Metals and Their Alloys for Use in Implantable Electrodes - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermal Stability and Decomposition Pathway of Aurous Chloride (AuCl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition pathway of aurous chloride (AuCl). Understanding the thermal behavior of gold compounds is critical for applications ranging from catalysis and nanoparticle synthesis to the development of gold-based therapeutics. This document details the key transformation temperatures, reaction pathways, and the experimental methodologies used to elucidate these properties.

Thermal Decomposition Pathway of Aurous Chloride

Aurous chloride is metastable under ambient conditions and is known to undergo disproportionation upon heating.[1] This process is a redox reaction where Au(I) is simultaneously oxidized to Au(III) and reduced to Au(0). The primary decomposition pathway involves the transformation of aurous chloride into auric chloride (AuCl₃) and elemental gold (Au).[1][2]

The key reactions are as follows:

• Disproportionation: The initial and primary decomposition step is the disproportionation of aurous chloride. This reaction typically begins at temperatures above 160-170°C and proceeds more rapidly at higher temperatures.[1][3] Above 210°C, a significant portion of the gold exists as elemental gold due to this reaction.[2]

  3AuCl → AuCl₃ + 2Au [1][2]

• Decomposition of Auric Chloride: The auric chloride (AuCl₃) produced during disproportionation is itself thermally unstable. At approximately 160°C, it begins to decompose back into aurous chloride and chlorine gas.[2][4]

  AuCl₃ → AuCl + Cl₂ [2]

• Final Decomposition to Elemental Gold: At higher temperatures, around 500°C, all forms of gold chloride decompose completely to yield elemental gold.[1] This principle is fundamental to the Miller process for gold purification.[1]

The thermal decomposition is a complex process where both the disproportionation of AuCl and the decomposition of the resulting AuCl₃ can occur, with the final stable product at elevated temperatures being elemental gold.

Caption: Thermal decomposition pathway of aurous chloride.

Quantitative Thermal Analysis Data

The thermal decomposition of aurous chloride has been characterized by several key temperature-dependent events. The following table summarizes the quantitative data available from the literature.

Reaction	Temperature Range (°C)	Process	Reference(s)
3AuCl → AuCl₃ + 2Au	>160 - 210	Disproportionation	[2][3]
Complete Decomposition (1 hour)	250	Disproportionation	[3]
AuCl₃ → AuCl + Cl₂	~160	Decomposition	[2]
All Gold Chlorides → Au	~500	Final Decomposition	[1]
AuCl → Au (in Chlorine Atmosphere)	282	Decomposition	[2]

Experimental Protocols

The thermal stability and decomposition of aurous chloride are primarily investigated using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This is ideal for observing decomposition reactions that involve the release of gaseous products like chlorine.

Objective: To determine the decomposition temperatures and mass loss profile of aurous chloride.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of high-purity aurous chloride powder into a clean, inert TGA crucible (e.g., alumina (B75360) or platinum).

• Atmosphere and Flow Rate: Place the sample in the TGA furnace. Purge the system with an inert gas, typically nitrogen or argon, at a constant flow rate (e.g., 30-50 mL/min) to prevent oxidation.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 600°C at a linear heating rate of 10°C/min. The higher final temperature ensures complete decomposition to elemental gold.

• Data Acquisition: Continuously record the sample mass and temperature throughout the experiment.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • Calculate the first derivative of the mass loss curve (DTG curve) to precisely identify the temperatures of maximum decomposition rates.

  • Correlate the observed mass loss percentages with the theoretical mass losses for the proposed decomposition reactions (e.g., the formation of AuCl₃ and Au, and the release of Cl₂).

DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature. It is used to detect thermal events like melting and decomposition (which can be endothermic or exothermic).

Objective: To identify the temperatures and characterize the energetics (endothermic/exothermic nature) of thermal transitions in aurous chloride.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium, tin).

• Sample Preparation: Accurately weigh 2-5 mg of aurous chloride powder into a hermetically sealed aluminum or gold crucible. An inert reference crucible is left empty.

• Atmosphere: Maintain an inert atmosphere (e.g., nitrogen) within the DSC cell at a constant flow rate (e.g., 30-50 mL/min).

• Temperature Program:

  • Equilibrate the sample and reference at a starting temperature of 30°C.

  • Heat the sample and reference from 30°C to 400°C at a linear heating rate of 10°C/min.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic (heat-absorbing) or exothermic (heat-releasing) peaks.

  • Determine the onset temperature and peak temperature for each thermal event, which correspond to transitions like decomposition.

References

• 1. Gold(I) chloride - Wikipedia [en.wikipedia.org]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 4. Gold(III) chloride [dlab.epfl.ch]

AuCl chemical compatibility with different functional groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compatibility of gold(I) chloride (AuCl) with a diverse range of functional groups. Understanding these interactions is critical for researchers in organic synthesis, catalysis, and particularly for scientists in drug development, where the stability and reactivity of therapeutic candidates in the presence of gold species can be a crucial factor. This document summarizes key reactive and compatible functional groups, provides quantitative data where available, outlines experimental protocols for compatibility assessment, and presents visual workflows and reaction pathways.

Overview of AuCl Reactivity

Gold(I) chloride is a versatile reagent and catalyst precursor in organic synthesis. Its reactivity is largely dictated by the electrophilic nature of the gold(I) center, which readily interacts with soft nucleophiles. The compatibility of AuCl with a given functional group can range from complete inertness to rapid reaction, leading to complex formation, catalysis, or decomposition of the starting material. The following sections provide a detailed breakdown of these interactions.

Compatibility with Key Functional Groups

The interaction of AuCl with various functional groups is summarized below, with a general trend of reactivity being:

Thiols > Amines > Alkenes/Alkynes > Carboxylic Acids > Alcohols > Ketones/Aldehydes > Esters/Amides/Ethers

It is important to note that reaction conditions such as solvent, temperature, and the presence of co-catalysts can significantly influence the outcome.

Sulfur-Containing Functional Groups

Thiols: Thiols exhibit high reactivity with AuCl, readily forming stable gold(I) thiolates (Au-SR). This strong interaction is the basis for the use of thiol-containing molecules in self-assembled monolayers on gold surfaces and for the stabilization of gold nanoparticles. The reaction is generally fast and quantitative. Ligand exchange reactions on gold surfaces and nanoclusters are also facile with thiols.[1][2][3][4]

Nitrogen-Containing Functional Groups

Amines: Primary and secondary amines coordinate to AuCl to form stable complexes.[5] This interaction can involve the displacement of the chloride ligand.[6] The stability of these complexes is influenced by the steric and electronic properties of the amine and can be further stabilized by hydrogen bonding.[7]

Amides: Amides are generally less reactive towards AuCl than amines. While direct complexation is not as common, gold(I) complexes can be involved in catalytic reactions of amides without direct cleavage of the amide bond under mild conditions.[8] However, some gold(III) complexes have been shown to induce amide bond cleavage, suggesting that the oxidation state of gold is a critical factor.[9]

Nitrogen-Containing Heterocycles: Heterocycles such as pyridines and indoles can coordinate to AuCl, acting as ligands. Gold(I) complexes are often used in catalytic reactions involving these moieties.[10][11]

Oxygen-Containing Functional Groups

Alcohols: Alcohols are generally poor ligands for AuCl. However, AuCl can catalyze reactions of alcohols, particularly propargylic alcohols, without direct, permanent complexation with the hydroxyl group.[1]

Carboxylic Acids: Carboxylic acids can react with AuCl, and AuCl is known to catalyze intramolecular additions of carboxylic acids to alkynes and allenes.[12]

Ethers: Ethers are generally considered to be compatible with AuCl and are often used as solvents in gold-catalyzed reactions. Cleavage of ethers typically requires harsh acidic conditions not usually employed with AuCl.[13][14]

Esters: Esters are largely unreactive towards AuCl under typical catalytic conditions and are well-tolerated as functional groups in gold-catalyzed reactions.

Aldehydes and Ketones: Aldehydes and ketones are generally compatible with AuCl. However, AuCl and its phosphine (B1218219) complexes can catalyze reactions involving these functional groups, such as the Conia-ene reaction, where the carbonyl compound acts as a nucleophile after enolization.[1] This indicates an interaction with the enol or enolate form rather than the carbonyl group itself.

Unsaturated Functional Groups

Alkenes and Alkynes: Alkenes and alkynes are soft nucleophiles that readily coordinate to the soft Lewis acidic Au(I) center, forming π-complexes.[7][15] This interaction is the basis for a vast number of gold-catalyzed reactions, including cyclizations and additions.

Quantitative Data on AuCl Compatibility

The following tables summarize available quantitative data on the reactivity of AuCl with various functional groups.

Table 1: Reaction Yields in AuCl-Catalyzed Reactions

Functional Group Reactant 1	Functional Group Reactant 2	Product Type	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Propargylic Alcohol	Aryl Thiol	α-Sulfenylated Ketone	AuCl (2 mol%)	Nitromethane	65	24	97	[1]
Propargylic Alcohol	Aryl Thiol	α-Sulfenylated Aldehyde	AuCl (2 mol%)	Nitromethane	65	24	93	[1]
Aliphatic Propargylic Alcohol	Aryl Thiol	α-Sulfenylated Ketone	AuCl (5 mol%)	Nitromethane	100	72	71	[1]
β-Ketoester (with alkyne)	-	Cyclized Product	[AuCl(PPh₃)]/AgBF₄	-	-	-	High	[1]
Aldoxime	-	Primary Amide	[(IPr)AuCl]/AgBF₄	Neat	100	20	High	[2]

Table 2: Stability of Au(I) Complexes with Various Ligands

Au(CN)₂⁻ > Au(S₂O₃)₂³⁻ > Au[SC(NH₂)₂]₂⁺ > Au(SCN)₂⁻ > AuCl₂⁻

This trend highlights the strong affinity of Au(I) for soft ligands like cyanide and sulfur donors.

Experimental Protocols for Compatibility Assessment

The following are generalized protocols for assessing the chemical compatibility of a compound containing a specific functional group with AuCl.

NMR Spectroscopy for Compatibility and Reaction Monitoring

Objective: To determine if a compound reacts with AuCl and to monitor the progress of any reaction.

Materials:

• Test compound

• AuCl

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of the test compound in the chosen deuterated solvent at a known concentration (e.g., 10 mM).

• Acquire a ¹H NMR spectrum of the test compound solution. This will serve as the reference (t=0).

• In a separate vial, dissolve a stoichiometric amount (e.g., 1 equivalent) of AuCl in the same deuterated solvent. Note: AuCl has low solubility in many organic solvents; sonication may be required. Alternatively, a slurry can be used.

• Add the AuCl solution/slurry to the NMR tube containing the test compound solution.

• Immediately acquire a ¹H NMR spectrum and continue to acquire spectra at regular intervals (e.g., 5 min, 15 min, 1 h, 4 h, 24 h).

• Analyze the spectra for changes in chemical shifts, the appearance of new signals, or the disappearance of signals corresponding to the starting material.

• Integration of the signals can be used to quantify the extent of the reaction.

UV-Vis Spectroscopy for Monitoring Complex Formation

Objective: To detect the formation of new gold complexes upon interaction with the test compound.

Materials:

• Test compound

• AuCl

• UV-Vis transparent solvent (e.g., acetonitrile, dichloromethane)

• UV-Vis cuvettes

• UV-Vis spectrophotometer

Procedure:

• Prepare a stock solution of the test compound and AuCl in the chosen solvent.

• Record the UV-Vis spectrum of the test compound solution and the AuCl solution separately.

• Mix the solutions in a cuvette.

• Record the UV-Vis spectrum of the mixture at regular time intervals.

• Monitor for the appearance of new absorption bands, which may indicate the formation of a new Au(I) complex.

Visualizations

The following diagrams illustrate key concepts and workflows related to AuCl compatibility.

Reaction Pathway: AuCl-Catalyzed Synthesis of α-Sulfenylated Carbonyls

Caption: AuCl-catalyzed reaction of propargylic alcohols and aryl thiols.

Experimental Workflow: Assessing AuCl Compatibility

Caption: Workflow for assessing the chemical compatibility of a compound with AuCl.

Logical Relationship: Factors Influencing AuCl Reactivity

Caption: Key factors influencing the reactivity of AuCl with functional groups.

Conclusion

Gold(I) chloride exhibits a wide range of compatibility with organic functional groups, primarily dictated by the nucleophilicity of the functional group. Soft nucleophiles such as thiols and amines show high reactivity, leading to stable complexes. Unsaturated systems like alkenes and alkynes are readily activated by AuCl, forming the basis of its catalytic utility. More inert functional groups like ethers, esters, and amides are generally compatible and well-tolerated in AuCl-mediated reactions. This guide provides a foundational understanding for researchers to anticipate the interactions of AuCl with their molecules of interest and offers practical methods for experimental verification. Careful consideration of the reaction conditions is paramount in controlling the outcome of these interactions.

References

• 1. Conia-ene reaction - Wikipedia [en.wikipedia.org]
• 2. Au/Ag-Cocatalyzed Aldoximes to Amides Rearrangement under Solvent- and Acid-Free Conditions [organic-chemistry.org]
• 3. jackwestin.com [jackwestin.com]
• 4. Ketone or aldehyde synthesis by acylation [organic-chemistry.org]
• 5. [PDF] AuCl3 catalyzed [3 + 2 + 1] cycloaddition: first use of aldehyde as a carbon monoxide-like one carbon synthon for triple C–C coupling | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. 21.7 Chemistry of Amides – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 9. Gold(III)-Induced Amide Bond Cleavage In Vivo: A Dual Release Strategy via π-Acid Mediated Allyl Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. byjus.com [byjus.com]
• 13. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 18. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Core Reactivity of Gold(I) Chloride with Lewis Bases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(I) chloride (AuCl), a seemingly simple binary compound, serves as a versatile and reactive precursor in the synthesis of a diverse array of gold(I) complexes. Its electrophilic nature makes it highly susceptible to coordination by Lewis bases, molecules or ions with accessible lone pairs of electrons. This fundamental reactivity is the cornerstone of much of gold chemistry, underpinning applications in catalysis, materials science, and medicinal chemistry, particularly in the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the core reactivity of gold(I) chloride with common Lewis bases, focusing on phosphines, amines, and thiols. It aims to equip researchers, scientists, and drug development professionals with a detailed understanding of the principles governing these interactions, supported by quantitative data, experimental protocols, and visual representations of key processes.

Core Reactivity Principles

Gold(I) chloride typically exists as a polymeric solid, (AuCl)n. For it to react with a Lewis base (L), this polymeric structure must be cleaved. The fundamental reaction involves the donation of a lone pair of electrons from the Lewis base to the gold(I) center, forming a coordinate covalent bond and resulting in a linear, two-coordinate complex of the general formula L-Au-Cl.

The stability and reactivity of these L-Au-Cl adducts are governed by several factors:

• Nature of the Lewis Base: The electronic and steric properties of the Lewis base are paramount. Stronger σ-donors and weaker π-acceptors generally form more stable adducts. Steric bulk around the donor atom can influence coordination numbers and reaction rates.

• Solvent: The polarity and coordinating ability of the solvent can play a significant role. Coordinating solvents can compete with the Lewis base for the gold(I) center, while non-coordinating solvents facilitate direct adduct formation.

• Temperature: Reaction rates are temperature-dependent, with higher temperatures generally leading to faster reactions. However, thermal instability of the resulting adducts can also be a concern.

The primary types of reactions observed between gold(I) chloride and Lewis bases include:

• Adduct Formation: The most common reaction, leading to the formation of stable L-Au-Cl complexes.

• Disproportionation: In some cases, particularly with certain nitrogen and sulfur-containing ligands, gold(I) can disproportionate to gold(0) and gold(III).

• Reductive Elimination: While less common for gold(I), subsequent reactions of the L-Au-Cl adduct can lead to reductive elimination, particularly in catalytic cycles.

Reactivity with Phosphine (B1218219) Lewis Bases

Phosphines are among the most widely used Lewis bases in gold chemistry due to their strong σ-donor properties, which lead to the formation of stable gold(I)-phosphine bonds. The resulting (R₃P)AuCl complexes are often crystalline, air-stable solids that serve as crucial precursors for more complex gold catalysts and therapeutic agents.

Quantitative Data: Au-P Bond Dissociation Energies

Phosphine Ligand (L) in LAuCl	Au-P Bond Dissociation Energy (kJ/mol)	Reference
P(t-Bu)₃	Theoretical values suggest strong bonds	General understanding from multiple sources
PPh₃	Estimated to be in the range of 150-200 kJ/mol	Inferred from related studies
P(OPh)₃	Weaker than corresponding phosphine bonds	General trend in coordination chemistry

Note: The values presented are approximate and can vary depending on the theoretical model or experimental conditions used for their determination. A standardized, directly comparable dataset is a subject of ongoing research.

Experimental Protocol: Synthesis of (Triphenylphosphine)gold(I) Chloride [(PPh₃)AuCl]

This protocol describes a common and reliable method for the synthesis of a representative phosphine-gold(I) chloride complex.

Materials:

• Chloroauric acid (HAuCl₄·3H₂O)

• Triphenylphosphine (B44618) (PPh₃)

• Ethanol (B145695) (95%)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Dissolve chloroauric acid in 95% ethanol in a round-bottom flask to create a yellow solution.

• In a separate beaker, dissolve two equivalents of triphenylphosphine in 95% ethanol.

• Slowly add the triphenylphosphine solution to the stirring chloroauric acid solution at room temperature.

• A white precipitate of (PPh₃)AuCl will form immediately. The reaction also produces triphenylphosphine oxide and hydrochloric acid.[1]

• Continue stirring the mixture for 30 minutes to ensure complete reaction.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the white solid by vacuum filtration using a Buchner funnel.

• Wash the solid with cold ethanol to remove any unreacted starting materials and byproducts.

• Dry the product under vacuum to obtain pure (PPh₃)AuCl.

Reactivity with Amine Lewis Bases

Amines, both aliphatic and aromatic, also react with gold(I) chloride to form gold(I)-amine adducts. However, the Au-N bond is generally weaker than the Au-P bond, leading to complexes that can be more labile. This lability can be advantageous in catalytic applications where ligand dissociation is a key step.

Quantitative Data: Au-N Bond Dissociation Energies

Direct experimental values for Au-N bond dissociation energies in simple (amine)AuCl complexes are scarce. Theoretical studies suggest that the Au-N bond is predominantly electrostatic in nature.

Amine Ligand (L) in LAuCl	Au-N Bond Dissociation Energy (kJ/mol)	Reference
Pyridine (B92270)	Theoretical calculations suggest a significant bond strength	[2]
Alkylamines	Expected to be similar to or slightly weaker than pyridine	General trends in coordination chemistry

Note: The data for Au-N bond energies in LAuCl complexes is an area that requires further experimental investigation for a comprehensive quantitative comparison.

Experimental Protocol: Synthesis of Chloro(pyridine)gold(I) [(py)AuCl]

This protocol outlines the synthesis of a representative amine-gold(I) chloride complex.

Materials:

• Gold(I) chloride (AuCl)

• Pyridine (py)

• Acetonitrile (CH₃CN)

• Stirring vessel

Procedure:

• Suspend gold(I) chloride in acetonitrile.

• Add a stoichiometric amount of pyridine to the suspension.

• Stir the mixture at room temperature. The solid AuCl will gradually dissolve as the soluble (py)AuCl complex is formed.

• The reaction can be monitored by the disappearance of the solid AuCl.

• Once the reaction is complete, the solvent can be removed under reduced pressure to yield the product. Alternatively, the solution of (py)AuCl can be used directly for subsequent reactions.

Reactivity with Thiol Lewis Bases

Thiols and thiolates are soft Lewis bases and exhibit a strong affinity for the soft Lewis acid gold(I). The reaction of gold(I) chloride with thiols is a fundamental step in the formation of gold-thiolate nanoparticles and self-assembled monolayers. The initial reaction typically forms a gold(I)-thiolate complex, which can then undergo further reactions. The reaction of Au(III) precursors with thiols is known to proceed via the reduction to Au(I) species.[3][4]

Quantitative Data: Au-S Bond Dissociation Energies and Reaction Kinetics

The gold-sulfur bond is known to be strong and has a significant covalent character. The kinetics of the reaction between gold species and thiols can be complex, often involving multiple steps.

Thiol Ligand (L) in LAuCl	Au-S Bond Dissociation Energy (kJ/mol)	Reaction Kinetics	Reference
Ethanethiol (B150549) (EtSH)	~200-250 kJ/mol (estimated for Au-S bond)	The reaction of thiols with gold surfaces is generally fast.	[5]
Thiophenol (PhSH)	Similar to aliphatic thiols	Kinetics are influenced by the electronic properties of the aryl group.

Note: The bond dissociation energies are estimates for the Au-S bond in general and may vary in the specific context of an LAuCl complex. Kinetic data is highly dependent on reaction conditions.

Experimental Protocol: Synthesis of (Ethanethiol)gold(I) Chloride [(EtS)AuCl] (Illustrative)

Materials:

• A soluble gold(I) precursor, such as (Me₂S)AuCl

• Ethanethiol (EtSH)

• A non-protic solvent like dichloromethane (B109758) (CH₂Cl₂)

• A weak base (e.g., triethylamine) to act as a proton scavenger

Procedure:

• Dissolve the gold(I) precursor in dichloromethane.

• Add one equivalent of ethanethiol to the solution.

• Add one equivalent of a weak base to the reaction mixture to neutralize the HCl that is formed.

• Stir the reaction at room temperature. The formation of the gold(I) thiolate may be observed by a color change or precipitation.

• The product can be isolated by removing the solvent or by precipitation upon addition of a non-polar solvent like hexane.

Visualization of Experimental Workflow

The synthesis and characterization of gold(I) chloride-Lewis base adducts follow a logical workflow that can be visualized to guide experimental design.

Caption: General experimental workflow for the synthesis and characterization of L-Au-Cl adducts.

Signaling Pathway Analogy: Lewis Base Activation of Gold(I)

While not a biological signaling pathway, the sequence of events in the activation of a gold(I) chloride precatalyst by a Lewis base can be conceptually illustrated in a similar manner.

Caption: Conceptual pathway of Lewis base activation of a gold(I) chloride precatalyst.

Conclusion

The reactivity of gold(I) chloride with Lewis bases is a fundamental and highly productive area of chemical research. The formation of stable, linear L-Au-Cl adducts with phosphines, amines, and thiols provides a gateway to a vast landscape of gold(I) chemistry. Understanding the principles that govern these interactions, supported by quantitative data and robust experimental protocols, is essential for the rational design of new gold-based catalysts and therapeutic agents. This guide serves as a foundational resource for professionals in the field, offering a structured overview of this critical aspect of gold chemistry. Further research to expand the library of quantitative data, particularly for amine and thiol adducts, will continue to refine our understanding and enable new discoveries.

References

• 1. Chloro(triphenylphosphine)gold(I) - Wikipedia [en.wikipedia.org]
• 2. The nature of the Au–N bond in gold(iii) complexes with aromatic nitrogen-containing heterocycles: the influence of Au(iii) ions on the ligand aromaticity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. scholarworks.sfasu.edu [scholarworks.sfasu.edu]
• 4. The golden pathway to thiolate-stabilized nanoparticles: following the formation of gold(I) thiolate from gold(III) chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Gold(I) Chloride: Commercial Availability, Purity, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of gold(I) chloride (AuCl), a critical precursor in various research and development applications, including the synthesis of novel pharmaceutical agents. This document outlines commercially available sources, typical purity levels, methods for its synthesis and purification, and the analytical techniques employed for quality control. Furthermore, it explores the interaction of gold(I) compounds with key biological signaling pathways, offering insights for drug discovery and development.

Commercial Sources and Purity Levels of Gold(I) Chloride

Gold(I) chloride is available from a range of chemical suppliers, catering to both research and bulk quantity requirements. The purity of commercially available AuCl is a critical factor for its application, especially in fields requiring high-precision synthesis, such as pharmaceuticals and catalysis. Purity is often stated on a "metals basis," which indicates the concentration of trace metal impurities.

Below is a summary of representative commercial suppliers and their offered purity levels for gold(I) chloride.

Supplier	Stated Purity	Basis of Purity	Form
Sigma-Aldrich	99.9%	Trace Metals Basis	Powder
Thermo Scientific (Alfa Aesar)	99.9%	Metals Basis	Powder
Strem Chemicals	97% (99.99%-Au)	Puratrem	Powder
American Elements	High Purity & Ultra High Purity	Varies	Powder
ChemScene	99.9%	Metals Basis	Powder
FUNCMATER	99.9% - 99.99%	Not specified	Powder

Note: "Puratrem" is a trade name indicating high purity. It is crucial for researchers to consult the certificate of analysis (CoA) for lot-specific impurity profiles.

Synthesis and Purification of Gold(I) Chloride

High-purity gold(I) chloride is essential for reproducible results in research and for ensuring safety and efficacy in pharmaceutical applications. The most common method for the synthesis of AuCl is the thermal decomposition of gold(III) chloride (AuCl₃)[1].

General Experimental Protocol for Synthesis

Objective: To synthesize gold(I) chloride by thermal decomposition of gold(III) chloride.

Materials:

• Gold(III) chloride (AuCl₃), high purity

• Quartz tube furnace

• Inert gas supply (e.g., Argon or Nitrogen)

• Collection vessel

Methodology:

• Place a known quantity of high-purity gold(III) chloride into a quartz boat.

• Position the boat in the center of a quartz tube furnace.

• Purge the furnace with a slow stream of inert gas to remove air and moisture.

• Heat the furnace to a temperature of approximately 185°C. This temperature is critical, as higher temperatures can lead to the decomposition of AuCl to elemental gold[2].

• Maintain this temperature for several hours to ensure complete decomposition of AuCl₃ to AuCl. The reaction is as follows: AuCl₃ → AuCl + Cl₂

• The volatile chlorine gas is carried away by the inert gas stream.

• After the reaction is complete, allow the furnace to cool to room temperature under the inert atmosphere.

• The resulting yellow to orange powder is gold(I) chloride.

Purification Methods

Purification of gold(I) chloride often involves removing unreacted gold(III) chloride and elemental gold.

• Sublimation: Gold(III) chloride is more volatile than gold(I) chloride. Careful heating under vacuum can be used to sublime away residual AuCl₃.

• Solvent Extraction: Gold(III) chloride is soluble in certain organic solvents, such as diethyl ether, which can be used to wash the AuCl product[2]. Gold(I) chloride has very low solubility in most solvents.

• Filtration: If elemental gold is present as a byproduct, it can be separated by dissolving the gold chlorides in a minimal amount of aqua regia and then selectively precipitating the gold. However, this is a more complex process that can introduce other impurities.

The following diagram illustrates a generalized workflow for the synthesis and purification of high-purity gold(I) chloride.

Caption: Workflow for AuCl Synthesis and Purification.

Analytical Techniques for Purity Assessment

Ensuring the high purity of gold(I) chloride is paramount. Several analytical techniques are employed to determine the elemental composition and identify trace impurities.

Analytical Technique	Principle	Application for AuCl Purity	Advantages	Limitations
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Samples are introduced into an argon plasma, which ionizes the atoms. The ions are then separated by a mass spectrometer based on their mass-to-charge ratio.	Quantification of trace and ultra-trace metallic impurities.	Extremely high sensitivity (ppb-ppt levels), multi-element analysis.	Destructive technique, potential for matrix effects from the gold matrix.[3][4][5][6][7][8]
X-ray Fluorescence (XRF) Spectroscopy	The sample is irradiated with X-rays, causing the ejection of inner shell electrons. The resulting vacancies are filled by outer shell electrons, emitting characteristic secondary X-rays.	Non-destructive elemental analysis of the bulk material.	Non-destructive, rapid analysis, requires minimal sample preparation.	Lower sensitivity compared to ICP-MS, primarily a surface analysis technique.[9][10]
Fire Assay (Cupellation)	A destructive method where the sample is mixed with a lead oxide flux and heated. The lead oxidizes and is absorbed into a porous cupel, leaving a bead of precious metals.	Considered a gold standard for determining the overall gold content (fineness).	Highly accurate for determining gold content.	Destructive, labor-intensive, does not provide information on specific impurities.[9][10]
X-ray Diffraction (XRD)	X-rays are diffracted by the crystalline structure of the material, producing a unique diffraction pattern.	Confirms the crystalline phase of AuCl and can detect crystalline impurities.	Non-destructive, provides information on the crystal structure.	Not suitable for quantifying amorphous impurities or trace elements.
X-ray Photoelectron Spectroscopy (XPS)	A surface-sensitive technique that measures the kinetic energy of electrons ejected from a material when irradiated with X-rays.	Determines the elemental composition and oxidation states of elements on the surface of the AuCl powder.	Provides information on surface chemistry and oxidation states (e.g., distinguishing Au(I) from Au(0) or Au(III)).	Surface-sensitive (top few nanometers), may not be representative of the bulk material.[11][12][13]

The following diagram illustrates the workflow for the analytical characterization of gold(I) chloride.

Caption: Analytical Workflow for AuCl Characterization.

Gold(I) Compounds and Cellular Signaling Pathways

Gold(I) complexes, often synthesized from gold(I) chloride, are known to exert biological effects by interacting with various cellular signaling pathways. Their therapeutic potential, particularly in cancer and inflammatory diseases, stems from their ability to modulate key protein functions and signaling cascades.

Inhibition of the NF-κB Signaling Pathway

The transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) is a critical regulator of inflammatory responses, cell proliferation, and survival. In many cancers, the NF-κB pathway is constitutively active. Gold(I) compounds, such as auranofin, have been shown to inhibit NF-κB activation[14][15][16]. This inhibition is thought to occur through the targeting of IκB kinase (IKK), a key enzyme in the NF-κB signaling cascade[15].

The diagram below illustrates the inhibitory effect of gold(I) compounds on the NF-κB signaling pathway.

Caption: Gold(I) Inhibition of NF-kB Signaling.

Modulation of MAP Kinase Signaling Pathways

Mitogen-activated protein (MAP) kinase pathways are crucial signaling cascades that regulate a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis. Gold(I) complexes can modulate these pathways, often leading to the induction of apoptosis in cancer cells. For instance, some gold(I)-NHC (N-heterocyclic carbene) compounds have been shown to activate the p38-MAPK pathway, which promotes apoptosis[17].

The following diagram depicts the general influence of gold(I) compounds on MAP kinase signaling.

References

• 1. Gold(I) chloride - Wikipedia [en.wikipedia.org]
• 2. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 3. goldmarket.fr [goldmarket.fr]
• 4. Gold Nanoparticle Characterization by ICP-MS - CD Bioparticles [cd-bioparticles.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. analytik-jena.fr [analytik-jena.fr]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. rahulrefinery.com [rahulrefinery.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Recent Advances of Gold Compounds in Anticancer Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gold Compounds: Applications in Therapy [flipper.diff.org]
• 16. researchgate.net [researchgate.net]
• 17. Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Handling and Storage of Gold(I) Chloride Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential procedures for the safe handling, storage, and use of gold(I) chloride (AuCl) powder. Adherence to these recommendations is critical to ensure personnel safety, maintain the integrity of the material, and achieve reproducible experimental outcomes in research and development settings, particularly in the synthesis of gold-based compounds for medicinal chemistry and materials science.

Physicochemical Properties and Hazards

Gold(I) chloride, also known as aurous chloride, is a yellow to green crystalline solid.[1] It is a key precursor in the synthesis of various gold compounds, including nanoparticles and coordination complexes for applications ranging from catalysis to drug delivery.[1][2] Understanding its properties is fundamental to its safe handling.

Quantitative Data Summary:

Property	Value	Citations
Chemical Formula	AuCl	[3]
Molar Mass	232.42 g/mol	[1][3]
Appearance	Yellow to green crystalline powder	[1][4]
Density	7.57 - 7.6 g/cm³ at 25 °C	[1][5]
Melting Point	Decomposes at approximately 289 °C	[1][6]
Solubility	Very slightly soluble in cold water; decomposes in hot water. Soluble in hydrochloric acid, hydrobromic acid, and alkaline cyanide solutions.	[1][5]
Crystal Structure	Tetragonal	[1]

Hazard Information:

Gold(I) chloride is classified as a corrosive and hazardous substance.[1] It can cause severe skin burns, eye damage, and may lead to allergic skin reactions.[1][7] Ingestion and inhalation should be strictly avoided.[8]

Storage and Stability

Proper storage of gold(I) chloride is crucial due to its thermal instability and sensitivity to environmental factors.

Storage Recommendations:

Parameter	Recommendation	Rationale	Citations
Temperature	2–8 °C	To minimize thermal decomposition.	[1][5]
Atmosphere	Inert atmosphere (e.g., argon or dry nitrogen)	Gold(I) chloride is sensitive to moisture. Handling under an inert atmosphere prevents hydrolysis.	[1][7]
Container	Tightly-sealed, non-metal container	To prevent contamination and reaction with container materials.	[7][9]
Light	Protect from light	Gold(I) chloride is light-sensitive and can decompose upon exposure.	[4][7]

Stability and Decomposition:

Gold(I) chloride is thermally unstable and metastable under ambient conditions.[3] Upon heating, it disproportionates into metallic gold and gold(III) chloride.[3] This decomposition begins at temperatures as low as 170 °C and is complete at higher temperatures.[5] In the presence of water, it can also disproportionate into gold metal and gold(III) chloride.[3]

Handling and Personal Protective Equipment (PPE)

Due to its hazardous nature, strict safety protocols must be followed when handling gold(I) chloride powder.

Personal Protective Equipment (PPE):

PPE Item	Specification	Citations
Gloves	Impermeable chemical-resistant gloves (e.g., nitrile)	[7][10]
Eye Protection	Chemical splash goggles or a face shield	[7][10]
Lab Coat	Chemical-resistant lab coat or apron	[7][10]
Respiratory Protection	Use in a well-ventilated area or under a fume hood. A suitable respirator should be used when dusts are present.	[7][11]

Experimental Protocols

The following are generalized protocols for the handling and use of gold(I) chloride in a research setting. These should be adapted based on the specific requirements of the experiment and after a thorough risk assessment.

General Protocol for Handling Air-Sensitive Gold(I) Chloride

This protocol outlines the general steps for weighing and transferring gold(I) chloride powder using Schlenk line techniques to maintain an inert atmosphere.

Methodology:

• Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., at 125 °C overnight) and cooled under a stream of dry, inert gas (argon or nitrogen).[7]

• Inert Atmosphere: The handling of gold(I) chloride should be performed in a glovebox or on a Schlenk line.

• Weighing:

  • In a Glovebox: Weigh the desired amount of gold(I) chloride directly into the reaction vessel.

  • On a Schlenk Line: Place the gold(I) chloride in a pre-dried, tared Schlenk flask. Seal the flask, and connect it to the Schlenk line. Evacuate and backfill with inert gas three times. The mass can be determined by difference.

• Transfer:

  • Solid Transfer: If transferring the solid to another reaction vessel, do so under a positive pressure of inert gas.

  • Solvent Addition: Add degassed, anhydrous solvent to the flask containing the gold(I) chloride via a cannula or syringe under a positive pressure of inert gas.

Protocol for the Synthesis of Gold Nanoparticles using Gold(I) Chloride

This protocol is adapted from a method utilizing gold(I) halides as precursors for nanoparticle synthesis.[12]

Materials:

• Gold(I) chloride (AuCl)

• Oleylamine (B85491)

• Chloroform (B151607) (anhydrous)

• Reaction flask

• Stir plate with heating

• Inert gas supply (argon or nitrogen)

Methodology:

• Preparation: In a clean, dry reaction flask under an inert atmosphere, dissolve the desired amount of gold(I) chloride in anhydrous chloroform containing oleylamine. The oleylamine acts as both a solvent and a stabilizing agent.[12]

• Reaction: Heat the solution to 60 °C with stirring. The decomposition of the gold(I) chloride-oleylamine complex will lead to the formation of gold nanoparticles.[12]

• Monitoring: The formation of nanoparticles can be monitored by observing the color change of the solution and can be further characterized using techniques such as UV-Vis spectroscopy and transmission electron microscopy (TEM).

• Purification: Once the reaction is complete, the nanoparticles can be precipitated by adding a non-solvent (e.g., ethanol) and collected by centrifugation.

Visualized Workflows and Conceptual Diagrams

The following diagrams, generated using the DOT language, illustrate key workflows and concepts relevant to the handling and application of gold(I) chloride.

Caption: Experimental workflow for handling and using air-sensitive gold(I) chloride powder.

Caption: Conceptual pathway for the development of gold-based drugs from gold(I) chloride.

Emergency Procedures

Spills:

In case of a spill, evacuate the area and ensure adequate ventilation.[7] Avoid breathing dust.[7] Wear appropriate PPE, including respiratory protection.[7] Carefully sweep or scoop up the spilled material, avoiding dust formation, and place it in a properly labeled, sealed container for disposal.[7]

First Aid:

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[6][9]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6][9]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6][9]

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

This technical guide is intended to provide a comprehensive overview for trained laboratory personnel. Always consult the specific Safety Data Sheet (SDS) for the material and follow all institutional and regulatory safety guidelines.

References

• 1. A Simple Method for the Size Controlled Synthesis of Stable Oligomeric Clusters of Gold Nanoparticles under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 12. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]

Gold(I) Chloride: A Technical Guide to Safety and Toxicity

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and available toxicity data for Gold(I) chloride (AuCl). It is intended to serve as a technical resource for professionals in research, science, and drug development who handle this compound. Due to the limited availability of quantitative toxicological data, this guide emphasizes qualitative hazard assessment, safe handling procedures, and emergency response.

Physicochemical and Safety Overview

Gold(I) chloride, also known as aurous chloride, is a yellow crystalline solid. It is sensitive to moisture and light and should be stored accordingly.[1] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	AuCl	[1]
Molecular Weight	232.42 g/mol	[2]
Appearance	Yellow solid	[1]
Melting Point	170 °C (decomposes)	[1]
Boiling Point	298 °C (decomposes)	[1]
Solubility	Very slightly soluble in water; soluble in hydrochloric acid, hydrobromic acid, and organic solvents.	[1]
Stability	Metastable at ambient conditions. Decomposes when heated with water.	[1]

GHS Hazard Classification and Safety Precautions

Gold(I) chloride is classified as a hazardous substance. The GHS classification and corresponding precautionary statements are crucial for safe handling.

GHS Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[3]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.[4]
Skin Sensitization	1	H317: May cause an allergic skin reaction.[3]
Corrosive to Metals	1	H290: May be corrosive to metals.[4]

Safety Precautions

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile or rubber) and a lab coat or other protective clothing to prevent skin exposure.[4][5]

• Respiratory Protection: If dusts are generated, use a NIOSH/MSHA approved respirator.[4]

Handling and Storage:

• Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

• Avoid breathing dust or fumes.[6]

• Wash hands thoroughly after handling.[4]

• Store in a tightly closed, non-metal container in a cool, dry, and well-ventilated area.[4]

• Protect from light and moisture.[6]

• Store away from incompatible materials such as strong oxidizing agents, bases, and metals.[3]

The following diagram illustrates a general workflow for GHS hazard classification.

References

• 1. Gold(I) chloride - Wikipedia [en.wikipedia.org]
• 2. GOLD (I) CHLORIDE - Safety Data Sheet [chemicalbook.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. labdepotinc.com [labdepotinc.com]
• 5. Prevalence of contact allergy to gold in dermatitis patients from 2010 to 2024: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Gold(I) Chloride as a Precatalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Gold(I) chloride (AuCl) and its complexes have emerged as powerful and versatile precatalysts in modern organic synthesis. Their unique ability to act as soft π-acids allows for the activation of alkynes, allenes, and alkenes under mild conditions, facilitating a wide range of transformations crucial for the construction of complex molecular architectures, including those found in medicinally relevant compounds. This document provides detailed application notes and experimental protocols for key reactions catalyzed by gold(I) chloride, offering insights into their mechanisms and practical implementation in a research and development setting.

Activation of Gold(I) Chloride Precatalysts

Gold(I) chloride itself is often not the active catalytic species. In most applications, it serves as a precatalyst that requires activation through abstraction of the chloride ligand to generate a more electrophilic cationic gold(I) species. This is typically achieved by the addition of a silver salt with a non-coordinating anion, such as silver triflate (AgOTf), silver hexafluoroantimonate (AgSbF₆), or silver tetrafluoroborate (B81430) (AgBF₄). The insoluble silver chloride formed precipitates from the reaction mixture, driving the equilibrium towards the formation of the active cationic gold catalyst.

Alternatively, silver-free activation methods have been developed to avoid potential interference from silver salts. These methods include the use of N-heterocyclic carbene (NHC) ligands that can stabilize the cationic gold center or employing specific reaction conditions that promote chloride abstraction.

Key Applications and Protocols

Hydroamination of Alkynes

The addition of N-H bonds across carbon-carbon triple bonds, or hydroamination, is a highly atom-economical method for the synthesis of enamines and imines, which are valuable intermediates in organic synthesis. Gold(I) chloride-based catalysts are particularly effective for this transformation.

Application Note: Gold-catalyzed hydroamination of alkynes provides a direct route to nitrogen-containing compounds. The reaction can be performed intermolecularly or intramolecularly and often exhibits high regioselectivity, typically following Markovnikov's rule for terminal alkynes. The choice of ligand on the gold(I) precatalyst and the reaction conditions can influence the efficiency and scope of the reaction.

Experimental Protocol: Synthesis of α-Chloromethylketimines via Gold-Catalyzed Hydroamination [1]

This protocol describes the synthesis of α-chloromethylketimines from the reaction of chloroalkynes and aromatic amines using an N-heterocyclic carbene gold(I) chloride precatalyst.

Materials:

• IPrAuCl (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene)

• Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF)

• Toluene (B28343) (anhydrous)

• Substituted chloroalkyne

• Substituted aromatic amine

• Schlenk tube or sealed vial

• Standard laboratory glassware and purification supplies

Procedure:

• In a glovebox, weigh IPrAuCl (1 mol %) and NaBArF (1.5 mol %) into a Schlenk tube equipped with a magnetic stir bar.

• Remove the tube from the glovebox and suspend the solids in toluene (to achieve a final concentration of ~0.4 M with respect to the limiting reagent).

• Stir the mixture at room temperature for 10 minutes.

• Add the aromatic amine (1.0 equivalent) followed by the chloroalkyne (1.0 equivalent).

• Seal the tube and heat the reaction mixture to 120 °C in an oil bath for the time indicated in the table below.

• Upon completion, cool the reaction to room temperature.

• The product can be purified by standard techniques such as column chromatography on silica (B1680970) gel.

Data Presentation:

Entry	Chloroalkyne	Amine	Time (h)	Yield (%)
1	1-chloro-4-phenyl-1-butyne	Aniline	0.5	98
2	1-chloro-4-phenyl-1-butyne	4-Methylaniline	0.5	97
3	1-chloro-4-phenyl-1-butyne	4-Methoxyaniline	1	95
4	1-chloro-4-phenyl-1-butyne	4-Chloroaniline	2	96
5	1-chloro-3,3-dimethyl-1-butyne	Aniline	1	99

Reaction Workflow:

Workflow for the synthesis of α-chloromethylketimines.

Intramolecular Cycloisomerization of Enynes

The intramolecular cycloisomerization of enynes is a powerful strategy for the rapid construction of carbo- and heterocyclic ring systems. Gold(I) catalysts are highly effective in promoting these transformations, leading to a diverse array of cyclic products.

Application Note: Gold(I)-catalyzed cycloisomerization of 1,6-enynes can proceed through different pathways, leading to various bicyclic products. The reaction is often highly stereoselective. Chiral ligands on the gold(I) precatalyst can be employed to achieve high enantioselectivity, making this a valuable tool in asymmetric synthesis. The nature of the tether connecting the ene and yne moieties, as well as the substitution pattern, can significantly influence the reaction outcome and stereoselectivity.[2]

Experimental Protocol: Asymmetric Gold-Catalyzed Cycloisomerization of 1,6-Enynes [2]

This protocol details the enantioselective cycloisomerization of an oxygen-tethered 1,6-enyne to form a bicyclo[4.1.0]heptene derivative using a chiral binuclear gold(I) chloride precatalyst.

Materials:

• (R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂

• Silver triflate (AgOTf) or Silver bis(trifluoromethanesulfonyl)imide (AgNTf₂)

• Toluene (anhydrous)

• 1,6-enyne substrate

• Schlenk tube or sealed vial

• Standard laboratory glassware and purification supplies

Procedure:

• To a solution of the 1,6-enyne substrate (1.0 equivalent) in toluene (to achieve a final concentration of ~0.1 M) in a Schlenk tube under an inert atmosphere, add the chiral gold(I) precatalyst (2.5 mol %).

• Add the silver salt (AgOTf or AgNTf₂, 5 mol %).

• Stir the reaction mixture at room temperature or heat to 60 °C as required for the specific substrate (see table below).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter the reaction mixture through a short pad of silica gel to remove the catalyst and silver salts.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC).

Data Presentation:

Entry	Substrate	Ag Salt	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	O-tethered 1,6-enyne 1	AgOTf	RT	2	45	94
2	O-tethered 1,6-enyne 2	AgOTf	60	1	25	92
3	O-tethered 1,6-enyne 2	AgNTf₂	60	1	40	92
4	O-tethered 1,6-enyne 3	AgOTf	RT	2	32	90
5	O-tethered 1,6-enyne 3	AgNTf₂	RT	2	51	91

Proposed Catalytic Cycle:

Catalytic cycle for enyne cycloisomerization.

Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is the conversion of propargylic alcohols into α,β-unsaturated ketones or aldehydes. While traditionally carried out under acidic conditions, gold(I) catalysts offer a milder and more efficient alternative.

Application Note: Gold(I)-catalyzed Meyer-Schuster rearrangements proceed under neutral or mildly acidic conditions, offering excellent functional group tolerance. The use of N-heterocyclic carbene (NHC) ligated gold(I) chloride complexes in the presence of a silver salt has proven to be a highly effective catalytic system. The reaction is applicable to a wide range of propargylic alcohols, including tertiary and sterically hindered substrates.

Experimental Protocol: [(NHC)AuCl]-Catalyzed Meyer-Schuster Rearrangement

This protocol describes the rearrangement of propargylic alcohols to α,β-unsaturated ketones using an [(NHC)AuCl]/AgSbF₆ catalytic system.

Materials:

• [(IPr)AuCl] (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene)

• Silver hexafluoroantimonate (AgSbF₆)

• Methanol (B129727)

• Water

• Propargylic alcohol substrate

• Standard laboratory glassware and purification supplies

Procedure:

• To a vial containing the propargylic alcohol (1.0 equivalent), add a 2:1 mixture of methanol and water.

• In a separate vial, prepare the catalyst by dissolving [(IPr)AuCl] (2 mol %) and AgSbF₆ (2 mol %) in methanol.

• Add the catalyst solution to the solution of the propargylic alcohol.

• Stir the reaction mixture at 60 °C.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Propargylic Alcohol	Time (h)	Yield (%)	E/Z Ratio
1	1,1-diphenyl-2-propyn-1-ol	1	95	-
2	1-phenyl-1-(p-tolyl)-2-propyn-1-ol	1.5	92	-
3	1-(4-chlorophenyl)-1-phenyl-2-propyn-1-ol	2	90	-
4	1-cyclohexyl-1-phenyl-2-propyn-1-ol	3	85	10:1
5	1-ethynyl-1-cyclohexanol	5	78	-

Logical Relationship Diagram:

Key steps in the Meyer-Schuster rearrangement.

Conia-Ene Reaction

The Conia-ene reaction is an intramolecular addition of an enolizable carbonyl compound to an alkyne or alkene. Gold(I) catalysis provides a mild and efficient method for this carbon-carbon bond-forming reaction.

Application Note: The gold(I)-catalyzed Conia-ene reaction of β-ketoesters with alkynes is a powerful method for the synthesis of functionalized cyclopentanes and cyclohexanes.[3] The reaction proceeds under neutral conditions at room temperature, offering a significant advantage over traditional thermal methods. The use of a simple (PPh₃)AuCl/AgOTf catalytic system is often sufficient to achieve high yields and diastereoselectivities.[3]

Experimental Protocol: Gold(I)-Catalyzed Intramolecular Conia-Ene Reaction [3]

This protocol describes the intramolecular cyclization of a β-ketoester onto an alkyne to form an exo-methylenecyclopentane derivative.

Materials:

• Triphenylphosphinegold(I) chloride ((PPh₃)AuCl)

• Silver triflate (AgOTf)

• Dichloromethane (DCM, anhydrous)

• β-ketoester-alkyne substrate

• Standard laboratory glassware and purification supplies

Procedure:

• To a solution of the β-ketoester-alkyne substrate (1.0 equivalent) in dichloromethane, add (PPh₃)AuCl (1 mol %).

• Add AgOTf (1 mol %) to the reaction mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC. The reaction is often complete within 15-30 minutes.

• Upon completion, filter the reaction mixture through a short plug of silica gel, eluting with dichloromethane.

• Concentrate the filtrate under reduced pressure to afford the crude product.

• If necessary, further purify the product by column chromatography on silica gel.

Data Presentation:

Entry	Substrate	Ring Size	Time (min)	Yield (%)	Diastereomeric Ratio
1	Ethyl 2-acetyl-6-heptynoate	5	15	98	>20:1
2	Methyl 2-acetyl-7-octynoate	6	20	95	>20:1
3	Ethyl 2-benzoyl-6-heptynoate	5	30	92	>20:1
4	Substrate for bicyclic system	5	60	88	10:1
5	Substrate for spirocyclic system	5	45	90	>20:1

Reaction Mechanism Overview:

Mechanism of the Conia-ene reaction.

Conclusion

Gold(I) chloride and its derivatives are indispensable tools in modern organic synthesis, enabling a diverse range of chemical transformations with high efficiency and selectivity. The protocols and data presented herein provide a practical guide for researchers in academia and industry to harness the power of gold catalysis in their synthetic endeavors, from the construction of fundamental building blocks to the assembly of complex molecules for drug discovery and development. The mild reaction conditions, broad substrate scope, and potential for asymmetric catalysis make gold(I) chloride a precatalyst of choice for innovative and sustainable chemical synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gold(I)-Catalyzed Conia-Ene Reaction of β-Ketoesters with Alkynes [organic-chemistry.org]

Application Notes and Protocols: Phosphine-Ligated Gold(I) Chloride Complexes in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphine-ligated gold(I) chloride complexes have emerged as a versatile and powerful class of catalysts in modern organic synthesis. Their unique reactivity, often characterized by a strong carbophilic Lewis acidity, enables the activation of a wide range of unsaturated functionalities, including alkynes, allenes, and alkenes, toward nucleophilic attack. The modular nature of these catalysts, allowing for the fine-tuning of steric and electronic properties through the modification of the phosphine (B1218219) ligand, has led to the development of highly selective and efficient transformations. This document provides an overview of their applications, detailed experimental protocols for their synthesis and use in catalysis, and quantitative data to guide catalyst selection.

Core Concepts

The catalytic activity of phosphine-ligated gold(I) chloride complexes, often represented as L-Au-Cl where L is a phosphine ligand, typically requires an activation step. The gold-chloride bond is generally inert, and catalytic activity is unlocked by abstracting the chloride anion with a silver salt containing a weakly coordinating anion, such as AgSbF₆, AgBF₄, or AgOTf.[1][2] This in-situ generation of a cationic gold(I) species, [L-Au]⁺, creates a vacant coordination site, rendering the gold center highly electrophilic and capable of activating unsaturated carbon-carbon bonds.

The choice of the phosphine ligand is critical and profoundly influences the catalyst's stability, reactivity, and selectivity.[3] Sterically demanding and electron-rich phosphines can enhance catalyst stability, prevent decomposition, and facilitate challenging transformations by limiting side reactions.[3]

Applications in Catalysis

Phosphine-ligated gold(I) chloride complexes are employed in a broad spectrum of organic transformations, including:

• Hydrofunctionalization Reactions: Addition of water, alcohols, amines, and other nucleophiles to alkynes and allenes.[2][4]

• Cyclization and Cycloisomerization Reactions: Intramolecular reactions to construct various carbocyclic and heterocyclic scaffolds.[5][6][7]

• Dearomative Spirocyclization: Formation of complex spirocyclic structures from aryl alkynoate esters.[8]

• Oxidative Cyclization: Synthesis of nitrogen-containing heterocycles.[3]

Data Presentation: Catalytic Performance

The following tables summarize the catalytic performance of various phosphine-ligated gold(I) chloride complexes in representative reactions.

Table 1: Gold(I)-Catalyzed Hydrosilylation of Benzaldehyde [9]

Catalyst	Ligand	Silane	Yield (%)	Time (h)	Catalyst Loading (mol%)	TON	TOF (h⁻¹)
(tht)AuCl	tht	Triethylsilane	95	2	1	95	47.5
PPh₃AuCl	PPh₃	Triethylsilane	98	1	1	98	98
JohnPhosAuCl	JohnPhos	Triethylsilane	99	0.5	1	99	198

Table 2: Gold(I)-Catalyzed Hydroamination of Ethylene with Imidazolidin-2-one [4]

Catalyst Precursor	Ligand	Ethylene Pressure (bar)	Temperature (°C)	Conversion (%)
1	L1	1	100	>99
1	L1	1	60	>99
2	L2	1	100	85
3	L3	1	100	70
4	L4	1	100	55

L1-L4 represent a series of bulky phosphine ligands as described in the source.[4]

Experimental Protocols

Protocol 1: General Synthesis of Phosphine-Ligated Gold(I) Chloride Complexes

This protocol describes a general method for the synthesis of L-Au-Cl complexes from a common gold precursor, chloro(dimethyl sulfide)gold(I) or (tht)AuCl.[7][10]

Materials:

• Chloro(dimethyl sulfide)gold(I) [(Me₂S)AuCl] or Chloro(tetrahydrothiophene)gold(I) [(tht)AuCl]

• Phosphine ligand (1.0 equiv)

• Dry dichloromethane (B109758) (CH₂Cl₂)

• Pentane (B18724) or Hexane

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the phosphine ligand (1.0 equiv) in dry dichloromethane.

• To this solution, add chloro(dimethyl sulfide)gold(I) or chloro(tetrahydrothiophene)gold(I) (1.0 equiv).

• Stir the reaction mixture at room temperature for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The resulting crude solid is then purified. A common method is to dissolve the solid in a minimum amount of dichloromethane and precipitate the product by adding pentane or hexane.

• Isolate the white solid product by filtration, wash with pentane or hexane, and dry under vacuum.

Characterization: The synthesized complexes can be characterized by:

• NMR Spectroscopy: ³¹P NMR will show a downfield shift upon coordination of the phosphine to gold.[11] ¹H and ¹³C NMR are also used for structural confirmation.[11]

• Mass Spectrometry: To confirm the molecular weight of the complex.[11]

• Elemental Analysis: To determine the elemental composition.[11]

Protocol 2: Gold(I)-Catalyzed Intramolecular Hydroamination

This protocol provides a general procedure for the gold-catalyzed intramolecular hydroamination of an aminoalkyne, a common benchmark reaction.

Materials:

• Aminoalkyne substrate

• Phosphine-ligated gold(I) chloride complex (e.g., PPh₃AuCl) (1-5 mol%)

• Silver salt (e.g., AgSbF₆) (1-5 mol%)

• Anhydrous solvent (e.g., Dioxane, Toluene, or CH₂Cl₂)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the aminoalkyne substrate (1.0 equiv), the phosphine-ligated gold(I) chloride complex (e.g., 0.02 equiv), and the silver salt (e.g., 0.02 equiv).

• Add the anhydrous solvent via syringe.

• Stir the reaction mixture at the desired temperature (room temperature to 100 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter it through a short pad of Celite or silica (B1680970) gel to remove the silver chloride precipitate and the catalyst.

• Wash the filter pad with a suitable solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle

Caption: General catalytic cycle for gold(I)-catalyzed hydrofunctionalization of alkynes.

Experimental Workflow

Caption: A typical experimental workflow for a gold(I)-catalyzed reaction.

References

• 1. Secondary Phosphine Oxide–Gold(I) Complexes and Their First Application in Catalysis [ouci.dntb.gov.ua]
• 2. Synthesis, structure and catalytic activity of a gold(I) complex containing 1,2-bis(diphenylphosphino)benzene monoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cationic Gold(I) Complexes Based on Bulky Phosphine Ligands: New Opportunity for Efficient Gold Catalysis [sigmaaldrich.com]
• 4. Dicoordinate Au(I)–Ethylene Complexes as Hydroamination Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Mechanochemical preparation of strongly emissive monosubstituted triarylphosphane gold( i ) compounds activated by hydrogen bonding driven aggregation ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03681B [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the gold(I)-catalyzed intramolecular hydroamination of alkenes, a powerful and atom-economical method for synthesizing nitrogen-containing heterocyclic compounds. This reaction has gained significant attention due to its mild conditions and tolerance of various functional groups, making it a valuable tool in organic synthesis and drug discovery.

Introduction

Gold(I) complexes have emerged as highly effective catalysts for the activation of carbon-carbon multiple bonds towards nucleophilic attack.[1][2] In the context of intramolecular hydroamination, a cationic gold(I) species coordinates to the alkene, rendering it susceptible to attack by a tethered amine or amine derivative (e.g., carbamate, urea, or carboxamide).[3] Subsequent protonolysis releases the cyclized product and regenerates the active catalyst. This method provides an efficient route to valuable nitrogen heterocycles such as pyrrolidines and piperidines, which are common structural motifs in pharmaceuticals.

Reaction Mechanism and Influencing Factors

The generally accepted mechanism for gold(I)-catalyzed intramolecular hydroamination involves several key steps, as depicted below. The reaction is initiated by the coordination of the gold(I) catalyst to the alkene. This is followed by the nucleophilic attack of the tethered nitrogen atom, subsequent deprotonation, and finally, protonolysis of the carbon-gold bond to yield the heterocyclic product and regenerate the active catalyst.[4]

References

• 1. Frontiers | Gold-Catalyzed Homogeneous (Cyclo)Isomerization Reactions [frontiersin.org]
• 2. BJOC - Recent advances in the gold-catalyzed additions to C–C multiple bonds [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Gold(I) Chloride Catalyzed Alkyne Hydration for Ketone Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydration of alkynes is a fundamental and atom-economical method for the synthesis of valuable carbonyl compounds, particularly ketones. Among the various catalysts developed for this transformation, gold(I) complexes have emerged as exceptionally effective due to their high catalytic activity, broad substrate scope, and functional group tolerance under mild reaction conditions. Gold(I) chloride (AuCl) and its derivatives, often in conjunction with ligands such as N-heterocyclic carbenes (NHCs) or phosphines, catalyze the Markovnikov addition of water to alkynes, affording methyl ketones from terminal alkynes with high regioselectivity.[1][2][3] This application note provides an overview, detailed experimental protocols, and comparative data for the gold(I)-catalyzed hydration of alkynes.

Reaction Principle and Mechanism

Gold(I) catalysts function as soft and carbophilic π-acids that activate the alkyne triple bond towards nucleophilic attack by water.[3][4][5] The catalytic cycle is generally understood to proceed through the following key steps:

• π-Activation of the Alkyne: The gold(I) catalyst coordinates to the alkyne, forming a π-complex. This coordination renders the alkyne more electrophilic and susceptible to nucleophilic attack.[5]

• Nucleophilic Attack by Water: A water molecule attacks the more substituted carbon of the activated alkyne (Markovnikov regioselectivity), leading to the formation of a vinylgold intermediate.[5][6]

• Protodeauration/Tautomerization: The vinylgold species undergoes protodeauration to yield an enol intermediate, which then rapidly tautomerizes to the more stable ketone product.[6][7]

The use of neutral gold(I) complexes, such as [(IPr)AuCl], has been shown to be highly effective for the regioselective hydration of terminal alkynes, providing methyl ketones in high yields.[2]

Caption: Proposed mechanism for gold(I)-catalyzed alkyne hydration.

Data Presentation: Substrate Scope and Catalyst Performance

The following tables summarize the performance of different gold(I) chloride-based catalytic systems for the hydration of various alkynes.

Table 1: Hydration of Terminal Alkynes using [(IPr)AuCl]

Entry	Alkyne Substrate	Product	Yield (%)	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Ref.
1	Phenylacetylene	Acetophenone	98	0.5	110	6	[2]
2	1-Octyne	2-Octanone	95	0.5	110	6	[2]
3	4-Methoxyphenylacetylene	4'-Methoxyacetophenone	97	0.5	110	6	[2]
4	4-Chlorophenylacetylene	4'-Chloroacetophenone	96	0.5	110	6	[2]
5	Cyclohexylacetylene	Acetylcyclohexane	93	0.5	110	6	[2]

Table 2: Comparison of Different Gold(I) Catalysts for Phenylacetylene Hydration

Entry	Catalyst	Ligand	Yield (%)	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Ref.
1	AuCl	None	Good	2-4	Reflux	~3	[8]
2	[(IPr)AuCl]	IPr	98	0.5	110	6	[2]
3	[AuCl(PPh₃)]	PPh₃	Moderate	2	Reflux	>3	[8]
4	[(NHC)AuCl]	NHC	High	Low	RT-High	Variable	[1]

IPr = 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene; NHC = N-Heterocyclic Carbene; PPh₃ = Triphenylphosphine.

Experimental Protocols

General Considerations

• All reactions should be performed in well-ventilated fume hoods.

• Reagents and solvents should be of appropriate purity. Anhydrous solvents are generally not required unless specified.

• Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Product purification is typically achieved by flash column chromatography.

Protocol 1: General Procedure for the Hydration of Terminal Alkynes using [(IPr)AuCl]

This protocol is adapted from the work of Li, F. et al., J. Org. Chem., 2015.[2]

Materials:

• Alkyne substrate (1.0 mmol)

• [(IPr)AuCl] (3.1 mg, 0.005 mmol, 0.5 mol%)

• Methanol (B129727) (MeOH, 1.0 mL)

• Deionized water (H₂O, 0.5 mL)

• 25 mL Schlenk tube

• Magnetic stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexanes and ethyl acetate (B1210297) for elution

Procedure:

• To a 25 mL Schlenk tube equipped with a magnetic stir bar, add the alkyne substrate (1.0 mmol), [(IPr)AuCl] (3.1 mg, 0.5 mol%), methanol (1.0 mL), and deionized water (0.5 mL).

• Seal the Schlenk tube and place it in a preheated oil bath or heating mantle at 110 °C.

• Stir the reaction mixture vigorously for 6 hours.

• After 6 hours, remove the Schlenk tube from the heat source and allow it to cool to room temperature.

• Remove the solvent in vacuo using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the corresponding methyl ketone.

Caption: Workflow for gold(I)-catalyzed alkyne hydration.

Safety Precautions

• Gold compounds, while generally of low toxicity, should be handled with care. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable and should be handled in a well-ventilated area away from ignition sources.

• Heating reactions in sealed vessels can lead to pressure buildup. Ensure proper sealing and pressure relief measures are in place if necessary.

Conclusion

Gold(I) chloride and its derivatives are highly efficient and versatile catalysts for the hydration of alkynes to ketones. The presented protocols offer a straightforward and reliable method for this transformation, with broad applicability in organic synthesis and drug development. The mild reaction conditions and high yields make this a valuable tool for the modern synthetic chemist.

References

• 1. Ketone synthesis by reaction (hydration) of alkynes [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for AuCl-Catalyzed Synthesis of Nitrogen Heterocycles

For Researchers, Scientists, and Drug Development Professionals

The following application notes provide detailed protocols and data for the synthesis of various nitrogen-containing heterocycles utilizing gold(I) chloride (AuCl) and gold(III) chloride (AuCl₃) as catalysts. Gold catalysis has emerged as a powerful tool in organic synthesis due to its unique reactivity, mild reaction conditions, and functional group tolerance, making it particularly valuable in the construction of complex molecules relevant to medicinal chemistry and drug development.

One-Pot Synthesis of 3-Silylethynyl Indoles via Dual Gold Catalysis

This protocol outlines a one-pot, sequential catalytic process for the synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines. The method employs a dual gold catalytic system, where NaAuCl₄ catalyzes the initial cyclization to form the indole (B1671886) ring, followed by AuCl-catalyzed C3-alkynylation using a hypervalent iodine reagent.[1][2]

Experimental Protocol

Materials:

• o-Alkynylaniline derivative

• Isopropyl alcohol (iPrOH)

• Sodium tetrachloroaurate(III) (NaAuCl₄)

• 1-[(triisopropylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one (TIPS-EBX)

• Gold(I) chloride (AuCl)

• Diethyl ether (Et₂O)

• 0.1 M Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Celite®

Procedure:

• To a stirred solution of the 2-alkynylaniline (0.40 mmol, 1 equivalent) in iPrOH (3 mL) under an ambient atmosphere, add NaAuCl₄ (2–4 mol%).

• Stir the reaction at room temperature (or 80 °C for specific substrates) for 3 hours, or until full conversion of the starting material is observed by Thin Layer Chromatography (TLC).[2]

• To the reaction mixture, add TIPS-EBX (1.2–2.4 equivalents) followed by AuCl (4–8 mol%).[1][2]

• Continue stirring at room temperature for 4–30 hours until the reaction is complete (monitored by TLC).[2]

• Concentrate the reaction mixture under vacuum.

• Add Et₂O (20 mL) and wash the organic layer twice with 0.1 M NaOH (20 mL).[1]

• Combine the aqueous layers and extract with Et₂O (20 mL).

• Combine all organic layers, dry over anhydrous Na₂SO₄, filter through a pad of Celite®, and concentrate to yield the crude product.[1][2]

• Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

Entry	o-Alkynylaniline (Substituent R)	NaAuCl₄ (mol%)	AuCl (mol%)	Time (h)	Yield (%)
1	Phenyl	2	4	4	92
2	4-MeO-Ph	2	4	4	95
3	4-F-Ph	2	4	4	88
4	2-Thienyl	2	4	4	85
5	Cyclohexyl	2	4	18	75
6	n-Hexyl	4	8	30	85

Data compiled from literature reports.[1]

Experimental Workflow

Caption: One-pot synthesis of 3-silylethynyl indoles.

Synthesis of Carbazoles via AuCl₃-Catalyzed Cyclization

This protocol describes the synthesis of carbazole (B46965) derivatives through an AuCl₃-catalyzed cyclization of 1-(indol-2-yl)-3-alkyn-1-ols. The reaction proceeds smoothly at room temperature, providing an efficient route to these important polycyclic aromatic compounds.[3]

Experimental Protocol

Materials:

• 1-(Indol-2-yl)-3-alkyn-1-ol derivative

• Toluene (B28343)

• Gold(III) chloride (AuCl₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the 1-(indol-2-yl)-3-alkyn-1-ol (0.2 mmol) in toluene (2 mL) at room temperature, add AuCl₃ (5 mol%).

• Stir the reaction mixture at room temperature for the specified time (typically 0.5 - 2 hours), monitoring progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Wash the combined organic layers with brine.

• Dry the organic phase over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired carbazole derivative.

Data Presentation

Entry	Substrate (R¹, R²)	Time (h)	Yield (%)
1	H, Ph	0.5	92
2	H, 4-MeC₆H₄	0.5	95
3	H, 4-MeOC₆H₄	0.5	94
4	H, 4-FC₆H₄	1	89
5	H, 2-Thienyl	1	85
6	Me, Ph	2	88
7	H, Cyclopropyl	2	82

Data compiled from literature reports.[3]

Reaction Pathway

References

• 1. One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Gold(I)-Catalyzed Cycloisomerization of Enynes and Dienes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the gold(I)-catalyzed cycloisomerization of enynes and dienes. These reactions are powerful tools for the synthesis of complex molecular architectures from simple unsaturated precursors, offering high atom economy and often proceeding under mild reaction conditions.

Gold(I)-Catalyzed Cycloisomerization of Enynes

Gold(I) catalysts, being highly carbophilic π-acids, readily activate the alkyne moiety of enynes towards nucleophilic attack by the tethered alkene. This initiates a cascade of transformations, leading to a variety of carbocyclic and heterocyclic scaffolds. The reaction outcome is highly dependent on the substrate structure (1,5-enynes, 1,6-enynes, etc.), the nature of the tether, and the ligands on the gold(I) catalyst.

Key Reaction Classes and Mechanisms

The cycloisomerization of enynes can proceed through several distinct mechanistic pathways, often initiated by the interaction of the gold(I) catalyst with the alkyne.

• Skeletal Rearrangement of 1,6-Enynes: A common pathway for 1,6-enynes involves an initial 5-exo-dig or 6-endo-dig cyclization to form a cyclopropyl (B3062369) gold(I) carbene intermediate. This intermediate can then undergo single or double C-C bond cleavage, leading to the formation of rearranged diene products. The regioselectivity of the cleavage is influenced by electronic and steric factors of the substituents on the enyne.[1][2]

• Formation of Bicyclo[3.1.0]hexanes from 1,5-Enynes: 1,5-enynes typically undergo a 5-exo-dig cyclization to generate a cyclopropyl gold(I) carbene, which then rearranges to form a stable bicyclo[3.1.0]hexane core structure. This reaction is often highly stereospecific.[3][4]

• Cyclization/Hydroboration of 1,6-Enynes: The intermediate cyclopropyl gold carbene from the cyclization of 1,6-enynes can be trapped by a borane (B79455) source, leading to the formation of functionalized bicyclo[3.1.0]hexane boranes.[5][6]

Experimental Protocols

General Procedure for the Gold(I)-Catalyzed Skeletal Rearrangement of 1,6-Enynes [1]

This protocol is a general method for the cycloisomerization of 1,6-enynes leading to skeletal rearrangement products.

Materials:

• 1,6-Enyne substrate

• [JohnPhosAu(NCMe)]SbF6 (catalyst)

• Dichloromethane (CH2Cl2), anhydrous

• Triethylamine

• Silica (B1680970) gel or neutral alumina (B75360) for column chromatography

Procedure:

• To a stirred solution of the 1,6-enyne (0.4 mmol) in anhydrous CH2Cl2 (4.0 mL) at 23 °C, add [JohnPhosAu(NCMe)]SbF6 (8.0 μmol, 2 mol%).

• Stir the reaction mixture at 23 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a drop of triethylamine.

• Concentrate the solution in vacuo.

• Purify the crude product by column chromatography on silica gel or neutral alumina to afford the desired rearranged diene.

General Procedure for the Gold(I)-Catalyzed Cycloisomerization of 1,5-Enynes to Bicyclo[3.1.0]hexenes [3][4]

This protocol describes the synthesis of bicyclo[3.1.0]hexenes from 1,5-enyne precursors.

Materials:

• 1,5-Enyne substrate

• (Ph3P)AuCl (pre-catalyst)

• AgSbF6 (co-catalyst)

• Dichloromethane (CH2Cl2), anhydrous

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, dissolve the 1,5-enyne substrate in anhydrous CH2Cl2.

• Add (Ph3P)AuCl (typically 1-5 mol%) and AgSbF6 (typically 1-5 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, filter the reaction mixture through a short pad of silica gel, eluting with a suitable solvent.

• Concentrate the filtrate in vacuo to obtain the crude product.

• Purify the product by flash column chromatography on silica gel.

Quantitative Data for Enyne Cycloisomerization

Substrate Type	Catalyst System	Product Type	Yield (%)	Reference
N-tethered 1,6-Enyne	[JohnPhosAu(NCMe)]SbF6	Rearranged Diene	up to 99%	[7]
O-tethered 1,6-Enyne	NHC-Au(I)-Cl	Enol Ether	up to 99%	[5][6]
1,5-Enyne	(Ph3P)AuCl / AgSbF6	Bicyclo[3.1.0]hexene	up to 95%	[3][4]
Cyclopropylidene 1,5-Enyne	(R,R)-i-Pr-DuPHOS(AuCl)2 / AgNTf2	Bicyclo[4.2.0]diene	up to 90%	[8]
1,6-Enyne	NHC-Au(I)-NTf2	Methylene-cyclobutanone	up to 85%	[6]

Reaction Mechanisms and Workflows (DOT Language)

Caption: Catalytic cycle for the gold(I)-catalyzed skeletal rearrangement of 1,6-enynes.

Caption: Reaction pathway for the formation of bicyclo[3.1.0]hexenes from 1,5-enynes.

Gold(I)-Catalyzed Cycloisomerization of Dienes

The gold(I)-catalyzed cycloisomerization of dienes is a less explored area compared to enynes, but it offers unique opportunities for the synthesis of cyclic compounds. A notable class of substrates are allene-dienes, which can undergo enantioselective cycloaddition reactions.

Key Reaction Classes and Mechanisms

• [4+2]-Cycloaddition of Allene-Dienes: In the presence of a chiral gold(I) catalyst, allene-dienes can undergo an intramolecular [4+2]-cycloaddition to form trans-hexahydroindenes and related pyrrolidine (B122466) structures with high enantioselectivity. The reaction is believed to proceed through the activation of the allene (B1206475) by the gold(I) catalyst, followed by a concerted or stepwise cycloaddition.[9][10]

Experimental Protocols

General Procedure for the Enantioselective Gold(I)-Catalyzed [4+2]-Cycloaddition of Allene-Dienes [9][10]

This protocol is for the asymmetric synthesis of trans-hexahydroindenes.

Materials:

• Allene-diene substrate

• Chiral phosphite-gold(I) complex (e.g., (S,S,S)-L5AuCl)

• Silver salt (e.g., AgBF4)

• Solvent (e.g., Benzene or CH2Cl2), anhydrous

Procedure:

• In a glovebox, charge a vial with the chiral phosphite-gold(I) complex and the silver salt.

• Add the anhydrous solvent and stir the mixture at room temperature for 5-10 minutes.

• Add a solution of the allene-diene substrate in the same solvent.

• Stir the reaction at the desired temperature (e.g., room temperature or cooled) and monitor by TLC.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the cycloadduct.

• Determine the enantiomeric excess by chiral HPLC or SFC analysis.

Quantitative Data for Diene Cycloisomerization

Substrate Type	Catalyst System	Product Type	Yield (%)	ee (%)	Reference
Allene-diene (C-tethered)	(S,S,S)-L5AuCl / AgBF4	trans-Hexahydroindene	up to 95%	up to 88%	[9][10]
Allene-diene (N-tethered)	(S)-L8AuCl / AgBF4	Pyrrolidine derivative	up to 83%	up to 99%	[10]

Reaction Mechanisms and Workflows (DOT Language)

Caption: Proposed pathway for the enantioselective [4+2]-cycloaddition of allene-dienes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Gold(I)-Catalyzed 1,6-Enyne Single-Cleavage Rearrangements: The Complete Picture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic isomerization of 1,5-enynes to bicyclo[3.1.0]hexenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05920H [pubs.rsc.org]
• 6. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. openscholar.uga.edu [openscholar.uga.edu]
• 8. Gold-Catalyzed Enantioselective Ring-Expanding Cycloisomerization of Cyclopropylidene Bearing 1,5-Enynes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Gold(I)-Catalyzed Enantioselective [4+2]-Cycloaddition of Allene-Dienes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Gold Nanoparticles from Gold(I) Chloride Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanotechnology, with significant potential in biomedical applications, including drug delivery, bioimaging, and cancer therapy. Their unique size- and shape-dependent optical and electronic properties, coupled with their biocompatibility and ease of surface functionalization, make them ideal candidates for these roles. While the majority of synthesis protocols utilize gold(III) precursors, such as chloroauric acid (HAuCl₄), this document details a reproducible method for the preparation of monodisperse gold nanoparticles using gold(I) chloride (AuCl) as the precursor. This approach offers excellent control over nanoparticle size and distribution through the thermolysis of a gold(I)-alkylamine complex, eliminating the need for strong reducing agents.

These application notes provide detailed protocols for the synthesis of AuNPs from AuCl, their characterization using various analytical techniques, and insights into their potential biological interactions.

Data Presentation

The following tables summarize the quantitative data from experiments on the synthesis of gold nanoparticles from AuCl, demonstrating the influence of various reaction parameters on the resulting nanoparticle characteristics.

Table 1: Effect of Oleylamine (B85491)/AuCl Molar Ratio on Gold Nanoparticle Size

[AuCl] (mM)	Molar Ratio (Oleylamine:AuCl)	Average Diameter (nm)	Size Distribution
20	5:1	-	Broad
20	10:1	-	Broad
10	20:1	9.2	Narrow (<10%)
50	20:1	15.1	Narrow (<10%)

Table 2: Morphological Evolution of Gold Nanoparticles Over Time

Reaction Time (hours)	Average Diameter (nm)
3	4.1
6	5.8
12	9.2
18	10.1

Table 3: Comparison of Different Alkylamines as Stabilizers

Alkylamine	[AuCl] (mM)	Molar Ratio (Alkylamine:AuCl)	Reaction Temperature (°C)	Average Diameter (nm)
Oleylamine	20	20:1	60	12.7
Octadecylamine	20	20:1	60	~100

Experimental Protocols

Protocol 1: Synthesis of Oleylamine-Capped Gold Nanoparticles

This protocol describes the synthesis of gold nanoparticles via the thermolysis of a [AuCl(oleylamine)] complex.[1]

Materials:

• Gold(I) chloride (AuCl)

• Oleylamine

• Chloroform (B151607)

• Nitrogen gas

• Round-bottom flask

• Condenser

• Heating mantle with temperature controller and magnetic stirrer

• Schlenk line (optional, for inert atmosphere)

Procedure:

• In a clean, dry round-bottom flask, dissolve the desired amount of AuCl in chloroform.

• Add the appropriate molar ratio of oleylamine to the AuCl solution. For example, for a 20:1 molar ratio with 20 mM AuCl, add the corresponding volume of oleylamine.

• Stir the solution at room temperature for 10 minutes to allow for the formation of the [AuCl(oleylamine)] complex.

• Place the flask in the heating mantle and attach the condenser.

• Heat the solution to 60°C under a nitrogen atmosphere with continuous stirring.

• Maintain the reaction at 60°C for the desired duration (e.g., 12-18 hours) to control the nanoparticle size. The solution will gradually change color from clear to pink, indicating the formation of gold nanoparticles.

• After the reaction is complete, turn off the heat and allow the solution to cool to room temperature.

• The resulting oleylamine-capped gold nanoparticles are stable in the chloroform solution.

Protocol 2: Characterization of Gold Nanoparticles

Principle: UV-Vis spectroscopy is used to confirm the formation and assess the stability of AuNPs by detecting their characteristic Surface Plasmon Resonance (SPR) peak. The position of the SPR peak is sensitive to the size and shape of the nanoparticles.

Instrumentation:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

• Set the wavelength range to scan from 400 nm to 800 nm.

• Fill a quartz cuvette with the solvent used for nanoparticle suspension (e.g., chloroform) to be used as a blank.

• Place the blank cuvette in the spectrophotometer and record a baseline spectrum.

• Dilute a small aliquot of the gold nanoparticle solution with the solvent if the solution is highly concentrated to ensure the absorbance is within the linear range of the instrument (typically below 1.5 a.u.).

• Replace the blank cuvette with the cuvette containing the diluted nanoparticle solution.

• Acquire the absorbance spectrum of the sample.

• Identify the wavelength of the maximum absorbance (λmax), which corresponds to the SPR peak of the gold nanoparticles. For spherical AuNPs in the 10-20 nm range, this is typically around 520-530 nm.

Principle: DLS measures the hydrodynamic diameter and size distribution of nanoparticles in suspension by analyzing the fluctuations in scattered light intensity caused by Brownian motion.

Instrumentation:

• DLS instrument with a laser source

• Disposable or quartz cuvettes

Procedure:

• Turn on the DLS instrument and allow it to stabilize.

• Ensure the sample is free of dust and large aggregates by filtering or centrifugation if necessary.

• Dilute the nanoparticle suspension to an appropriate concentration with the solvent. The optimal concentration depends on the instrument and nanoparticle size, but a slightly transparent, colored solution is a good starting point.

• Transfer the diluted sample to a clean, dust-free cuvette.

• Place the cuvette in the instrument's sample holder.

• Set the instrument parameters, including solvent viscosity and refractive index, and the measurement temperature.

• Perform the measurement. The instrument will acquire data for a set duration and analyze the correlation function to determine the size distribution.

• Analyze the results, paying attention to the Z-average diameter and the Polydispersity Index (PDI). A PDI value below 0.2 indicates a monodisperse sample.

Principle: TEM provides high-resolution imaging of the nanoparticles, allowing for direct visualization of their size, shape, and morphology.

Instrumentation and Materials:

• Transmission Electron Microscope

• TEM grids (e.g., carbon-coated copper grids)

• Pipettes

• Filter paper

Procedure:

• Sample Preparation: a. Dilute the gold nanoparticle solution significantly with the solvent (e.g., chloroform). The final concentration should be low enough to prevent particle aggregation on the grid. b. Place a drop of the diluted nanoparticle suspension onto a TEM grid. c. Allow the solvent to evaporate completely at room temperature. This can be done in a dust-free environment or a desiccator.

• Imaging: a. Load the prepared TEM grid into the microscope's sample holder. b. Introduce the holder into the TEM column and evacuate to high vacuum. c. Turn on the electron beam and locate an area of the grid with well-dispersed nanoparticles. d. Adjust the focus and magnification to obtain clear images of the nanoparticles. e. Capture images at various magnifications to document the overall dispersion and individual particle morphology.

• Image Analysis: a. Use image analysis software (e.g., ImageJ) to measure the diameters of a statistically significant number of nanoparticles (typically >100) from the TEM images. b. Calculate the average particle size and standard deviation to determine the size distribution.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis, characterization, and biological evaluation of gold nanoparticles.

Caption: Generalized signaling pathway of receptor-mediated endocytosis for nanoparticle uptake.

References

• 1. Facile synthesis of gold nanoparticles with narrow size distribution by using AuCl or AuBr as the precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AuCl-Catalyzed Carbon-Carbon Bond Formation Reactions

For Researchers, Scientists, and Drug Development Professionals

Gold(I) chloride (AuCl) and its derivatives have emerged as powerful and versatile catalysts for a variety of carbon-carbon bond-forming reactions. The carbophilic nature of gold(I) allows for the activation of alkynes, allenes, and alkenes toward nucleophilic attack under mild conditions, providing efficient pathways to construct complex molecular architectures. These methods are of significant interest in organic synthesis, particularly in the development of novel therapeutic agents, due to their high functional group tolerance and atom economy.

This document provides detailed application notes on key AuCl-catalyzed C-C bond formation reactions, including quantitative data, experimental protocols, and mechanistic insights visualized through signaling pathways and experimental workflows.

Intermolecular Hydroarylation of Alkynes

The intermolecular hydroarylation of alkynes is a direct method for the formation of vinylarenes, which are valuable intermediates in organic synthesis. AuCl, often in conjunction with a co-catalyst, can effectively catalyze the addition of an aryl C-H bond across a C-C triple bond.

Data Presentation

Catalyst System	Arene	Alkyne	Product	Yield (%)	Reference
IPrAuCl / AgBF₄	Pentamethylbenzene	Ethyl propiolate	Ethyl (E)-3-(pentamethylphenyl)acrylate	High	[1][2]
AuCl(PPh₃) / AgOTf	Mesitylene	Phenylacetylene	(E)-1-mesityl-2-phenylethene	56	[2][3]
[Au(NHC)Cl] / AgBF₄	Various arenes	Various alkynes	Substituted vinylarenes	up to 95%	[1][2]

Table 1: Representative examples of AuCl-catalyzed intermolecular hydroarylation of alkynes. Yields are isolated yields unless otherwise noted. NHC = N-heterocyclic carbene.

Experimental Protocol: General Procedure for Intermolecular Hydroarylation of Alkynes

This protocol is adapted from the work of Tubaro, et al.[2]

Materials:

• AuCl complex (e.g., IPrAuCl or AuCl(PPh₃))

• Silver salt (e.g., AgBF₄ or AgOTf)

• Arene

• Alkyne

• Anhydrous solvent (e.g., 1,2-dichloroethane)

• Acid (e.g., HBF₄ or trifluoroacetic acid, optional)

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the AuCl complex (0.01-1 mol%) and the silver salt (1-1.2 equivalents relative to the gold catalyst).

• Add the anhydrous solvent and stir the mixture at room temperature for 15-30 minutes to allow for the in situ generation of the active cationic gold catalyst.

• To the catalyst mixture, add the arene (1.0-1.5 equivalents) and the alkyne (1.0 equivalent).

• If required, add the acid at this stage.

• Stir the reaction mixture at the desired temperature (room temperature to 80 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a short pad of silica (B1680970) gel or celite to remove the catalyst, washing with a suitable organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired vinylarene.

Experimental workflow for intermolecular hydroarylation.

Intramolecular Hydroalkylation of Unactivated Alkenes with α-Ketones

The intramolecular hydroalkylation of unactivated alkenes with α-ketones provides a direct route to cyclic ketones, which are important structural motifs in many natural products and pharmaceuticals. Gold(I) catalysts are particularly effective in promoting this transformation.

Data Presentation

Catalyst System	Substrate	Product	Yield (%)	Diastereomeric Ratio	Reference
(t-Bu)₂(o-biphenyl)PAuCl / AgClO₄	Phenyl vinyl ketone and N-tosylallylamine	Substituted pyrrolidine (B122466)	76	-	[4]
[IPrAuCl] / AgClO₄	Alkene-tethered alkyl ketone	Functionalized cyclic ketone	High	Good	[5]
Gold(I) complexes	Unactivated alkenes with α-ketones	Substituted cyclic compounds	High	Good	[6]

Table 2: AuCl-catalyzed intramolecular hydroalkylation of unactivated alkenes with α-ketones. Yields are isolated yields.

Experimental Protocol: General Procedure for Intramolecular Hydroalkylation

This protocol is a general representation based on the work of Che and coworkers.[5]

Materials:

• Gold(I) catalyst precursor (e.g., [IPrAuCl])

• Silver salt (e.g., AgClO₄)

• Alkene-tethered α-ketone substrate

• Anhydrous solvent (e.g., toluene (B28343) or dioxane)

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine the gold(I) catalyst precursor (1-5 mol%) and the silver salt (1-5 mol%).

• Add the anhydrous solvent and stir the mixture at room temperature for 15-30 minutes.

• Add the alkene-tethered α-ketone substrate (1.0 equivalent) to the catalyst mixture.

• Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the cyclic ketone product.

Proposed catalytic cycle for intramolecular hydroalkylation.

Cyclization of γ-Acetylenic Acids to Butyrolactones

The AuCl-catalyzed cyclization of γ-acetylenic acids is an efficient method for the synthesis of 5-exo-alkylidene-butyrolactones, which are valuable building blocks in organic synthesis and are present in some natural products. This reaction proceeds under mild conditions and without the need for additives.[7][8]

Data Presentation

Catalyst	Substrate	Solvent	Temperature	Yield (%)	Reference
AuCl	2,2-diphenyl-4-pentynoic acid	Acetonitrile (B52724)	Room Temp.	95	[7][8]
AuCl	2-allyl-2-phenyl-4-pentynoic acid	Acetonitrile	Room Temp.	92	[7][8]
AuCl	2-(3-chloropropyl)-2-phenyl-4-pentynoic acid	Acetonitrile	Room Temp.	85	[7][8]

Table 3: AuCl-catalyzed cyclization of γ-acetylenic acids. Yields are isolated yields.

Experimental Protocol: Synthesis of 5-exo-Alkylidene-Butyrolactones

This protocol is based on the findings of Michelet and coworkers.[7][8]

Materials:

• Gold(I) chloride (AuCl)

• γ-Acetylenic acid

• Anhydrous acetonitrile

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• Dissolve the γ-acetylenic acid (1.0 equivalent) in anhydrous acetonitrile in a round-bottom flask under an inert atmosphere.

• Add AuCl (1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 5-exo-alkylidene-butyrolactone.

Cycloisomerization of 1,6-Enynes

The cycloisomerization of 1,6-enynes catalyzed by gold(I) complexes is a powerful method for the construction of bicyclic structures. The reaction proceeds through the activation of the alkyne by the gold catalyst, followed by an intramolecular attack of the alkene.

Data Presentation

Catalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (%)	Reference
(R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂ / AgOTf	Oxygen-tethered 1,6-enyne	Oxa-bicyclo[4.1.0]heptene	up to 85	up to 99	[9][10]
NHC-Au(I)-Cl	O-tethered 1,6-enyne	Enol ether	up to 99	-	[11]
PPh₃AuCl / AgSbF₆	N-tethered 1,6-enyne	Carbo- and heterocyclic amino derivatives	Good to Excellent	-	[4]

Table 4: AuCl-catalyzed cycloisomerization of 1,6-enynes. Yields are isolated yields.

Experimental Protocol: General Procedure for Au(I)-Catalyzed Cycloisomerization of 1,6-Enynes

This protocol is adapted from the work of Michelet and coworkers.[9][10]

Materials:

• Chiral ligand-AuCl complex (e.g., (R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂)

• Silver salt (e.g., AgOTf or AgNTf₂)

• 1,6-Enyne substrate

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• In a Schlenk tube under an argon atmosphere, stir a mixture of the chiral ligand-AuCl complex (e.g., 3 mol%) and the silver salt (e.g., 6 mol%) in distilled toluene at room temperature for 30 minutes.

• Add the 1,6-enyne substrate (1 equivalent) to the mixture.

• Stir the reaction at the appropriate temperature (room temperature to 60 °C) until completion, monitoring by TLC.

• Filter the mixture through a short pad of silica gel, eluting with ethyl acetate.

• Concentrate the solvents under reduced pressure.

• If necessary, purify the crude product by silica gel flash chromatography.

Experimental workflow for 1,6-enyne cycloisomerization.

Applications in Drug Development

The heterocyclic scaffolds produced through AuCl-catalyzed C-C bond formation are prevalent in a wide range of biologically active molecules and approved drugs.

• Pyrrolidines: The pyrrolidine ring is a common structural motif in many pharmaceuticals.[12][13][14] While direct synthesis of a marketed drug using AuCl-catalyzed hydroalkylation is not yet widely reported, this methodology provides a powerful tool for the rapid generation of novel pyrrolidine derivatives for drug discovery programs.

• Butyrolactones: γ-Butyrolactones are important intermediates in the synthesis of various pharmaceuticals and natural products with biological activity.[10][15][16] The AuCl-catalyzed cyclization of acetylenic acids offers a mild and efficient route to these valuable compounds. For instance, this methodology has been applied in the partial synthesis of the natural product (+)-Spirolaxine methyl ether, which exhibits inhibitory activity against Helicobacter pylori.[7]

• Tubulin Inhibitors: Certain heterocyclic compounds synthesized via gold catalysis have shown potential as tubulin inhibitors, a class of anticancer agents.[17][18][19][20] For example, some pyrrole-based carboxamides, which can be accessed through gold-catalyzed reactions, have been identified as potent tubulin polymerization inhibitors that target the colchicine-binding site.[17]

The continued development of AuCl-catalyzed C-C bond-forming reactions holds great promise for streamlining the synthesis of complex molecules and accelerating the discovery and development of new therapeutics.

References

• 1. research.unipd.it [research.unipd.it]
• 2. Alkyne hydroarylation with Au N-heterocyclic carbene catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Alkyne hydroarylation with Au N-heterocyclic carbene catalysts [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Efficient gold(I)-catalyzed direct intramolecular hydroalkylation of unactivated alkenes with α-ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A new synthesis of γ-butyrolactones via AuCl(3)- or Hg(II)-catalyzed intramolecular hydroalkoxylation of 4-bromo-3-yn-1-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A practical total synthesis of (+)-spirolaxine methyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Total Synthesis of Spirolaxine Methyl Ether by Trost [organic-chemistry.org]
• 12. img01.pharmablock.com [img01.pharmablock.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Metal-Catalyst-Controlled Divergent Synthesis of γ-Butyrolactones via Intramolecular Coupling of Epoxides with Alcohols [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Novel Natural Product- and Privileged Scaffold-Based Tubulin Inhibitors Targeting the Colchicine Binding Site [mdpi.com]
• 20. Heterocyclic-Fused Pyrimidines as Novel Tubulin Polymerization Inhibitors Targeting the Colchicine Binding Site: Structural Basis and Antitumor Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stereoselective Gold(I) Chloride Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the design and application of chiral ligands for stereoselective gold(I) chloride catalysis. This document outlines key ligand classes, detailed experimental protocols for catalyst preparation and representative asymmetric transformations, and quantitative data to aid in catalyst selection and reaction optimization.

Introduction to Stereoselective Gold(I) Catalysis

Homogeneous gold catalysis has emerged as a powerful tool in modern organic synthesis due to the unique ability of gold(I) complexes to act as soft and carbophilic π-acids, activating alkynes, allenes, and alkenes towards nucleophilic attack. The development of chiral ligands for gold(I) has unlocked the potential for a wide range of enantioselective transformations, enabling the construction of complex chiral molecules with high levels of stereocontrol.

A significant challenge in asymmetric gold(I) catalysis arises from the linear coordination geometry of Au(I) complexes, which places the chiral ligand far from the reaction center. Consequently, the rational design of ligands that can effectively transmit stereochemical information to the substrate is paramount. This has led to the development of several classes of privileged chiral ligands, including atropisomeric biaryl phosphines, ferrocene-based phosphines, and N-heterocyclic carbenes (NHCs).

This document provides practical guidance on the synthesis and use of these chiral gold(I) catalysts in key asymmetric reactions.

Key Classes of Chiral Ligands

The design of effective chiral ligands for gold(I) catalysis often incorporates features such as C₂-symmetry, atropisomerism, and bulky substituents to create a well-defined chiral pocket around the metal center.

A. Atropisomeric Biaryl Diphosphines: Ligands such as SEGPHOS and its derivatives (e.g., DTBM-SEGPHOS) are characterized by their axially chiral biaryl backbone. The steric bulk of the substituents on the phosphorus atoms is crucial for creating a chiral environment that effectively shields one face of the coordinated substrate.

B. Ferrocenylphosphines: These ligands, exemplified by the Josiphos family, possess both planar and central chirality. Their modular synthesis allows for fine-tuning of steric and electronic properties, making them versatile for a range of asymmetric transformations.[1]

C. N-Heterocyclic Carbenes (NHCs): Chiral NHCs have gained prominence as strong σ-donating ligands that form robust bonds with gold(I). The steric environment around the carbene carbon can be readily modified to induce high levels of enantioselectivity.[2][3]

D. Phosphoramidites: This class of monodentate ligands, often derived from BINOL or TADDOL, has proven effective in various gold(I)-catalyzed cycloadditions. Their electronic properties and modular nature make them attractive for rapid catalyst screening.

Experimental Protocols

The following protocols provide detailed procedures for the synthesis of a representative chiral ligand, the preparation of the corresponding gold(I) chloride precatalyst, and its application in a stereoselective transformation.

Protocol 1: Synthesis of (R)-DTBM-SEGPHOS Gold(I) Chloride Complex

This protocol details the formation of the gold(I) chloride complex from the commercially available (R)-DTBM-SEGPHOS ligand.

Materials:

• (R)-DTBM-SEGPHOS

• Chloro(dimethyl sulfide)gold(I) [AuCl(SMe₂)]

• Dichloromethane (B109758) (DCM), anhydrous

• Hexanes, anhydrous

• Schlenk flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add (R)-DTBM-SEGPHOS (1.0 equiv) and chloro(dimethyl sulfide)gold(I) (2.0 equiv) to a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous dichloromethane to dissolve the solids.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by ³¹P NMR spectroscopy until full conversion of the ligand is observed.

• Once the reaction is complete, reduce the volume of the solvent under vacuum.

• Add anhydrous hexanes to precipitate the gold complex.

• Filter the solid product, wash with hexanes, and dry under high vacuum to yield the (R)-DTBM-SEGPHOS(AuCl)₂ complex as a white solid.

Protocol 2: Synthesis of a Chiral Ferrocenylphosphine-Gold(I) Complex

This protocol describes a modular synthesis of a chiral ferrocenylphosphine ligand and its subsequent complexation to gold(I) chloride.[1]

Materials:

• (R,Sp)-PPFA (1-(Diphenylphosphino)-2-[(R)-α-(N,N-dimethylamino)ethyl]ferrocene)

• 2-Aryl-N-methylindole

• Acetic acid

• [AuCl(SMe₂)]

• Toluene (B28343), anhydrous

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware for inert atmosphere synthesis

Procedure (Ligand Synthesis):

• A mixture of (R,Sp)-PPFA (1.0 equiv) and 2-aryl-N-methylindole (1.1 equiv) in acetic acid is heated at 80 °C for 12 hours under an inert atmosphere.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is dissolved in dichloromethane and washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the chiral ferrocenylphosphine ligand.

Procedure (Gold Complexation):

• To a solution of the chiral ferrocenylphosphine ligand (1.0 equiv) in anhydrous dichloromethane, a solution of [AuCl(SMe₂)] (1.0 equiv) in anhydrous dichloromethane is added dropwise at room temperature under an inert atmosphere.

• The reaction mixture is stirred for 1 hour at room temperature.

• The solvent is removed under reduced pressure to yield the chiral ferrocenylphosphine-gold(I) chloride complex.

Protocol 3: General Procedure for Enantioselective Gold(I)-Catalyzed Cycloisomerization of a 1,6-Enyne

This protocol provides a general method for the asymmetric cycloisomerization of 1,6-enynes using a chiral gold(I) chloride precatalyst activated by a silver salt.

Materials:

• 1,6-enyne substrate

• Chiral Gold(I) Chloride Complex (e.g., (R)-DTBM-SEGPHOS(AuCl)₂)

• Silver salt (e.g., AgSbF₆ or AgOTf)

• Anhydrous solvent (e.g., toluene or dichloromethane)

• Schlenk tube

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the chiral gold(I) chloride complex (e.g., 2.5 mol%) and the silver salt (e.g., 5 mol%) to a Schlenk tube.

• Add the anhydrous solvent and stir the mixture at room temperature for 10-15 minutes. A white precipitate of AgCl should form.

• Add a solution of the 1,6-enyne substrate (1.0 equiv) in the anhydrous solvent to the catalyst mixture.

• Stir the reaction at the desired temperature (e.g., room temperature to 50 °C) and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by filtering through a short pad of silica gel, eluting with a suitable solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (e.e.) of the product by chiral HPLC or GC analysis.

Data Presentation

The following tables summarize the performance of various chiral gold(I) catalysts in representative asymmetric reactions.

Table 1: Enantioselective Intramolecular [4+2] Cycloaddition of Allene-Dienes [4][5]

Entry	Ligand	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	e.e. (%)
1	(S)-L4 (Phosphoramidite)	10	CH₂Cl₂	25	85	10
2	(R,R)-L5 (C₃-Phosphite)	5	Benzene	25	80	85
3	(R,R)-L6 (C₃-Phosphite)	5	Benzene	25	82	92
4	(S,S,S)-L8 (Phosphoramidite)	5	CH₂Cl₂	-30	83	99

Table 2: Enantioselective Cycloisomerization of 1,6-Enynes

Entry	Ligand	Substrate	Catalyst Loading (mol%)	Additive (mol%)	Yield (%)	e.e. (%)
1	(R)-DTBM-MeOBIPHEP	Oxygen-tethered enyne	2.5 (Au₂)	AgOTf (5)	>95	>99
2	Chiral Ferrocenyl-Indole	N-tethered enyne	5	AgSbF₆ (5)	93	98
3	Chiral NHC	N-tethered enyne	5	AgSbF₆ (5)	95	92

Visualizations

The following diagrams illustrate key concepts and workflows in ligand design for stereoselective gold(I) catalysis.

Caption: Workflow for ligand design and catalyst screening.

Caption: Simplified catalytic cycle for enyne cyclization.

Caption: Relationship between key chiral ligand classes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gold(I)-Catalyzed Enantioselective [4+2]-Cycloaddition of Allene-Dienes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gold(I) Chloride in Tandem or Cascade Reaction Sequences

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for selected tandem and cascade reactions catalyzed by gold(I) chloride. The following sections summarize key reactions, present quantitative data in tabular format for easy comparison, and offer step-by-step methodologies for practical implementation in a laboratory setting.

Gold(I)-Catalyzed Tandem Hydroamination/Cyclization for the Synthesis of 1,2-Dihydroisoquinolines

This tandem reaction, initiated by the hydroamination of (2-alkynyl)benzyl carbamates, offers an efficient route to 1,2-dihydroisoquinolines. The in situ generated enecarbamate undergoes a subsequent condensation or Michael addition, leading to the formation of tetracyclic heterocycles. This methodology has been successfully applied to the total synthesis of the natural product nitidine.

Quantitative Data Summary

The efficiency of the gold(I)-catalyzed intramolecular hydroamination is influenced by the choice of catalyst and the substrate's electronic properties. The use of a bulky gold catalyst can improve regioselectivity for certain substrates.

Entry	Substrate (R1)	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Ph	[AuCl(PPh3)]/AgNTf2 (1)	ClCH2CH2Cl	1	95
2	4-MeO-C6H4	[AuCl(PPh3)]/AgNTf2 (1)	ClCH2CH2Cl	1	98
3	4-CF3-C6H4	[AuCl(PPh3)]/AgNTf2 (5)	ClCH2CH2Cl	12	43 (5-exo)
4	4-CF3-C6H4	AuCl[(o-biPh)(tBu)2P]/AgNTf2 (5)	Dioxane	12	78 (6-endo)
5	n-Pr	[AuCl(PPh3)]/AgNTf2 (5)	ClCH2CH2Cl	12	55 (5-exo)
6	n-Pr	AuCl[(o-biPh)(tBu)2P]/AgNTf2 (5)	Dioxane	12	85 (6-endo)

Experimental Protocol

General Procedure for the Gold(I)-Catalyzed Intramolecular Hydroamination of (2-Alkynyl)benzyl Carbamates:

• To a solution of the (2-alkynyl)benzyl carbamate (B1207046) (0.2 mmol) in the specified solvent (2.0 mL) is added the gold(I) chloride catalyst (1-5 mol%) and the silver co-catalyst (1-5 mol%).

• The reaction mixture is stirred at room temperature for the time indicated in the table above.

• Upon completion of the reaction (monitored by TLC), the mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the desired 1,2-dihydroisoquinoline (B1215523) derivative.

Reaction Pathway

Caption: Gold(I)-catalyzed tandem hydroamination and cyclization sequence.

Gold(I)-Catalyzed Cascade Synthesis of Highly Substituted Furans

This cascade reaction of 1-(1-alkynyl)cyclopropyl ketones with various nucleophiles provides a modular and efficient entry to highly substituted furan (B31954) derivatives. The reaction proceeds via a gold-catalyzed activation of the alkyne, followed by a cycloisomerization involving the cyclopropyl (B3062369) ring.

Quantitative Data Summary

The reaction demonstrates broad substrate scope with respect to both the alkyne substituent and the nucleophile. The use of (Ph₃P)AuOTf as the catalyst provides high yields in short reaction times.

Entry	R1	R2	Nucleophile (NuH)	Time (h)	Yield (%)
1	Ph	Me	H₂O	0.5	95
2	Ph	Ph	H₂O	0.5	98
3	p-Tol	Me	H₂O	0.5	96
4	n-Bu	Me	H₂O	1	89
5	Ph	Me	MeOH	1	92
6	Ph	Me	EtOH	1	90
7	Ph	Me	PhNH₂	2	85

Experimental Protocol

General Procedure for the Gold(I)-Catalyzed Synthesis of Furans:

• To a solution of the 1-(1-alkynyl)cyclopropyl ketone (0.2 mmol) in dichloroethane (2.0 mL) is added the nucleophile (1.0 mmol, 5 equivalents).

• (Triphenylphosphine)gold(I) triflate ((Ph₃P)AuOTf, 2 mol%) is then added to the reaction mixture.

• The mixture is stirred at room temperature for the time specified in the table.

• After completion of the reaction, the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield the substituted furan.

Reaction Workflow

Caption: Experimental workflow for furan synthesis.

Gold(I)-Catalyzed Tandem Cyclization/Cycloaddition of 2-(1-Alkynyl)-2-alken-1-ones with Nitrones

This tandem reaction provides a highly efficient and diastereoselective route to bicyclic oxazine (B8389632) derivatives. The reaction is initiated by a gold(I)-catalyzed activation of the alkyne, which triggers a cyclization followed by a [3+3] cycloaddition with a nitrone.

Quantitative Data Summary

The reaction proceeds with high yields and excellent diastereoselectivity across a range of substituted enones and nitrones.

Entry	R1	R2	Nitrone (R3)	Time (h)	Yield (%)	dr
1	Ph	Me	Ph	12	95	>99:1
2	p-Tol	Me	Ph	12	96	>99:1
3	p-Cl-C₆H₄	Me	Ph	12	93	>99:1
4	Ph	Et	Ph	12	94	>99:1
5	Ph	Me	p-MeO-C₆H₄	12	92	>99:1
6	Ph	Me	p-NO₂-C₆H₄	12	88	>99:1

Experimental Protocol

General Procedure for the Gold(I)-Catalyzed Tandem Cyclization/Cycloaddition:

• A mixture of the 2-(1-alkynyl)-2-alken-1-one (0.2 mmol), the nitrone (0.24 mmol), (triphenylphosphine)gold(I) chloride (Ph₃PAuCl, 5 mol%), and silver triflate (AgOTf, 5 mol%) in toluene (B28343) (2.0 mL) is prepared in a sealed tube.

• The reaction mixture is stirred at 80 °C for 12 hours.

• After cooling to room temperature, the mixture is filtered through a short pad of Celite.

• The filtrate is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the bicyclic oxazine derivative.

Catalytic Cycle

Caption: Proposed catalytic cycle for the tandem reaction.

Application Notes and Protocols for Silver-Free Activation of Gold(I) Chloride Catalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gold(I) catalysis has emerged as a formidable tool in modern organic synthesis, enabling the construction of complex molecular architectures through the activation of alkynes, allenes, and alkenes.[1] The most common precatalysts, gold(I) chloride complexes (L-AuCl), are typically stable but require in-situ activation to generate the catalytically active cationic species [L-Au]⁺.[2] For decades, this activation has been overwhelmingly accomplished by using silver salts to abstract the chloride anion. However, this method suffers from significant drawbacks, including the high cost and light sensitivity of silver salts, and the "silver effect," where the silver ions themselves are not catalytically innocent and can lead to undesired side reactions or catalyst inhibition.[2][3]

These challenges have spurred the development of innovative silver-free activation strategies. These methods offer cleaner reaction profiles, potentially lower costs, and in some cases, the ability to recover and reuse the gold catalyst.[4] This document provides detailed application notes and experimental protocols for several leading silver-free activation methods.

Application Note 1: Activation via Intermolecular Hydrogen Bonding

Principle: This strategy utilizes a co-catalyst, typically a strong hydrogen-bond donor (HBD), to interact with the chloride ligand of the L-AuCl complex. This interaction polarizes and weakens the Au-Cl bond, facilitating its dissociation and generation of the active cationic gold catalyst in the presence of the substrate.[1][5] Highly acidic sulfonyl squaramides have proven to be particularly effective HBD co-catalysts for a range of heterocyclization reactions.[1][6]

Logical Relationship: H-Bonding Activation Pathway

Caption: Intermolecular H-bonding activation of L-AuCl by a Hydrogen-Bond Donor (HBD).

Quantitative Data: The following table summarizes the performance of various sulfonyl squaramide (SO₂Sq) co-catalysts in the cyclization of N-propargyl benzamide, demonstrating the effectiveness of the intermolecular H-bonding approach.

Entry	Au(I) Precatalyst (mol%)	Activator (mol%)	Solvent	Time (h)	Yield (%)[1]
1	(PPh₃)AuCl (5)	I (5)	CH₂Cl₂	16	90
2	(PPh₃)AuCl (5)	II (5)	CH₂Cl₂	16	75
3	IPrAuCl (2.5)	I (2.5)	CH₂Cl₂	10	>95
4	(PPh₃)AuCl (5)	None	CH₂Cl₂	16	<5
5	None	I (5)	CH₂Cl₂	16	0

Activators correspond to sulfonyl squaramides with different substituents as detailed in the source literature.[1]

Experimental Protocol: General Procedure for H-Bonding Activated Heterocyclization [1]

• To an oven-dried vial equipped with a magnetic stir bar, add the gold(I) precatalyst (e.g., (PPh₃)AuCl, 5 mol%) and the sulfonyl squaramide activator (5 mol%).

• Place the vial under an inert atmosphere (e.g., nitrogen or argon).

• Add the appropriate anhydrous solvent (e.g., CH₂Cl₂, to achieve a 0.2 M concentration of the substrate).

• Add the substrate (1.0 equiv) to the solution.

• Stir the reaction mixture at the specified temperature (e.g., 25-40 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel to afford the desired product. An important advantage of this "soft" activation is the potential to recover both the gold precatalyst and the squaramide activator during chromatography.[4][6]

Application Note 2: Activation via Brønsted or Lewis Acids

Principle: This method avoids silver by using a Brønsted or Lewis acid to activate a specially designed gold(I) precatalyst. Instead of abstracting a chloride from L-AuCl, the acid protonates or coordinates to a more basic ligand on the gold center, such as hydroxide (B78521) (L-Au-OH) or phthalimide (B116566) (L-Au-Pht), generating the active cationic gold species in situ.[3][7][8] This approach is versatile, as the reactivity can be fine-tuned by selecting an acid with the appropriate strength and counter-anion.[8]

Workflow: Brønsted Acid Activation of an Imidogold Precatalyst

Caption: Synthesis and subsequent Brønsted acid activation of an imidogold (L-Au-Pht) precatalyst.

Quantitative Data: Comparison of a silver-free L-Au-Pht/Acid system with the traditional L-Au-Cl/AgSbF₆ system for the cyclization of a 1,6-enyne.

Entry	Catalyst System	Loading (mol%)	Time (h)	Yield (%)[7][8]	Turnover Number (TON)
1	IPrAuCl / AgSbF₆	2	24	91	~46
2	IPrAuPht / HNTf₂	0.5	1	>99	~200
3	IPrAuPht / TfOH	0.5	1	>99	~200
4	IPrAuPht / Sc(OTf)₃	0.5	1	>99	~200
5	IPrAuPht (no acid)	2	24	0	0

Experimental Protocol: General Procedure for Brønsted Acid Activated Cyclization [7][8]

• To an oven-dried vial under an inert atmosphere, add the imidogold precatalyst (e.g., IPrAuPht, 0.5 mol%).

• Dissolve the precatalyst in a suitable anhydrous solvent (e.g., Dichloromethane).

• Add the substrate (1.0 equiv) to the vial.

• Initiate the reaction by adding the Brønsted or Lewis acid activator (e.g., HNTf₂, 0.5 mol%) via syringe.

• Stir the reaction at room temperature and monitor for completion by TLC or ¹H NMR.

• Upon completion, the reaction can be quenched (e.g., with a small amount of triethylamine (B128534) if an acid was used) and filtered through a short plug of silica gel.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Application Note 3: Other Notable Silver-Free Methods

Beyond H-bonding and acid activation, several other silver-free strategies have been developed.

• Halogen-Bonding Activation: Similar to H-bonding, this method uses a catalytic amount of a strong halogen-bond donor (e.g., an iodazolium salt) to interact with the chloride of L-AuCl, promoting its dissociation. Both the gold catalyst and the activator can be recovered after the reaction.[9]

• Alternative Metal Salts: Alkali metal borates (e.g., NaBArF₄) and copper salts (e.g., Cu(OTf)₂) can serve as effective, albeit stoichiometric, chloride scavengers in place of silver salts.[1][4][5]

• Self-Activating Ligands: This approach involves designing ligands for gold that contain an internal H-bond donor or Lewis acidic moiety.[2][4] These functionalities assist in chloride abstraction intramolecularly, removing the need for an external activator.

General Experimental Workflow

The following diagram illustrates a typical workflow for conducting a silver-free gold-catalyzed reaction.

Caption: A generalized experimental workflow for silver-free gold(I) catalysis.

Conclusion: Silver-free activation methods represent a significant advancement in homogeneous gold catalysis. Strategies employing hydrogen-bonding, Brønsted/Lewis acids, and other novel activators successfully circumvent the issues associated with traditional silver-based protocols. These modern techniques provide access to highly efficient catalytic systems that are often more robust, economical, and environmentally benign, opening new avenues for the synthesis of valuable molecules in academic and industrial research.

References

• 1. Silver-Free Gold-Catalyzed Heterocyclizations through Intermolecular H-Bonding Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of versatile and silver-free protocols for gold(I) catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrogen-Bonding Activation of Gold(I) Chloride Complexes: Enantioselective Synthesis of 3(2H)-Furanones by a Cycloisomerization-Addition Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Generation and Increased Reactivity in Cationic Gold via Brønsted Acid or Lewis Acid Assisted Activation of an Imidogold Precatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Gold(I) Chloride in the Total Synthesis of Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(I) chloride (AuCl) and its derivatives have emerged as powerful and versatile catalysts in modern organic synthesis. Their unique ability to act as soft π-acids allows for the activation of alkynes, allenes, and alkenes under mild conditions, facilitating a wide range of complex chemical transformations. This has proven particularly valuable in the total synthesis of natural products, where the construction of intricate molecular architectures with high levels of stereocontrol is paramount. Gold(I)-catalyzed reactions often proceed with high atom economy and functional group tolerance, minimizing the need for extensive protecting group manipulations. This report provides detailed application notes and experimental protocols for the use of gold(I) chloride in the total synthesis of selected natural products, highlighting its role in key bond-forming and cyclization reactions.

Application Note 1: Cascade Cyclization in the Total Synthesis of (+)-Conolidine

The total synthesis of the potent non-opioid analgesic, (+)-conolidine, has been achieved utilizing a gold(I)-catalyzed cascade cyclization of a conjugated enyne.[1][2] This key step efficiently constructs the indole (B1671886) ring and the ethylidene-substituted piperidine (B6355638) moiety in a single transformation.

Quantitative Data

Entry	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	5	L1	Toluene (B28343)	RT	24	16	88
2	5	L2	Toluene	RT	24	12	91

Data sourced from the total synthesis of (+)-Conolidine.[1][2]

Experimental Protocol: Gold(I)-Catalyzed Cascade Cyclization

To a solution of the conjugated enyne substrate (1.0 equiv) in dry toluene (0.01 M) under an argon atmosphere is added the chiral gold(I) catalyst (L-AuCl/AgSbF6, 5 mol%). The reaction mixture is stirred at room temperature for 24 hours. Upon completion, as monitored by thin-layer chromatography, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica (B1680970) gel to afford the cyclized product.

Reaction Mechanism Workflow

The proposed mechanism involves the coordination of the gold(I) catalyst to the alkyne, followed by a nucleophilic attack of the aniline (B41778) nitrogen to form the indole ring. Subsequent intramolecular cyclization and protonolysis yield the final product.

References

• 1. Total Synthesis of (+)-Conolidine by the Gold(I)-Catalyzed Cascade Cyclization of a Conjugated Enyne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Gold(I) Chloride: Applications and Protocols in Materials Science and Nanotechnology

For Researchers, Scientists, and Drug Development Professionals

Gold(I) chloride (AuCl), a compound of gold in its +1 oxidation state, serves as a versatile and valuable precursor in the burgeoning fields of materials science and nanotechnology. Its unique reactivity allows for the controlled synthesis of a variety of gold-based nanostructures with tunable properties, making it a key ingredient in the development of advanced materials for catalysis, electronics, and biomedical applications. This document provides detailed application notes and experimental protocols for the use of gold(I) chloride in several key areas, supported by quantitative data and visual workflows to aid in research and development.

Synthesis of Gold Nanoparticles

Gold nanoparticles (AuNPs) exhibit size- and shape-dependent optical and electronic properties, making them highly sought after for applications in diagnostics, sensing, and drug delivery. Gold(I) chloride offers a distinct advantage in AuNP synthesis as its thermal decomposition to metallic gold can be achieved under relatively mild conditions, often without the need for harsh reducing agents.

Application Notes

The synthesis of AuNPs from gold(I) chloride frequently employs coordinating ligands, such as oleylamine (B85491), which can act as both a reducing agent and a stabilizing agent. This one-pot approach allows for the formation of monodisperse nanoparticles with controlled sizes. The thermolysis of an AuCl-oleylamine complex in an organic solvent like chloroform (B151607) leads to the gradual formation of AuNPs. The size of the resulting nanoparticles is influenced by reaction parameters such as temperature, reaction time, and the molar ratio of the precursor to the stabilizing agent. This method provides a straightforward route to produce AuNPs with narrow size distributions, which is crucial for many of their applications.[1]

Quantitative Data: Gold Nanoparticle Synthesis

Precursor	Stabilizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Average Nanoparticle Diameter (nm)	Standard Deviation (%)	Reference
AuCl (20 mM)	Oleylamine (0.4 M)	Chloroform	60	3	4.1	-	[2]
AuCl (20 mM)	Oleylamine (0.4 M)	Chloroform	60	6	5.8	-	[2]
AuCl (20 mM)	Oleylamine (0.4 M)	Chloroform	60	12	9.2	-	[2]
AuCl (20 mM)	Oleylamine (0.4 M)	Chloroform	60	18	10.1	-	[2]
AuCl (20 mM)	Oleylamine (0.4 M)	Chloroform	60	24	12.7	8	[2]

Experimental Protocol: Synthesis of Gold Nanoparticles using AuCl and Oleylamine

Materials:

• Gold(I) chloride (AuCl)

• Oleylamine

• Chloroform

• Acetone (B3395972)

• Round-bottom flask

• Condenser

• Heating mantle with stirrer

• Centrifuge

Procedure:

• In a round-bottom flask, dissolve 20 mM of gold(I) chloride in chloroform.

• Add 0.4 M of oleylamine to the solution to form the [AuCl(oleylamine)] complex.

• Heat the mixture to 60°C under constant stirring.

• Maintain the reaction at 60°C for 24 hours to allow for the controlled growth of gold nanoparticles. The solution will gradually change color from clear to pink, indicating nanoparticle formation.[2]

• After the reaction is complete, cool the solution to room temperature.

• Add acetone to the solution to precipitate the gold nanoparticles.

• Centrifuge the mixture to collect the nanoparticles.

• Wash the precipitated nanoparticles with acetone and redisperse them in a nonpolar solvent like chloroform or hexane (B92381) for storage and further use.[2]

Workflow for Gold Nanoparticle Synthesis.

Catalysis

Gold(I) chloride complexes are effective catalysts for a variety of organic transformations, including hydroamination and cyclization reactions. The catalytic activity often relies on the generation of a cationic gold(I) species in situ, typically by abstracting the chloride ligand with a silver salt.

Application Notes

In the field of organic synthesis, gold(I) chloride-based catalysts have shown remarkable efficiency in the intramolecular hydroamination of unactivated olefins.[3] This reaction is a powerful tool for the synthesis of nitrogen-containing heterocyclic compounds, which are common motifs in pharmaceuticals and natural products. The catalyst system, often composed of a phosphine-ligated gold(I) chloride and a silver salt co-catalyst, operates under mild conditions and exhibits broad substrate scope. The choice of the phosphine (B1218219) ligand is crucial for optimizing the catalyst's performance.

Quantitative Data: Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates

Gold(I) Precursor	Ligand	Silver Salt	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
AuCl	PPh₃	AgOTf	Toluene	100	-	59	[3]
AuCl	P(tBu)₂(o-biphenyl)	AgOTf	Dioxane	60	-	98	[3]

Experimental Protocol: Gold(I)-Catalyzed Intramolecular Hydroamination of an Alkenyl Carbamate (B1207046)

Materials:

• Gold(I) chloride (AuCl)

• (o-biphenyl)P(t-Bu)₂ (ligand)

• Silver triflate (AgOTf)

• Alkenyl carbamate substrate

• Anhydrous dioxane

• Schlenk tube

• Magnetic stirrer

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add AuCl (5 mol%) and (o-biphenyl)P(t-Bu)₂ (5 mol%).

• Add anhydrous dioxane and stir the mixture at room temperature for 10 minutes.

• Add AgOTf (5 mol%) to the mixture and continue stirring for another 10 minutes. A white precipitate of AgCl will form.

• Add the alkenyl carbamate substrate to the reaction mixture.

• Heat the reaction to 60°C and stir until the reaction is complete (monitor by TLC or GC-MS).

• After completion, cool the reaction to room temperature and filter to remove the silver salts.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel.

Workflow for Gold(I)-Catalyzed Hydroamination.

Luminescent Materials

Gold(I) complexes, particularly those with phosphine and thiolate ligands, can exhibit interesting photoluminescent properties. These materials are being explored for applications in sensing, bio-imaging, and organic light-emitting diodes (OLEDs).

Application Notes

The luminescence in gold(I) complexes often arises from aurophilic interactions (Au-Au interactions) in the solid state or from ligand-to-metal charge transfer transitions. The emission properties, such as color and intensity, can be tuned by modifying the ligands coordinated to the gold center. For instance, dinuclear gold(I) thiouracilate complexes have been synthesized that exhibit luminescence tribochromism, where the material becomes emissive upon grinding.[1] This property is attributed to a change in the crystal packing and the degree of aurophilic interactions.

Experimental Protocol: Synthesis of a Luminescent Gold(I) Thiouracilate Complex

Materials:

• (μ-bis(diphenylphosphino)methane)di(gold(I) trifluoroacetate) [(μ-dppm)Au₂(CF₃COO)₂]

• 2-thiouracil (B1096)

• Methanol

• Dichloromethane (B109758)

• Hexane

• Schlenk flask

• Magnetic stirrer

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve (μ-dppm)Au₂(CF₃COO)₂ in dichloromethane.

• In a separate flask, dissolve 2-thiouracil in methanol.

• Slowly add the 2-thiouracil solution to the gold complex solution with stirring.

• Stir the reaction mixture at room temperature for several hours.

• Remove the solvent under reduced pressure.

• The resulting solid can be recrystallized by slow diffusion of hexane into a dichloromethane solution of the complex to obtain crystalline, luminescent material.[1]

Thin Film Deposition

Gold thin films are essential components in microelectronics, sensors, and reflective coatings. Gold(I) chloride can be used as a precursor in chemical vapor deposition (CVD) and electroless deposition methods for the fabrication of high-purity gold films.

Application Notes

Chemical vapor deposition using a volatile gold(I) chloride precursor, such as trifluorophosphine gold(I) chloride (AuCl(PF₃)), allows for the deposition of conformal gold films on various substrates. The deposition rate and film quality can be controlled by parameters such as precursor temperature, substrate temperature, and the use of a carrier gas.[4] Electroless deposition is another solution-based method that can be used to deposit gold films from a solution containing a gold(I) salt, a reducing agent, and a stabilizing agent. This technique is particularly useful for coating complex-shaped objects and non-conductive substrates.

Experimental Protocol: Chemical Vapor Deposition of Gold Thin Films using a Gold(I) Precursor (General Overview)

Materials:

• Volatile gold(I) chloride precursor (e.g., AuCl(PF₃))

• Substrate (e.g., silicon wafer)

• CVD reactor with a precursor bubbler or liquid injection system

• Carrier gas (e.g., N₂ or H₂)

• Vacuum pump

Procedure:

• Place the substrate in the CVD reactor chamber.

• Heat the substrate to the desired deposition temperature (e.g., 110-200°C).[4]

• If using a solid precursor, heat the bubbler containing the gold(I) precursor to a temperature sufficient to generate vapor.

• Introduce the precursor vapor into the reactor chamber using a carrier gas.

• The precursor decomposes on the hot substrate surface, leading to the deposition of a gold thin film.

• The deposition time will determine the final thickness of the film.

• After deposition, cool the reactor and remove the coated substrate.

Drug Delivery Systems

Gold nanoparticles synthesized from gold(I) chloride can be functionalized with various biomolecules, including drugs, targeting ligands, and polymers, to create sophisticated drug delivery systems.

Application Notes

The use of gold nanoparticles in drug delivery is motivated by their high surface area-to-volume ratio, biocompatibility, and the ability to be surface-modified. While many protocols for AuNP synthesis for drug delivery utilize gold(III) chloride (HAuCl₄), the principles can be adapted for AuCl-derived nanoparticles. The surface of the gold nanoparticles can be functionalized with thiolated molecules, such as polyethylene (B3416737) glycol (PEG), to improve their stability in biological media and prolong their circulation time. Drugs can be loaded onto the nanoparticles either through covalent conjugation or non-covalent adsorption. The release of the drug at the target site can be triggered by internal stimuli (e.g., pH, enzymes) or external stimuli (e.g., light).

Experimental Protocol: Surface Functionalization of Gold Nanoparticles for Drug Delivery (General Approach)

Materials:

• Gold nanoparticles (synthesized from AuCl as described in Section 1)

• Thiolated polyethylene glycol (HS-PEG)

• Drug molecule to be conjugated

• Buffer solution (e.g., PBS)

• Centrifuge

Procedure:

• Disperse the as-synthesized gold nanoparticles in a suitable solvent.

• Add a solution of HS-PEG to the nanoparticle suspension and stir for several hours to allow for the formation of a stable PEG layer on the nanoparticle surface.

• The drug molecule, which may be modified with a linker, is then added to the PEGylated nanoparticle solution.

• The conjugation reaction is allowed to proceed, and the drug-loaded nanoparticles are then purified by centrifugation and washing to remove any unreacted components.

• The final drug-loaded gold nanoparticles can be redispersed in a biocompatible buffer for in vitro and in vivo studies.

Quantum Dots

While the synthesis of gold quantum dots (AuQDs) is an emerging area, the use of gold(I) precursors is being explored. AuQDs are ultrasmall nanoparticles (typically < 2 nm) that exhibit quantum confinement effects, leading to size-tunable fluorescence.

Application Notes

The synthesis of AuQDs often involves the reduction of a gold salt in the presence of a capping agent that restricts the growth of the particles to the quantum-size regime. While specific, detailed protocols starting from AuCl are not as prevalent as those for larger nanoparticles, the general principles of controlled reduction and stabilization apply. The choice of capping ligand is critical in determining the size, stability, and photoluminescent properties of the resulting AuQDs. Bovine serum albumin (BSA) has been used as a template to synthesize fluorescent gold nanoclusters from a gold(III) precursor, and similar template-assisted approaches could potentially be adapted for AuCl.[5]

Further research is needed to establish robust and reproducible protocols for the synthesis of high-quality AuQDs directly from gold(I) chloride. The development of such methods would provide a valuable addition to the toolbox of nanomaterial synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. CN106190112A - The preparation method and applications of gold quantum dot - Google Patents [patents.google.com]

Technical Notes & Optimization

Preventing gold(I) chloride decomposition during long-term storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the decomposition of gold(I) chloride (AuCl) during long-term storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of gold(I) chloride.

Issue	Possible Cause(s)	Recommended Action(s)
Color change of solid AuCl (yellow to brownish or purplish)	1. Decomposition: Disproportionation into metallic gold (purple/brown) and gold(III) chloride.[1] 2. Exposure to light: AuCl is light-sensitive.[2] 3. Moisture exposure: Hydrolysis can accelerate decomposition.	1. Immediately assess the extent of discoloration. If minor, the bulk material may still be usable for non-critical applications, but qualification is recommended. 2. For future use, store in an amber or foil-wrapped vial.[3] 3. Handle and store the compound under a dry, inert atmosphere (e.g., argon or nitrogen).[4]
Inconsistent experimental results using stored AuCl	1. Partial decomposition: The presence of Au(0) and Au(III) impurities can interfere with reactions. 2. Formation of hydrates: Absorption of moisture can change the effective concentration.	1. It is recommended to use freshly opened or properly stored AuCl for sensitive experiments. 2. Consider preparing a stock solution from a fresh batch of AuCl and storing it under appropriate conditions if frequent use is required.
Clumping or caking of solid AuCl	Moisture absorption: AuCl is hygroscopic.	1. Handle the material in a glove box or under a stream of dry, inert gas. 2. Store in a desiccator over a suitable drying agent.
Visible metallic gold particles in the container	Advanced decomposition: Significant disproportionation has occurred.	1. The material is likely unsuitable for most applications. 2. Review storage and handling procedures to prevent future occurrences.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of gold(I) chloride decomposition?

A1: The primary cause of gold(I) chloride decomposition is disproportionation, a chemical reaction where Au(I) is simultaneously oxidized to Au(III) and reduced to metallic gold (Au(0)).[1] This process is significantly accelerated by the presence of water.[5][6] The reaction is as follows: 3AuCl → 2Au + AuCl₃.

Q2: What are the ideal storage conditions for long-term stability?

A2: To ensure long-term stability, gold(I) chloride should be stored in a cool, dry, and dark environment under an inert atmosphere.[4] Specific recommendations include:

• Temperature: 2-8°C.

• Atmosphere: Inert gas such as argon or dry nitrogen.[4]

• Light: Protection from light using amber glass vials or by wrapping the container in aluminum foil.[3]

• Moisture: Store in a tightly sealed container, preferably within a desiccator.

Q3: How should I handle gold(I) chloride to minimize decomposition?

A3: Due to its sensitivity to moisture and air, it is crucial to handle gold(I) chloride in a controlled environment.[4] The use of a glove box or a glove bag with a dry, inert atmosphere is highly recommended. If a glove box is unavailable, handle the compound under a steady stream of inert gas. Always use dry glassware and utensils.

Q4: Can I store gold(I) chloride as a solution?

A4: While solid storage under an inert atmosphere is preferred for long-term stability, stock solutions can be prepared for more convenient handling in a series of experiments. If preparing a stock solution, use an anhydrous, aprotic solvent in which AuCl is soluble. The solution should be stored under an inert atmosphere and protected from light. The stability of the solution will depend on the solvent and storage conditions and should be evaluated for your specific application.

Q5: How can I qualitatively test for the decomposition of my gold(I) chloride sample?

A5: A simple visual inspection can often indicate decomposition; a color change from yellow to brownish or purplish suggests the formation of metallic gold nanoparticles.[1] For a chemical test, a solution of the suspect AuCl can be prepared. The presence of Au(III) ions, a product of disproportionation, can be tested for, though this is less straightforward. A more practical approach for critical applications is to assume some level of decomposition if the material has been stored improperly and to use a fresh, properly stored lot.

Quantitative Data on Thermal Decomposition

The following table summarizes available data on the thermal decomposition of gold(I) chloride.

Temperature	Atmosphere	Observation	Reference
> 160 °C	Air	Begins to decompose.	[6]
175-180 °C	Air	Complete decomposition in 6 days.	[6]
250 °C	Air	Complete decomposition in 1 hour.	[6]
289 °C	Not Specified	Decomposes.	[2][7]
> 210 °C	Not Specified	Disproportionation of AuCl to Au and AuCl₃.	[3]

Experimental Protocols

Protocol for Qualitative Assessment of Gold(I) Chloride Purity

This protocol provides a method to qualitatively assess the presence of metallic gold, an indicator of decomposition.

Objective: To visually detect the presence of metallic gold (Au(0)) in a gold(I) chloride sample.

Materials:

• Gold(I) chloride sample

• High-purity solvent (e.g., anhydrous acetonitrile)

• Micro-test tubes or vials

• Vortex mixer

• Centrifuge

Procedure:

• In a controlled inert atmosphere, weigh approximately 1-2 mg of the gold(I) chloride sample into a micro-test tube.

• Add 1 mL of the anhydrous solvent.

• Cap the tube tightly and vortex thoroughly for 1 minute to dissolve the AuCl.

• Observe the solution. A pure AuCl solution should be colorless to pale yellow.

• If the solution appears dark, purplish, or contains a visible precipitate, centrifuge the sample at 10,000 x g for 10 minutes.

• A dark precipitate at the bottom of the tube after centrifugation is indicative of the presence of metallic gold, and therefore, decomposition of the AuCl sample.

Protocol for Accelerated Stability Testing of Gold(I) Chloride

This protocol outlines a general procedure for evaluating the stability of gold(I) chloride under accelerated conditions. This is a template and may require optimization based on specific analytical capabilities.

Objective: To assess the stability of a gold(I) chloride sample by exposing it to elevated temperature and humidity and monitoring for decomposition over time.

Materials and Equipment:

• Gold(I) chloride sample

• Climate-controlled stability chamber

• Amber glass vials with airtight seals

• Analytical balance

• UV-Vis spectrophotometer or other suitable analytical instrument for quantification

Procedure:

• Sample Preparation: Aliquot equal amounts of the gold(I) chloride sample into several amber glass vials. Tightly seal the vials.

• Initial Analysis (T=0): Analyze a subset of the samples to determine the initial purity and characteristics. This can be done by dissolving a known quantity in a suitable solvent and measuring the absorbance at a characteristic wavelength for Au(I) complexes, or by another validated quantitative method.

• Accelerated Storage: Place the remaining vials in a stability chamber set to accelerated conditions (e.g., 40°C and 75% relative humidity).

• Time Points: Withdraw samples at predetermined intervals (e.g., 1, 2, 4, and 8 weeks).

• Analysis: At each time point, analyze the samples using the same method as in the initial analysis. Monitor for changes in physical appearance (color) and chemical purity.

• Data Evaluation: Compare the results at each time point to the initial analysis. A significant change in purity or appearance indicates instability under the tested conditions.

Visualizations

Caption: Disproportionation pathway of gold(I) chloride.

References

• 1. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 2. standards.globalspec.com [standards.globalspec.com]
• 3. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 4. colonialmetals.com [colonialmetals.com]
• 5. Gold Chloride - ESPI Metals [espimetals.com]
• 6. agilent.com [agilent.com]
• 7. epa.gov [epa.gov]

Troubleshooting low yields in gold(I)-catalyzed reactions

This guide provides troubleshooting strategies and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in gold(I)-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: My gold(I)-catalyzed reaction has a very low yield or is not working at all. What are the most common causes?

Low yields in gold(I)-catalyzed reactions typically stem from a few critical areas: inefficient catalyst activation, catalyst deactivation or poisoning, suboptimal reaction conditions, or impure reagents. The active catalytic species is a cationic gold(I) complex, and its generation and stability are paramount for a successful reaction.[1][2]

Q2: How do I properly activate my gold(I) precatalyst?

Most gold(I)-catalyzed reactions use stable, commercially available precatalysts like [LAuCl] (where L is a phosphine (B1218219) or other donating ligand).[1] These require activation by abstracting the chloride ion to generate the active cationic catalyst, [LAu]⁺.[1][3] The most common method is the addition of a silver salt with a weakly coordinating anion (e.g., AgSbF₆, AgOTf, AgBF₄).[2][3] Incomplete chloride abstraction is a frequent cause of low reactivity.[2]

• Key Consideration : Ensure you are using the correct stoichiometry of the silver salt activator (typically 1 equivalent relative to the gold precatalyst).[2] Premixing the gold precatalyst with the substrate before adding the silver salt can sometimes minimize the formation of unreactive dinuclear gold complexes.[1]

Q3: My reaction mixture changed color (e.g., to purple, black, or red). What does this indicate?

A color change to purple or black often signals the decomposition of the active gold(I) catalyst into inactive gold(0) nanoparticles.[2][4] This can be triggered by impurities, high reaction temperatures, or prolonged reaction times.[2][4] The formation of these nanoparticles effectively removes the active catalyst from the reaction cycle, leading to low yields.

Q4: What are common catalyst poisons I should be aware of?

Cationic gold(I) catalysts are highly sensitive to poisoning by various impurities that may be present in starting materials or solvents.[2][5]

• Halides : Residual chloride (Cl⁻), bromide (Br⁻), or iodide (I⁻) ions have a high affinity for the gold center and can block the active site.[2][5]

• Basic Impurities : Amines and other basic compounds can coordinate to the gold catalyst and deactivate it.[6][7][8]

• Thiols : Thiols are known to dampen the reactivity of gold catalysts.[6][7][8]

• Water : While sometimes used as a co-solvent, excess or unintended water can lead to side reactions or catalyst decomposition in certain cases.[9]

Q5: How can the choice of ligand, counterion, or solvent affect my reaction yield?

The ligand, counterion, and solvent all play a crucial role in the stability and reactivity of the gold(I) catalyst.[10][11][12]

• Ligands : The steric and electronic properties of the ligand (L in [LAu]⁺) are critical. Bulky, electron-donating ligands often stabilize the catalyst and can improve yields.[1][13] The choice of ligand can be reaction-specific, and screening different phosphine or N-heterocyclic carbene (NHC) ligands may be necessary.[13]

• Counterions : The weakly coordinating anion (e.g., SbF₆⁻, OTf⁻), introduced by the silver salt activator, can influence the reaction's chemo- and regioselectivity.[2] Experimenting with different silver salts can sometimes resolve issues with low yield or selectivity.[2]

• Solvents : Solvent polarity can significantly impact reaction rates.[2] Low-polarity solvents like dichloromethane (B109758) (DCM) or toluene (B28343) are common.[2][14] It is critical to use high-purity, anhydrous solvents to avoid introducing catalyst poisons.[2]

Troubleshooting Workflow

If you are experiencing low yields, follow this logical troubleshooting workflow to identify and resolve the issue.

Caption: A logical workflow for troubleshooting low yields in gold(I)-catalyzed reactions.

Catalyst Activation and Deactivation Pathways

Understanding how the active catalyst is formed and how it can be deactivated is crucial for troubleshooting.

Caption: Common pathways for the activation of a gold(I) precatalyst and its subsequent deactivation.

Data on Reaction Parameters

The choice of activator and catalyst loading can dramatically affect reaction outcomes. Below are illustrative examples based on trends observed in gold catalysis literature.

Table 1: Effect of Silver Activator on Reaction Yield

Gold Precatalyst (1 mol%)	Silver Activator (1 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
IPrAuCl	AgSbF₆	DCM	25	2	95
IPrAuCl	AgOTf	DCM	25	2	88
IPrAuCl	AgBF₄	DCM	25	2	75
PPh₃AuCl	AgSbF₆	Toluene	60	12	85
PPh₃AuCl	AgOTf	Toluene	60	12	70

Data is illustrative and compiled from general trends in gold catalysis literature.[2]

Table 2: Effect of Catalyst Loading on Reaction Time

Reaction	Catalyst Loading (mol%)	Time for >95% Conversion
Enyne Cycloisomerization	2.0%	< 15 min
Enyne Cycloisomerization	0.2%	> 12 hours (sluggish)
Enyne Cycloisomerization (with acid activator)	0.02%	~ 1 hour

Data adapted from studies on silver-free activation systems, which can achieve high turnover numbers.[9]

Key Experimental Protocols

Protocol 1: General Procedure for In Situ Catalyst Activation

This protocol describes the standard method for generating the active cationic gold(I) catalyst from a chloride precatalyst and a silver salt.

• Preparation : To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the gold(I) precatalyst (e.g., IPrAuCl, 1-2 mol%).

• Activator Addition : Add the silver salt activator (e.g., AgSbF₆, 1-2 mol%, stoichiometric to the gold precatalyst).[2]

• Solvent : Add anhydrous solvent (e.g., Dichloromethane) via syringe.

• Activation : Stir the mixture at room temperature for 15-30 minutes in the dark. The formation of a white precipitate (AgCl) indicates successful chloride abstraction.

• Reaction Initiation : Add the substrate (1.0 equiv), either neat or as a solution in the same anhydrous solvent.

• Monitoring : Stir the reaction at the desired temperature and monitor its progress by TLC, GC-MS, or LC-MS.

Protocol 2: Reactivation of Poisoned Catalyst with an Acid Additive

If catalyst poisoning by basic impurities is suspected, an acid activator can be used as a sacrificial agent to "clean" the reaction medium.[5][15]

• Setup : Follow steps 1-4 from Protocol 1 to generate the active gold catalyst.

• Acid Addition : Before adding the substrate, introduce a suitable acid activator (e.g., triflic acid (HOTf), 1-5 mol%) to the reaction mixture.

• Stirring : Stir for 5-10 minutes to allow the acid to react with any potential basic poisons.

• Reaction Initiation : Add the substrate and proceed with the reaction as normal.

• Caution : This method is not universally applicable and should be tested on a small scale, as the acid could potentially react with sensitive substrates.

Protocol 3: Purification of Solvents

Using high-purity reagents is critical to avoid catalyst poisoning.[2]

• Dichloromethane (DCM) : Stir over calcium hydride (CaH₂) overnight, then distill under an inert atmosphere. For scavenging halide impurities, solvents can also be passed through a plug of basic alumina (B75360) or treated with potassium carbonate and then distilled.[5]

• Toluene : Reflux over sodium/benzophenone until the solution is deep blue, then distill under an inert atmosphere.

• Storage : Store all purified anhydrous solvents over molecular sieves (3Å or 4Å) under an inert atmosphere.

References

• 1. Anatomy of gold catalysts: facts and myths - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00736D [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Deactivation of gold(i) catalysts in the presence of thiols and amines – characterisation and catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Deactivation of gold( i ) catalysts in the presence of thiols and amines – characterisation and catalysis - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT50653C [pubs.rsc.org]
• 8. Deactivation of gold(I) catalysts in the presence of thiols and amines--characterisation and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficient Generation and Increased Reactivity in Cationic Gold via Brønsted Acid or Lewis Acid Assisted Activation of an Imidogold Precatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Ligand effects and ligand design in homogeneous gold(I) catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to overcome catalyst deactivation in AuCl catalysis

Welcome to the Technical support center for AuCl catalysis. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues leading to catalyst deactivation in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve consistent and reliable results.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during AuCl catalysis.

Guide 1: Reaction is Sluggish or Fails to Reach Completion

Problem: You are observing a slow reaction rate, or the reaction stalls before all the starting material is consumed.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for sluggish reactions.

Guide 2: Inconsistent Results and Poor Reproducibility

Problem: You are observing significant variations in yield and reaction time between seemingly identical experimental runs.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent results.

Frequently Asked Questions (FAQs)

Catalyst Handling and Activity

Q1: My reaction mixture turns black/purple. What does this indicate?

A1: A black or purple color in your reaction mixture is a strong indication of catalyst decomposition.[1] The active Au(I) species is likely being reduced to form gold nanoparticles (Au(0)), which are generally catalytically inactive for the desired transformation.[2] This is a common deactivation pathway.

Q2: How can I prevent the reduction of Au(I) to Au(0)?

A2: To prevent the formation of Au(0) nanoparticles, ensure that your reaction is free of reducing impurities. Additionally, the choice of ligand can significantly impact catalyst stability. More electron-donating ligands, such as N-heterocyclic carbenes (NHCs), can stabilize the Au(I) center and make it less prone to reduction compared to some phosphine (B1218219) ligands.[3] In some cases, the presence of a co-oxidant can also help to maintain the active Au(I) oxidation state.

Q3: My AuCl precatalyst is not active. What should I do?

A3: AuCl itself is often a precatalyst and requires activation to generate the catalytically active cationic gold species, [L-Au]⁺. This is typically achieved by abstracting the chloride ligand with a silver salt that has a non-coordinating anion, such as AgSbF₆ or AgOTf.[1] The choice of the silver salt's counter-anion can influence the catalytic activity.

Catalyst Poisoning and Deactivation

Q4: My reaction stops prematurely, even with sufficient starting material remaining. What is the likely cause?

A4: This is a classic sign of catalyst poisoning. Trace impurities in your starting materials, solvents, or even from filtration aids like Celite can act as potent inhibitors.[4][5] Cationic gold catalysts have a very high affinity for halides (Cl⁻, Br⁻, I⁻) and basic compounds, which can irreversibly bind to the active site and shut down the catalytic cycle.[4][5]

Q5: What are common sources of catalyst poisons and how can I remove them?

A5: Common sources of poisons include:

• Solvents: Halogenated solvents or impurities in other solvents.

• Reagents: Unreacted starting materials or byproducts from previous synthetic steps.

• Additives: Drying agents like molecular sieves and filtration aids such as Celite can contain basic impurities.[4][5]

To mitigate this, always use freshly purified and distilled solvents and reagents. If poisoning is suspected, consider passing your materials through a plug of neutral alumina (B75360) or silica (B1680970) gel.

Q6: Can a poisoned catalyst be reactivated?

A6: Yes, in some cases. If the deactivation is due to poisoning by bases or halides, the addition of a suitable acid activator, such as HOTf or In(OTf)₃, can reactivate the catalyst.[4][5] These activators act as sacrificial reagents, binding to the poisons and liberating the active gold catalyst to re-enter the catalytic cycle.[4][5]

Data Presentation

Table 1: Influence of Phosphine Ligand on Au(I)-Catalyzed Hydroalkoxylation of Propyne

The choice of ligand is crucial for both the reactivity and stability of the Au(I) catalyst. The following table summarizes the effect of different phosphine ligands on the addition of methanol (B129727) to propyne. Catalyst activity often shows an inverse correlation with the Lewis basicity of the ligand.[6]

Entry	Ligand (L) in L-AuCl	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Turnover Frequency (TOF, h⁻¹)	Stability Note
1	P(t-Bu)₂Me	0.1	60	24	15	6	-
2	PCy₃	0.1	60	24	23	10	-
3	PPh₃	0.1	60	24	70	29	Stable
4	P(p-Tol)₃	0.1	60	24	65	27	-
5	P(p-anisyl)₃	0.1	60	24	55	23	-
6	P(OPh)₃	0.1	60	24	95	40	Decomposition to metallic gold observed

Data adapted from a study on the hydroalkoxylation of propyne. Turnover frequency is calculated as moles of product per mole of gold per hour.[6] This table illustrates a common trade-off: higher reactivity can sometimes come at the expense of catalyst stability.[6]

Experimental Protocols

Protocol 1: General Procedure for In Situ Activation of AuCl-based Precatalysts

This protocol describes the generation of a cationic Au(I) catalyst from a neutral AuCl precatalyst using a silver salt for chloride abstraction.

Materials:

• (L)AuCl precatalyst (e.g., (PPh₃)AuCl)

• Silver salt with a non-coordinating anion (e.g., AgSbF₆, AgOTf)

• Anhydrous, degassed solvent (e.g., Dichloromethane, Toluene)

• Substrate

• Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the (L)AuCl precatalyst (e.g., 1-5 mol%).

• Add the silver salt activator (1-5 mol%, typically 1 equivalent relative to the gold precatalyst).

• Add the anhydrous, degassed solvent via syringe.

• Stir the resulting suspension at room temperature for 5-10 minutes. A white precipitate of AgCl should form.

• Add the substrate to the reaction mixture.

• Proceed with the reaction at the desired temperature, monitoring its progress by TLC, GC, or NMR.

Protocol 2: Reactivation of a Poisoned Gold Catalyst

This protocol is for situations where catalyst poisoning by basic impurities or halides is suspected to be the cause of low reactivity.

Materials:

• Reaction mixture with the deactivated catalyst

• Acid activator (e.g., Triflic acid (HOTf), Indium(III) triflate (In(OTf)₃), Gallium(III) triflate (Ga(OTf)₃))

• Anhydrous solvent for dilution, if necessary

Procedure:

• If the reaction has stalled, take a sample for analysis to confirm the presence of starting material.

• To the sluggish reaction mixture, add a substoichiometric amount of the acid activator (e.g., 0.5-2 mol%) as a solution in an anhydrous solvent.

• Continue to stir the reaction at the set temperature.

• Monitor the reaction for a resumption of activity. An increase in product formation indicates successful reactivation.

Mandatory Visualizations

Catalytic Cycle of Au(I)-Catalyzed Hydrofunctionalization of Alkynes

Caption: Generalized catalytic cycle for Au(I)-catalyzed alkyne hydrofunctionalization.

Common Deactivation Pathways for Au(I) Catalysts

Caption: Key deactivation pathways for homogeneous Au(I) catalysts.

References

• 1. benchchem.com [benchchem.com]
• 2. cardiff.ac.uk [cardiff.ac.uk]
• 3. Anatomy of gold catalysts: facts and myths - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00736D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

The "silver effect" in gold(I) chloride activation and how to avoid it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with gold(I) chloride activation, with a special focus on understanding and mitigating the "silver effect."

Frequently Asked Questions (FAQs)

Q1: What is the "silver effect" in gold(I) chloride activation?

A1: The "silver effect" refers to the non-innocent catalytic behavior of silver additives when used to activate gold(I) chloride precatalysts. While silver salts, such as AgSbF₆ or AgOTf, are commonly used to abstract the chloride ligand from the gold(I) complex to generate the catalytically active cationic gold species, the remaining silver ions can significantly influence the reaction outcome.[1] This can manifest as changes in reactivity, selectivity, and even the reaction mechanism itself.[2][3] In some cases, the presence of silver is essential for the reaction to proceed, while in others it can be detrimental.[2][3]

Q2: How do silver salts negatively impact gold-catalyzed reactions?

A2: Silver salts can negatively impact gold-catalyzed reactions in several ways:

• Formation of Less Reactive Species: Silver-promoted chloride abstraction can lead to the formation of chloride-bridged dinuclear gold(I) complexes, which are substantially less reactive catalysts.

• Formation of Off-Cycle Intermediates: Silver ions can interact with key organogold intermediates, forming off-cycle species that reduce the concentration and catalytic activity of the active gold catalyst.[4]

• Side Reactions: Silver ions themselves can catalyze competing reactions, leading to the formation of undesired byproducts and reduced selectivity.[5]

• Practical Issues: Silver salts are often light-sensitive and hygroscopic, which can introduce variability into experiments.[6] The resulting AgCl precipitate can also complicate reaction workup and product purification.

Q3: Are there situations where the "silver effect" can be beneficial?

A3: Yes, in some instances, the presence of silver can be advantageous. Re-evaluation of some literature-reported gold-catalyzed reactions has shown that the conventional [L-Au]⁺ catalysts could not promote the reaction without the presence of silver.[2][3] The silver ion can also influence the stereoselectivity of a reaction, in some cases leading to enantiodivergent outcomes depending on the solvent.[4]

Q4: What are the common silver-free alternatives for activating gold(I) chloride?

A4: Several silver-free methods have been developed to activate gold(I) chloride precatalysts, including:

• Brønsted Acid Activation: Using a Brønsted acid with a gold-hydroxide complex, [LAu(OH)], can generate the active cationic gold species.[7]

• Alkali Metal Borates: Salts like sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF₄) can be effective chloride scavengers.

• Protic Solvents: Solvents such as hexafluoroisopropanol (HFIP) can promote the dissociation of the chloride ligand.

• Lewis Acids: Other Lewis acids, such as Cu(OTf)₂, can be used to abstract the chloride.[7]

• Hydrogen-Bonding Activation: Utilizing co-catalysts with hydrogen-bond donor groups, such as sulfonyl squaramides, can activate the Au-Cl bond.[8][9]

Troubleshooting Guides

Issue 1: Low or No Conversion in my Gold-Catalyzed Reaction

Potential Cause	Troubleshooting Step
Inactive Catalyst	If using a silver salt for activation, the formation of inactive chloride-bridged dinuclear gold complexes may be the issue.
Solution: Add the silver salt to the reaction mixture after the substrate has been added. This minimizes the formation of the less reactive dinuclear species.
Catalyst Poisoning	Impurities in the substrate or solvent (e.g., halides, water) can poison the gold catalyst.
Solution: Ensure all reagents and solvents are pure and dry. Use freshly distilled solvents and purified substrates.
Insufficient Activation	The chosen activation method may not be efficient enough for your specific substrate and catalyst system.
Solution: If using a silver-free method, consider increasing the concentration of the activator or switching to a stronger activator. For example, if using a Brønsted acid, a stronger acid might be required.

Issue 2: Poor Selectivity or Formation of Unexpected Byproducts

Potential Cause	Troubleshooting Step
"Silver Effect"	The presence of silver ions may be promoting a competing reaction pathway.
Solution: Switch to a silver-free activation method. See the FAQ on silver-free alternatives for options.
Reaction Conditions	Temperature and solvent can significantly influence the selectivity of gold-catalyzed reactions.
Solution: Screen different solvents and reaction temperatures. In some cases, lowering the temperature can improve selectivity.
Ligand Choice	The ligand on the gold catalyst plays a crucial role in determining its reactivity and selectivity.
Solution: Experiment with different phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands on your gold(I) chloride precatalyst.

Quantitative Data

Table 1: Comparison of Silver-Based vs. Silver-Free Activation in Enyne Cycloisomerization

Entry	Gold Precatalyst	Activator	Yield (%)	Reaction Time (h)	Reference
1	(IPr)AuCl	AgSbF₆	85	1	[Fictionalized Data]
2	(IPr)AuCl	NaBArF₄	92	1.5	[Fictionalized Data]
3	(PPh₃)AuCl	AgOTf	78	3	[Fictionalized Data]
4	(PPh₃)AuCl	HNTf₂ / (PPh₃)Au(Pht)	95	2	[Fictionalized Data]

This table presents illustrative data. Actual results will vary depending on the specific substrate and reaction conditions.

Experimental Protocols

Protocol 1: Silver-Based Activation of (PPh₃)AuCl with AgSbF₆ for Enyne Cycloisomerization

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the enyne substrate (1.0 equiv) in anhydrous dichloromethane (B109758) (DCM) to a concentration of 0.1 M.

• Addition of Precatalyst: Add (PPh₃)AuCl (0.05 equiv) to the solution and stir for 5 minutes at room temperature.

• Activation: In a separate vial, dissolve AgSbF₆ (0.05 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture. A white precipitate of AgCl should form.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the AgCl precipitate. Wash the Celite pad with DCM.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Silver-Free Activation of (IPr)AuCl using a Brønsted Acid

This protocol assumes the prior synthesis of the corresponding gold-hydroxide complex, [LAu(OH)].

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the [IPrAu(OH)] precatalyst (0.05 equiv) and the substrate (1.0 equiv) in anhydrous 1,2-dichloroethane (B1671644) (DCE) to a concentration of 0.1 M.

• Activation: Add a solution of triflimide (HNTf₂) (0.05 equiv) in DCE dropwise to the reaction mixture.

• Reaction: Stir the reaction at the desired temperature (e.g., room temperature or elevated temperature) and monitor its progress.

• Workup: Once the reaction is complete, quench with a small amount of triethylamine.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the crude product by flash column chromatography.

Visualizations

Caption: Mechanism of the "silver effect" in gold(I) chloride activation.

Caption: Experimental workflow for silver-free gold(I) chloride activation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. "Silver effect" in gold(I) catalysis: an overlooked important factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Silver-Free Gold-Catalyzed Heterocyclizations through Intermolecular H-Bonding Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Choice for Gold(I) Chloride Catalyzed Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during gold(I) chloride catalyzed reactions. The focus is on the critical role of solvent selection in optimizing reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents used for gold(I) chloride catalyzed reactions?

A1: Non-polar, aprotic solvents are frequently employed. Dichloromethane (DCM) and toluene (B28343) are common starting points for many gold-catalyzed reactions.[1] Other solvents like 1,2-dichloroethane (B1671644) (DCE), chloroform, and dioxane are also utilized depending on the specific transformation.[1][2] In some cases, polar protic solvents such as methanol (B129727) (often as a co-solvent) or even water can be used, as they can play a role in catalyst activation or participate in the reaction mechanism.[3][4]

Q2: How does the solvent affect the catalytic activity of gold(I) chloride?

A2: The solvent plays a multifaceted role in gold(I) catalysis. It influences the solubility of reactants and the catalyst, which is crucial for a homogeneous reaction mixture. The solvent's polarity can affect the stability of charged intermediates and the overall reaction rate.[5] Furthermore, certain solvents can actively participate in the catalytic cycle by coordinating to the gold center or by facilitating proton transfer steps. For instance, a cooperative effect between DCM and methanol has been observed to enhance reaction rates in intramolecular hydroamination reactions.[3][6][7]

Q3: Why is my gold(I) chloride catalyzed reaction not working or giving a low yield?

A3: Low yields in gold(I) catalyzed reactions can often be attributed to several factors:

• Incomplete Catalyst Activation: Gold(I) chloride complexes are precatalysts and typically require the abstraction of the chloride ligand to form the catalytically active cationic gold(I) species. This is commonly achieved using a silver salt with a non-coordinating anion (e.g., AgSbF₆, AgOTf). Ensure the correct stoichiometry of the silver salt is used.[8]

• Catalyst Deactivation/Poisoning: Cationic gold catalysts are highly sensitive to impurities. Halides (Cl⁻, Br⁻, I⁻), water, and other basic or nucleophilic impurities in solvents or starting materials can poison the catalyst.[9] Amines and thiols are also known to dampen the reactivity of gold catalysts.[10][11]

• Catalyst Decomposition: Gold(I) catalysts can decompose into inactive gold(0) nanoparticles, which is often indicated by a color change in the reaction mixture to purple or black. This can be triggered by impurities or high temperatures.[8]

• Poor Substrate Solubility: Ensure that your starting materials are fully dissolved in the chosen solvent at the reaction temperature.

Q4: Can I run gold(I) chloride catalyzed reactions without a silver co-catalyst?

A4: Yes, silver-free activation methods are available and are of significant interest to avoid potential interference from silver by-products.[12] One common approach is the use of polar protic solvents, such as hexafluoroisopropanol (HFIP) or alcohols, which can facilitate chloride abstraction through hydrogen bonding.[4][12] Another strategy involves using Brønsted acids to activate gold(I) hydroxide (B78521) precatalysts, generating the active cationic species in situ.[13]

Troubleshooting Guides

Issue 1: Low Yield or No Reaction

Q: I've set up my gold(I) catalyzed reaction, but I'm observing very low conversion. What steps should I take to troubleshoot this?

A: Low conversion is a common issue that can often be resolved by systematically evaluating the reaction components and conditions.

Initial Checks:

• Purity of Reagents and Solvents: This is the most critical factor. Use freshly distilled or high-purity anhydrous solvents. Trace amounts of water or halide impurities can completely inhibit the reaction, especially at low catalyst loadings.[8][9] Purify starting materials to remove any residual impurities.

• Inert Atmosphere: Gold catalysts can be sensitive to air and moisture. Ensure that the reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen) and that all glassware is rigorously flame-dried before use.[8]

• Catalyst Activation: If you are using a silver salt to activate your AuCl precatalyst, ensure it is of high quality and that the stoichiometry is correct.

Optimization Steps:

• Solvent Screening: The initial solvent choice may not be optimal. Screen a range of solvents with varying polarities (e.g., Toluene, DCM, DCE, Dioxane). Sometimes a mixture of solvents, like DCM and methanol, can lead to significant rate enhancements.[3][6][7]

• Temperature Adjustment: While many gold-catalyzed reactions proceed at room temperature, gently heating the reaction (e.g., to 40-80 °C) can sometimes improve the yield. However, be aware that higher temperatures might also decrease selectivity or lead to catalyst decomposition.[1]

• Use of Additives: If catalyst poisoning is suspected, consider adding a suitable acid activator, such as triflic acid (HOTf), which can act as a sacrificial agent to bind with catalyst poisons.[8][9]

Issue 2: Poor Selectivity (Formation of Side Products)

Q: My reaction is working, but I'm getting a mixture of products. How can I improve the selectivity?

A: Poor selectivity arises from competing reaction pathways. Optimizing the reaction conditions can favor the desired pathway.

Key Factors Influencing Selectivity:

• Solvent Choice: The solvent can influence the energy barriers of competing pathways. For example, in the gold-catalyzed synthesis of pyrroles from alkynyl aziridines, the choice of solvent, in combination with the catalyst's counterion, dictates the product distribution between 2,5- and 2,4-substituted pyrroles.[14]

• Temperature: Running the reaction at a lower temperature can favor the kinetic product, which often has a lower activation energy.[1][8]

• Counterion Effects: The counterion introduced from the silver salt activator (e.g., SbF₆⁻, OTf⁻, BF₄⁻) can significantly influence the chemo- and regioselectivity of the reaction. Screening different silver salts may be beneficial.[8][14]

• Ligand Modification: The electronic and steric properties of the ligand on the gold(I) center are crucial for selectivity. Screening a variety of phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands can be an effective strategy.[1]

Data Presentation: Solvent Effects on Reaction Outcomes

The following tables summarize quantitative data from the literature, illustrating the impact of solvent choice on various gold(I) chloride catalyzed reactions.

Table 1: Effect of Solvent on the Intramolecular Hydroamination of an Alkenyl Carbamate (B1207046)

Entry	Catalyst System	Solvent	Temperature (°C)	Yield (%)
1	[Au(PPh₃)Cl] / AgOTf	Toluene	100	59
2	[Au{P(tBu)₂(o-biphenyl)}]Cl / AgOTf	Dioxane	60	98

(Data adapted from Han, X.; Widenhoefer, R. A. Angew. Chem. Int. Ed. 2006, 45, 1747-1749.)[1]

Table 2: Cooperative Solvent Effects in Intramolecular Alkene Hydroamination

Entry	Catalyst	Solvent System	Relative Rate
1	JPhosAuOTf	CH₃OH	1.0
2	JPhosAuOTf	CH₂Cl₂	1.1
3	JPhosAuOTf	CH₃OH / CH₂Cl₂ (1:1)	2.5

(Qualitative representation of data from a study demonstrating a cooperative effect between a protic and an aprotic solvent.)[3][7]

Table 3: Solvent Influence on Gold-Catalyzed Diyne-Ene Annulation

Entry	Catalyst	Solvent	Temperature (°C)	Yield (%)
1	XPhosAuNTf₂	CHCl₃	40	97
2	XPhosAuNTf₂	DCE	60	85

(Data adapted from a study on the synthesis of polysubstituted benzenes.)[11]

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in a Gold(I) Catalyzed Reaction

• Preparation: In a glovebox, add the gold(I) chloride precatalyst (e.g., IPrAuCl, 1-5 mol%) and, if required, a silver salt activator (e.g., AgSbF₆, 1-5 mol%) to a series of oven-dried reaction vials equipped with stir bars.

• Solvent Addition: Outside the glovebox, under an inert atmosphere (e.g., via a Schlenk line), add the desired anhydrous solvent (e.g., DCM, Toluene, DCE, Dioxane, 0.1-0.5 M) to each vial.

• Pre-stirring: Stir the catalyst/activator mixture in the solvent at room temperature for 10-15 minutes to allow for the in-situ generation of the active cationic catalyst.

• Substrate Addition: Add the substrate (1.0 equiv) to each vial. If the other reactant is a liquid, add it via syringe. If it is a solid, it can be added at the beginning with the catalyst.

• Reaction: Place the vials in a pre-heated aluminum block at the desired reaction temperature.

• Monitoring: Monitor the reaction progress at set time intervals (e.g., 1h, 4h, 12h, 24h) by taking aliquots and analyzing them by TLC, GC, or ¹H NMR.

• Analysis: Upon completion or after a set time, quench the reactions, work them up, and purify the products. Compare the yields and selectivity obtained in each solvent to identify the optimal conditions.

Protocol 2: Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates

This protocol is adapted from the work of Widenhoefer and colleagues.[1]

• Catalyst Preparation: In a nitrogen-filled glovebox, add [Au{P(tBu)₂(o-biphenyl)}]Cl (0.01 mmol, 2 mol%) and AgOTf (0.01 mmol, 2 mol%) to an oven-dried vial.

• Solvent and Substrate Addition: Add 1,4-dioxane (B91453) (1.0 mL) and stir the mixture for 5 minutes at room temperature. Then, add the alkenyl carbamate substrate (0.5 mmol).

• Reaction: Seal the vial and stir the mixture at 60 °C.

• Monitoring: Monitor the reaction for the disappearance of the starting material using TLC or GC analysis.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter it through a short plug of silica (B1680970) gel, eluting with diethyl ether or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired nitrogen heterocycle.

Mandatory Visualizations

Caption: Experimental workflow for solvent screening in gold(I) catalyzed reactions.

Caption: Troubleshooting flowchart for low yield in gold(I) catalyzed reactions.

Caption: Activation of a gold(I) chloride precatalyst using a silver salt.

References

• 1. Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates [organic-chemistry.org]
• 2. Gold-Catalyzed Cycloisomerization of 1,5-Allenynes via Dual Activation of an Ene Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)-catalyzed intramolecular alkene hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)-catalyzed intramolecular alkene hydroamination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BJOC - Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)-catalyzed intramolecular alkene hydroamination [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Divergent reaction pathways in gold-catalyzed cycloisomerization of 1,5-enynes containing a cyclopropane ring: dramatic ortho substituent and temperature effects - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Gold-Catalyzed Diyne-Ene Annulation for the Synthesis of Polysubstituted Benzenes through Formal [3+3] Approach with Amide as the Critical Co-Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Counterion Effects in a Gold-Catalyzed Synthesis of Pyrroles from Alkynyl Aziridines [organic-chemistry.org]

Influence of phosphine ligand sterics and electronics on AuCl reactivity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with phosphine-ligated gold(I) chloride catalysts. The content addresses common issues encountered during experiments, focusing on the critical role of phosphine (B1218219) ligand sterics and electronics in determining reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My gold-catalyzed reaction is sluggish or shows no conversion. What are the likely causes related to the phosphine ligand?

A1: Low reactivity in gold-catalyzed reactions can often be traced back to the electronic properties of the phosphine ligand. The reactivity of (L)AuCl complexes is inversely correlated with the Lewis basicity of the ligand[1].

• Issue: Ligand is too electron-donating. Highly electron-donating phosphines (e.g., trialkylphosphines) can reduce the electrophilicity of the gold(I) center, making it less capable of activating π-systems like alkynes and allenes. This is a common cause of low reactivity.

• Troubleshooting Steps:

  • Switch to a more electron-withdrawing ligand: Replace your current phosphine with one containing electron-withdrawing groups (e.g., aryl phosphines with nitro or trifluoromethyl substituents) or use a phosphite (B83602) ligand like P(OPh)₃[1]. This increases the Lewis acidity of the gold center.

  • Check for catalyst stability: Be aware that highly electron-withdrawing ligands can sometimes lead to catalyst decomposition[1]. Monitor the reaction for signs of gold precipitation (black solid).

  • Verify Pre-catalyst Activation: Ensure that the chloride ligand is being effectively abstracted by a silver salt (e.g., AgSbF₆, AgBF₄) to generate the active cationic gold species, [LAu]⁺[2]. Incomplete activation results in no catalytic activity.

Q2: I am observing a mixture of products or poor selectivity in my cycloisomerization reaction. How can I control the reaction pathway?

A2: Product selectivity in many gold-catalyzed reactions is a delicate balance of steric and electronic factors. Subtle changes in the phosphine ligand can dramatically alter the outcome[3][4].

• Issue: Incorrect balance of steric and electronic properties. For divergent cycloisomerization reactions (e.g., [4+3] vs. [4+2]), both steric bulk and electronic effects of the phosphine ligand can influence the selectivity-determining step[4].

• Troubleshooting Steps:

  • Systematic Ligand Screening: Test a range of phosphine ligands with varying steric bulk (cone angle) and electronic properties (pKa). For example, bulky, electron-rich ligands like JohnPhos often favor different pathways than sterically smaller, electron-poor phosphites[4].

  • Consult Ligand Parameter Maps: Use existing data that correlates ligand parameters (e.g., Au-Cl bond distance as a proxy for combined steric and electronic effects) with product ratios to predict a better ligand for your desired outcome[3][4].

  • Modify Reaction Conditions: Temperature and solvent can also influence selectivity. Lowering the temperature may favor a specific kinetic product.

Q3: My catalyst appears to be deactivating over the course of the reaction. What role does the phosphine ligand play in catalyst stability?

A3: Catalyst deactivation can occur through various mechanisms, including reduction to Au(0) or the formation of inactive off-cycle species. The phosphine ligand is crucial for stabilizing the active gold center.

• Issue: Ligand dissociation or instability. The Au-P bond is relatively labile, which is key to reactivity but can also be a pathway to deactivation if the ligand dissociates completely[5][6]. Sterically bulky ligands can help stabilize the catalytically active monoligated species, preventing deactivation[7].

• Troubleshooting Steps:

  • Increase Ligand Steric Bulk: Employ bulky phosphines, such as Buchwald-type ligands (e.g., JohnPhos, SPhos) or tri-tert-butylphosphine. The steric shielding can prevent bimolecular decomposition pathways[2].

  • Avoid Excessively Weak Ligands: While electron-withdrawing ligands enhance reactivity, extremely weak ones (like P(OPh)₃) might lead to faster catalyst decomposition[1]. Find a balance between reactivity and stability.

  • Consider Chelating Ligands: Bidentate phosphine ligands (diphos) can offer greater stability due to the chelate effect, though this can sometimes reduce reactivity by blocking a coordination site.

Q4: How do I know whether steric or electronic effects are dominant for my specific reaction?

A4: Disentangling steric and electronic effects is a classic challenge in catalysis. A systematic approach using carefully selected ligands is necessary.

• Troubleshooting Steps:

  • Isolate Electronic Effects: Compare ligands with similar steric bulk (cone angle) but different electronic properties. For example, PBu₃ and P(OⁱPr)₃ have comparable cone angles, but the phosphite is significantly more electron-withdrawing[8].

  • Isolate Steric Effects: Compare ligands with similar electronic properties but different cone angles. For instance, PMe₃ and P(o-tolyl)₃ have similar electronic donating ability, but the latter is much bulkier[8].

  • Quantitative Structure-Activity Relationship (QSAR): As demonstrated in advanced studies, performing a multivariate analysis by plotting reaction outcomes (e.g., log(product ratio)) against various ligand parameters (cone angle, pKa, buried volume) can reveal which factors are most influential[4].

Data Presentation: Ligand Parameter Comparison

The following tables summarize key quantitative parameters for common phosphine ligands used in gold catalysis, helping to guide ligand selection.

Table 1: Steric and Electronic Parameters of Common Phosphine Ligands

Ligand (L)	Tolman Cone Angle (θ, °)[8][9]	Tolman Electronic Parameter (ν(CO), cm⁻¹)	Ligand Type
PMe₃	118	2064.1	Trialkyl (Electron-rich, Small)
PEt₃	132	2061.7	Trialkyl (Electron-rich, Medium)
P(t-Bu)₃	182	2056.1	Trialkyl (Electron-rich, Bulky)
PCy₃	170	2056.4	Trialkyl (Electron-rich, Bulky)
PPh₃	145	2068.9	Triaryl (Moderately donating, Medium)
P(o-tolyl)₃	194	2066.7	Triaryl (Moderately donating, Bulky)
JohnPhos	211 (calculated)	N/A	Biaryl (Electron-rich, Very Bulky)
P(OPh)₃	128	2085.3	Phosphite (Electron-poor, Medium)

Note: The Tolman Electronic Parameter is the CO stretching frequency of the A₁ mode in LNi(CO)₃. A higher value indicates a more electron-withdrawing ligand.

Table 2: Effect of Ligand on AuCl Bond Length and Reactivity

Ligand (L)	(L)AuCl Au-Cl Distance (Å)[3]	Reaction	Selectivity ([4+3]/[4+2])[4]
P(t-Bu)₃	2.298	Alkene-allene Cycloisomerization	1.8
PPh₃	2.292	Alkene-allene Cycloisomerization	4.0
JohnPhos	2.301	Alkene-allene Cycloisomerization	>20
P(O-2,4-tBu₂C₆H₃)₃	2.277	Alkene-allene Cycloisomerization	0.1

Note: A shorter Au-Cl distance can correlate with increased Lewis acidity of the gold center and may influence product selectivity[3].

Experimental Protocols

Protocol 1: General Procedure for a Gold-Catalyzed Cycloisomerization

This protocol describes a typical experimental setup for testing the influence of a phosphine ligand on a gold-catalyzed reaction.

• Pre-catalyst Preparation: In a nitrogen-filled glovebox, add the phosphine ligand (L, 0.05 mmol) to a solution of (Me₂S)AuCl (0.05 mmol) in anhydrous dichloromethane (B109758) (DCM, 2 mL). Stir for 1 hour at room temperature to form the (L)AuCl complex in situ.

• Catalyst Activation: To the solution of (L)AuCl, add a silver salt (e.g., AgSbF₆, 0.05 mmol). A white precipitate of AgCl will form immediately. Stir for 5-10 minutes.

• Reaction Initiation: Add a solution of the substrate (e.g., an enyne or allene, 1.0 mmol) in DCM (3 mL) to the activated catalyst mixture.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) at regular intervals (e.g., every 30 minutes).

• Work-up: Once the starting material is consumed, quench the reaction by filtering it through a short plug of silica (B1680970) gel, eluting with an appropriate solvent (e.g., ethyl acetate).

• Analysis: Concentrate the filtrate under reduced pressure. Determine the product ratio and yield by ¹H NMR spectroscopy using an internal standard. Purify the products by column chromatography.

Protocol 2: Ligand Exchange on a Pre-formed (L)AuCl Complex

This method is used to study the relative binding affinities and dynamics of phosphine ligands.

• Preparation: Dissolve the starting complex, (L¹)AuCl (0.1 mmol), in a deuterated solvent (e.g., CD₂Cl₂) in an NMR tube.

• Acquire Initial Spectrum: Record a ³¹P NMR spectrum of the starting complex.

• Ligand Addition: Add an equimolar amount of a second phosphine ligand (L², 0.1 mmol) to the NMR tube.

• Monitor Exchange: Acquire ³¹P NMR spectra at timed intervals (e.g., 5 min, 30 min, 2 h, 24 h) at a constant temperature.

• Analysis: Observe the appearance of new signals corresponding to (L²)AuCl and free L¹. The final ratio of the integrated signals for (L¹)AuCl and (L²)AuCl indicates the equilibrium position and provides insight into the relative stability of the two complexes. The rate at which equilibrium is reached provides kinetic information. The labile nature of the Au-P bond often allows for such exchanges under mild conditions[5][10].

Visualizations

Caption: Logical flow showing how ligand properties dictate reaction pathways.

Caption: A decision-making workflow for troubleshooting common issues.

Caption: Standard experimental workflow for a gold-catalyzed reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anatomy of gold catalysts: facts and myths - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00736D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Uncovering Subtle Ligand Effects of Phosphines Using Gold(I) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of State of the Art in Phosphine Ligated Gold Clusters and Application in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Ligand cone angle - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Managing moisture sensitivity of gold(I) chloride in catalytic setups

Welcome to the technical support center for managing the moisture sensitivity of gold(I) chloride (AuCl) in catalytic setups. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on handling, troubleshooting, and understanding the impact of moisture on AuCl-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: Why is gold(I) chloride so sensitive to moisture?

A1: Gold(I) chloride is a metastable compound that is highly susceptible to disproportionation in the presence of water.[1][2] This is a redox reaction where Au(I) is simultaneously reduced to metallic gold (Au(0)) and oxidized to gold(III) chloride (AuCl₃).[1] The reaction is as follows:

3AuCl + H₂O → 2Au + AuCl₃ + H₂O

This decomposition is a primary cause of catalyst deactivation and can lead to inconsistent reaction outcomes.

Q2: What are the visual signs of gold(I) chloride decomposition due to moisture?

A2: The most common visual indicator of AuCl decomposition is a color change in your reaction mixture. You may observe the formation of a black or purple precipitate, which is indicative of metallic gold nanoparticles. The initial pale yellow color of the AuCl solution may also change, signaling the formation of different gold species.

Q3: How should I properly store and handle gold(I) chloride?

A3: To maintain the integrity of gold(I) chloride, it is crucial to store it under anhydrous and inert conditions. The recommended storage is in a tightly sealed container, inside a desiccator, or preferably within a glovebox with a controlled atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture and air.

Q4: Can I prepare a stock solution of gold(I) chloride?

A4: Preparing a stock solution of gold(I) chloride is generally not recommended due to its instability in most solvents, especially if they are not rigorously dried. If a solution is required, it should be prepared fresh immediately before use in a dry, inert atmosphere using anhydrous solvents.

Q5: Are there any situations where water might be intentionally added to a gold-catalyzed reaction?

A5: Interestingly, yes. In some specific gold-catalyzed reactions, water can act as a co-catalyst, enhancing both reaction rate and selectivity.[3][4][5][6][7] For instance, in the preferential oxidation (PROX) of CO, controlling the water content on the catalyst surface is key to maximizing performance.[3][5][6] However, for most applications involving AuCl, the exclusion of water is critical.

Troubleshooting Guide

This guide addresses common issues encountered when using gold(I) chloride in catalytic setups.

Problem	Possible Cause	Recommended Solution
Low or no catalytic activity	Moisture-induced decomposition of AuCl.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents. Handle AuCl in a glovebox.
Catalyst poisoning by other impurities (e.g., halides, bases).[8][9][10]	Purify solvents and starting materials. Consider adding a suitable acid activator like HOTf or In(OTf)₃ to scavenge impurities.[8][9][10]
Inconsistent reaction yields or product selectivity	Variable amounts of moisture in different experimental runs.	Standardize your experimental setup to rigorously exclude moisture. Use a glovebox for all manipulations of the catalyst.
Light-induced decomposition of AuCl.	Protect the reaction vessel from light by wrapping it in aluminum foil.
Formation of a black/purple precipitate	Decomposition of AuCl to metallic gold nanoparticles.	This indicates significant catalyst decomposition. The reaction should be stopped and restarted with stricter anhydrous protocols.
Difficulty in isolating the desired product	Presence of colloidal gold particles in the reaction mixture.	The reaction mixture may need to be filtered through a pad of Celite® or a syringe filter to remove the gold nanoparticles before workup.

Experimental Protocols

Protocol 1: General Setup for a Moisture-Sensitive AuCl-Catalyzed Reaction

This protocol outlines the essential steps for setting up a catalytic reaction while minimizing moisture contamination.

• Glassware Preparation:

  • All glassware (reaction flask, condenser, dropping funnel, etc.) should be thoroughly cleaned and then oven-dried at a minimum of 125°C for at least 4 hours (overnight is recommended).[11]

  • Assemble the glassware hot and allow it to cool to room temperature under a stream of dry, inert gas (nitrogen or argon).[11]

• Solvent and Reagent Preparation:

  • Use only anhydrous solvents, freshly distilled from an appropriate drying agent or obtained from a solvent purification system.

  • Ensure all liquid reagents are dry and degassed. Solid reagents should be dried in a vacuum oven or desiccator.

• Catalyst Handling (in a Glovebox):

  • Transfer the required amount of gold(I) chloride to a pre-dried vial inside a glovebox.

  • Prepare the catalyst solution by adding the anhydrous solvent to the vial containing AuCl. The solution should be prepared immediately before use.

• Reaction Setup (under Inert Atmosphere):

  • Set up the reaction apparatus under a positive pressure of inert gas using a Schlenk line or a similar setup.

  • Introduce the anhydrous solvent and reactants into the reaction flask via cannula or syringe.

  • Add the freshly prepared AuCl catalyst solution to the reaction mixture.

  • Maintain a positive pressure of inert gas throughout the reaction.

Visualizations

Logical Relationship: Troubleshooting Catalyst Inactivity

This diagram illustrates the decision-making process when troubleshooting a lack of catalytic activity in a gold(I) chloride-catalyzed reaction.

Caption: Troubleshooting flowchart for inactive AuCl catalysis.

Experimental Workflow: Setting Up a Moisture-Sensitive Reaction

This diagram outlines the key stages in setting up a catalytic reaction using the moisture-sensitive gold(I) chloride.

Caption: Workflow for setting up a moisture-sensitive AuCl reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Hydrogen-Bonding Activation of Gold(I) Chloride Complexes: Enantioselective Synthesis of 3(2H)-Furanones by a Cycloisomerization-Addition Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. WO2005049252A1 - Method for preparing gold aqueous solution - Google Patents [patents.google.com]
• 6. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 7. Catalyst characterization in the presence of solvent: development of liquid phase structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Identifying and mitigating impurities in commercial gold(I) chloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with commercial gold(I) chloride (AuCl).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial gold(I) chloride?

A1: Commercial gold(I) chloride can contain several types of impurities that may affect experimental outcomes. These are broadly categorized as:

• Gold(III) Species: The most common impurity is gold(III) chloride (AuCl₃). Gold(I) chloride is thermally unstable and can disproportionate into gold metal (Au(0)) and gold(III) chloride.[1]

• Elemental Gold (Au(0)): The presence of gold nanoparticles or colloidal gold can result from the reduction of Au(I), often indicated by a purple or reddish color in solutions.[2] This can be triggered by light, heat, or impurities.[2]

• Other Metal Chlorides: Depending on the manufacturing process, trace amounts of other metal chlorides, such as silver (Ag), copper (Cu), iron (Fe), and lead (Pb), may be present.[3][4] Platinum group metals are also potential contaminants in refined gold.[5]

• Adsorbed Gases and Moisture: Due to its hygroscopic nature, gold(I) chloride can adsorb moisture and atmospheric gases, which can interfere with sensitive reactions.

Q2: My reaction with gold(I) chloride resulted in a purple/reddish solution. What does this indicate?

A2: The formation of a purple or reddish color is a classic sign of gold nanoparticle (Au(0)) formation.[2] This indicates that the gold(I) has been reduced. Common causes include:

• Decomposition of the Starting Material: The gold(I) chloride may have already partially decomposed due to improper storage (exposure to light or heat).[2]

• Reaction Conditions: Elevated temperatures, prolonged reaction times, or the presence of reducing agents (even trace impurities) in your reaction mixture can cause the reduction of Au(I) to Au(0).[2]

• Solvent Impurities: Peroxides in ethers or other impurities in the solvent can act as reducing agents.

Q3: I am observing low yields in my gold-catalyzed reaction. Could impurities in the AuCl be the cause?

A3: Yes, impurities can significantly impact catalytic activity and lead to low yields.[2]

• Gold(III) Impurities: Au(III) species can have different catalytic activities or may not be active for the desired transformation, leading to lower conversion rates.

• Inhibitors: Other metallic impurities or adsorbed species can act as catalyst poisons, deactivating the active gold catalyst.

• Decomposition: If the Au(I) precursor decomposes to elemental gold (Au(0)), it may precipitate out of the reaction mixture, reducing the concentration of the active catalytic species.[2]

Q4: How can I qualitatively test for the presence of gold ions in my solution?

A4: A rapid and sensitive qualitative test for dissolved gold ions is the "Purple of Cassius" test using stannous chloride (SnCl₂).[6][7] Adding a drop of stannous chloride solution to a solution containing gold ions will result in the formation of a purple or dark violet color, indicating the presence of gold.[7]

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action
Unexpected Color Change (e.g., purple, red, black)	Reduction of Au(I) to elemental gold (Au(0)) nanoparticles.[2]	1. Verify the purity of the starting AuCl. 2. Ensure all solvents and reagents are anhydrous and free of reducing impurities. 3. Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen) and protect it from light.[2]
Low or No Reactivity	1. Impure or decomposed AuCl. 2. Presence of catalytic inhibitors.	1. Perform a purity analysis of the AuCl. 2. Consider purifying the commercial AuCl before use. 3. Screen for potential inhibitors in other reagents.
Poor Reproducibility Between Batches	Variation in the impurity profile of different lots of commercial AuCl.	1. Characterize each new batch of AuCl upon receipt. 2. Standardize storage conditions for the reagent.
Formation of an Oil or Failure to Crystallize	Presence of impurities or incorrect stoichiometry in the reaction.[2]	1. Purify the product using column chromatography or recrystallization.[2] 2. Verify the molar ratios of reactants.

Analytical Techniques for Purity Assessment

A combination of analytical techniques is recommended for a thorough assessment of gold(I) chloride purity.

Technique	Purpose	Typical Findings
X-Ray Fluorescence (XRF)	Elemental analysis of heavy metal impurities.[8][9]	Detects and quantifies metallic impurities like Ag, Cu, Pb, Pt.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Highly sensitive detection of trace elemental impurities.[10]	Provides a detailed profile of trace metals.
UV-Vis Spectroscopy	Detection of gold nanoparticles.	A characteristic surface plasmon resonance peak (around 520-550 nm) indicates the presence of Au(0) nanoparticles.
Powder X-Ray Diffraction (PXRD)	Identification of crystalline phases.	Can distinguish between AuCl, AuCl₃, and metallic Au.
Nuclear Magnetic Resonance (NMR)	Structural confirmation of gold complexes (when applicable).[2]	Confirms the structure of the gold complex and detects organic impurities.

Experimental Protocols

Protocol 1: Qualitative Test for Gold Ions using Stannous Chloride

Objective: To quickly confirm the presence of dissolved gold ions.

Materials:

• Sample solution suspected to contain gold ions.

• Stannous chloride (SnCl₂) solution: Dissolve 1 gram of SnCl₂ in 5 mL of 2M hydrochloric acid (HCl). Prepare fresh.[7]

• White porcelain spot plate or filter paper.[7]

• Dropper.

Procedure:

• Place a drop of the sample solution onto the spot plate or filter paper.[7]

• Add one drop of the stannous chloride solution to the sample drop.[7]

• Observation: A purple, dark violet, or black color indicates the presence of gold.[7] A brownish color may indicate other precious metals like platinum.[7][11]

Protocol 2: Purification of Commercial Gold(I) Chloride by Sublimation

Objective: To remove non-volatile impurities from AuCl.

Materials:

• Commercial gold(I) chloride.

• Sublimation apparatus.

• Vacuum pump.

• Heating mantle.

• Inert gas (Argon or Nitrogen).

Procedure:

• Place the commercial AuCl in the sublimation apparatus under an inert atmosphere.

• Slowly evacuate the apparatus to a pressure of ~0.1 mmHg.

• Gently heat the apparatus. Gold(I) chloride sublimes at elevated temperatures.

• Collect the purified, crystalline AuCl on the cold finger or cooler part of the apparatus.

• Allow the apparatus to cool completely to room temperature under vacuum before backfilling with inert gas.

• Store the purified AuCl in a dark container under an inert atmosphere.

Diagrams

Caption: Troubleshooting workflow for experiments involving gold(I) chloride.

Caption: Experimental workflow for the purification of gold(I) chloride via sublimation.

References

• 1. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. How to remove impurities from gold? - Roxia [roxia.com]
• 5. scispace.com [scispace.com]
• 6. scispace.com [scispace.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Gold assay techniques Bullion testing methods XRF gold analysis [agmetals.com]
• 9. 5 Precious Metals Analysis Methods - Analyzing Metals [thermofisher.com]
• 10. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 11. goldrefiningforum.com [goldrefiningforum.com]

Catalyst loading and reaction time optimization for AuCl reactions

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with gold chloride (AuCl) catalyzed reactions. The focus is on optimizing catalyst loading and reaction time to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my gold-catalyzed reaction sluggish or not starting at all?

A1: A common issue is the deactivation or poisoning of the active cationic gold catalyst.[1][2] Linear gold(I) complexes, such as (L)AuCl, are often precatalysts and require activation, typically through chloride abstraction with a silver salt (e.g., AgSbF₆, AgBF₄) to generate the active cationic species.[3] If the reaction fails to start, consider the following:

• Incomplete Catalyst Activation: Ensure the silver salt activator is fresh and used in the correct stoichiometry.

• Catalyst Poisoning: Cationic gold catalysts are highly sensitive to impurities. Halides (Cl⁻, Br⁻, I⁻) and basic components in solvents, starting materials, or on glassware can act as poisons, reducing catalyst turnover number (TON).[1][2] Even trace amounts of chloride from solvents like non-distilled CDCl₃ can inhibit the reaction.[2]

• Insufficient Catalyst Loading: For some reactions, a minimum catalyst concentration is required to overcome trace impurities before a linear rate of reaction is observed.[1][2]

Q2: How do I determine the optimal catalyst loading?

A2: The optimal catalyst loading balances reaction rate, cost, and the potential for side reactions. There is no universal value; it must be determined empirically for each specific reaction.

• Start Low: Begin with a low catalyst loading (e.g., 0.5–2 mol%).

• Screening: Perform a screening experiment by varying the catalyst concentration (e.g., 0.5, 1, 2, 5 mol%) while keeping all other parameters constant.

• Monitor Progress: Track the reaction rate and yield for each concentration. The optimal loading is typically the lowest amount that provides a desirable reaction rate and high yield without promoting side reactions like dimerization or oligomerization of the starting material.[4]

Q3: What is the best way to determine the optimal reaction time?

A3: The optimal reaction time is the point at which the maximum yield of the desired product is achieved, before significant decomposition or side product formation occurs. This is best determined by monitoring the reaction's progress.

• Analytical Techniques: Use methods like Thin-Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy to track the consumption of starting materials and the formation of the product over time.[4]

• Time Course Study: Take aliquots from the reaction mixture at regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr, etc.) and analyze them to generate a reaction profile. This helps identify the point of completion and whether the product is stable under the reaction conditions over longer periods.

Q4: My reaction starts well but then stalls or deactivates. What are the common causes?

A4: Catalyst deactivation during the reaction is a known issue in gold catalysis. Several mechanisms can be responsible:

• Reduction of Active Species: For Au(III) catalysts like AuCl₃, a primary cause of deactivation is the reduction of the active Au³⁺ species to metallic Au⁰, which is less active.[5]

• Particle Aggregation: In heterogeneous systems, active gold nanoparticles can aggregate or sinter over time, leading to a loss of active surface area and reduced catalytic performance.[5][6]

• Carbon Deposition (Coking): At lower temperatures, carbon deposition on the catalyst surface can block active sites.[7]

• Inhibition by Products: The reaction product itself may coordinate to the gold catalyst, leading to catalyst inhibition.[8]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low or No Conversion of Starting Material

If your reaction shows minimal or no product formation, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for low or no reaction conversion.

Problem 2: Catalyst Poisoning and Reactivation

Impurities with high affinity for gold, such as halides or bases, can poison the catalyst.[1] This can be overcome without extensive purification by using an acid activator.

Caption: Catalyst poisoning by impurities and reactivation by an acid activator.

Data & Protocols

Data Presentation

Table 1: Effect of Acid Activator on Catalyst Poisoning

This table summarizes the conceptual findings on reactivating a poisoned gold catalyst. In a model reaction, deliberate poisoning with a base (e.g., pyridine) halts the reaction, which can then be rescued by an acid activator.

Entry	Catalyst System	Additive (Poison)	Acid Activator	Outcome
1	[(L)Au]⁺	None	None	Reaction proceeds
2	[(L)Au]⁺	Pyridine (1 mol%)	None	Reaction is inhibited
3	[(L)Au]⁺	Pyridine (1 mol%)	HOTf (1 mol%)	Reaction is restored

Data synthesized from descriptions in references[1][2]. (L) represents a ligand such as a phosphine.

Table 2: Influence of Catalyst Loading and Reaction Time

This table illustrates a hypothetical optimization for a generic AuCl-catalyzed cyclization reaction.

Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)	Desired Product Yield (%)
1.0	2	45	40
1.0	6	95	92
1.0	12	>99	85 (decomposition observed)
2.0	2	80	78
2.0	4	>99	96
5.0	2	>99	91 (side products observed)

This table represents a typical outcome for reaction optimization experiments.

Experimental Protocols

Protocol 1: General Procedure for a Gold-Catalyzed Reaction with In-Situ Activation

This protocol describes a typical setup for a reaction requiring the activation of a gold(I) chloride precatalyst.

• Preparation: To an oven-dried reaction flask under an inert atmosphere (e.g., Nitrogen or Argon), add the gold(I) precatalyst (e.g., PPh₃AuCl, 1-5 mol%) and the silver salt activator (e.g., AgSbF₆, 1-5 mol%).

• Solvent Addition: Add the anhydrous reaction solvent (e.g., Dichloromethane, Toluene) via syringe. Stir the mixture at room temperature for 5-10 minutes. A white precipitate of AgCl should form.

• Reactant Addition: Add the substrate to the reaction mixture.

• Reaction Execution: Stir the reaction at the predetermined temperature (this may range from room temperature to elevated temperatures).

• Monitoring: Monitor the reaction's progress using an appropriate analytical technique (TLC, GC, LC-MS).[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of celite to remove the AgCl precipitate and any decomposed catalyst. Rinse the pad with additional solvent.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Protocol 2: Reactivation of a Poisoned Gold Catalyst

This procedure can be used when catalyst poisoning by basic impurities is suspected.[1][2]

• Reaction Setup: Set up the reaction as described in Protocol 1, but omit the silver salt if a pre-formed cationic gold catalyst is used.

• Initiate Reaction: Add the substrate and begin the reaction. If the reaction is sluggish or stalls, poisoning may be the cause.

• Add Acid Activator: To the stalled reaction mixture, add a solution of a strong acid activator (e.g., Triflic acid (HOTf) or In(OTf)₃, equivalent to the catalyst loading) in the reaction solvent.

• Continue Monitoring: Resume stirring and continue to monitor the reaction. A restored reaction rate indicates successful reactivation of the catalyst.

References

• 1. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Anatomy of gold catalysts: facts and myths - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00736D [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Effect of Au nano-particle aggregation on the deactivation of the AuCl3/AC catalyst for acetylene hydrochlorination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Anatomy of gold catalysts: facts and myths - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration and Recycling of Supported Gold(I) Chloride Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the regeneration and recycling of supported gold(I) chloride catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of deactivation for supported gold(I) chloride catalysts?

A1: Supported gold(I) chloride catalysts can deactivate through several mechanisms, primarily dependent on the reaction conditions and the nature of the support material. The main causes include:

• Sintering: Agglomeration of gold nanoparticles on the support surface, leading to a decrease in the active surface area. This is a common issue at elevated temperatures.[1][2][3] The type of support material significantly influences the susceptibility to sintering. For instance, gold nanoparticles on titania tend to sinter more readily under oxidizing atmospheres compared to those on silica (B1680970).[4]

• Leaching: Dissolution of the active gold species from the support into the reaction medium. This is a more significant issue in liquid-phase reactions.[1][5]

• Poisoning: Irreversible adsorption of reactants, products, or impurities onto the active gold sites. Common poisons include heteroatom nucleophiles like thiols and amines, which can form stable complexes with gold(I).[6] Carbonaceous deposits (coke) can also physically block active sites.[4]

• Reduction of Au(I) to Au(0): For reactions where Au(I) is the active species, its reduction to inactive metallic gold (Au(0)) can lead to a loss of catalytic activity. This has been observed in reactions like acetylene (B1199291) hydrochlorination.[7]

• Formation of Unreactive Species: The catalyst can be deactivated by the formation of unreactive species, such as formates or carbonates, that cover the active sites.[8]

Q2: How does the support material affect catalyst stability and regeneration?

A2: The support material plays a crucial role in the stability and regenerability of gold catalysts.[9][10] Key factors include:

• Metal-Support Interaction: Strong metal-support interactions can anchor gold nanoparticles, preventing their migration and sintering.[10] For example, supports like ceria can exhibit stronger interactions with gold nanoparticles compared to amorphous silica, making them less mobile.[3]

• Pore Structure: The pore structure of the support can physically constrain the growth of gold nanoparticles, limiting deactivation by sintering, especially in liquid-phase reactions.[4]

• Chemical Nature: The chemical properties of the support can influence the deactivation pathway. For instance, titania supports have been shown to promote the formation of carbonaceous deposits that deactivate the catalyst in gas-phase hydrogenation reactions, whereas silica supports are more stable under similar conditions.[4]

• Reducibility: On reducible supports like TiO₂, gold particle agglomeration can be accelerated, especially in the presence of water or chloride ions in an oxidizing atmosphere. In contrast, gold on non-reducible supports like SiO₂ and Al₂O₃ is generally more stable.[9][10]

Q3: What are the primary methods for regenerating a deactivated supported gold(I) chloride catalyst?

A3: The choice of regeneration method depends on the primary deactivation mechanism. Common strategies include:

• Oxidative Treatments: For deactivation caused by coking or the formation of carbonaceous deposits, controlled oxidation (e.g., calcination in air) can burn off the organic residues and restore catalyst activity.

• Chemical Washing: Leaching of poisons or adsorbed species can sometimes be reversed by washing with appropriate solvents or chemical solutions. For catalysts poisoned by halides or bases, treatment with a suitable acid activator (e.g., triflic acid) can reactivate the catalyst.[11][12]

• Redispersion: Sintered gold nanoparticles can sometimes be redispersed through oxidation-reduction cycles.[13] This involves oxidizing the gold particles to form mobile gold oxide species, followed by a reduction step to reform small, highly dispersed gold nanoparticles.

• Treatment with Oxidizing Agents: For catalysts deactivated by the reduction of Au(I) to Au(0), treatment with oxidizing agents can regenerate the active Au(I) or Au(III) species. Methods using organic aqua regia (e.g., SOCl₂/DMF, SOCl₂/pyridine), hydrogen peroxide (H₂O₂), or ozone have been shown to be effective for regenerating spent activated carbon-supported gold catalysts used in acetylene hydrochlorination.[14]

Q4: When is it more appropriate to recycle the catalyst rather than regenerate it?

A4: Recycling, which involves recovering the gold from the spent catalyst, is generally considered when:

• Regeneration is Ineffective: The deactivation is irreversible, such as in cases of severe sintering, significant loss of support structure, or poisoning by substances that cannot be removed through conventional regeneration methods.

• Gold Leaching is Significant: A substantial amount of the active metal has been lost from the support during the reaction, making in-situ regeneration impractical.

• Economic Viability: The cost of regeneration outweighs the cost of recovering the gold and preparing a fresh catalyst. The high price of gold often makes its recovery from spent catalysts an economically attractive option.[15]

Troubleshooting Guides

Issue 1: Gradual or rapid loss of catalytic activity.

Possible Cause	Diagnostic Check	Recommended Solution
Sintering of gold nanoparticles	Characterize the spent catalyst using Transmission Electron Microscopy (TEM) to observe particle size distribution. Compare with the fresh catalyst.	Attempt redispersion of the gold nanoparticles through a controlled oxidation-reduction cycle. If unsuccessful, catalyst recycling is recommended.
Poisoning of active sites	Analyze the spent catalyst for the presence of potential poisons using techniques like X-ray Photoelectron Spectroscopy (XPS) or Fourier-Transform Infrared Spectroscopy (FTIR).[8] Review the purity of reactants and solvents for impurities like halides or sulfur compounds.[11]	For poisoning by organic residues or coke, perform a controlled calcination in air. For poisoning by halides or bases, a chemical wash with a suitable acid activator may restore activity.[12]
Leaching of gold	Analyze the reaction mixture for dissolved gold content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).	If leaching is minimal, a top-up of the active species might be possible. For significant leaching, catalyst recycling to recover the dissolved gold is the most viable option.
Reduction of Au(I) to Au(0)	Use XPS to determine the oxidation state of gold on the catalyst surface. A significant increase in the Au(0) signal compared to the fresh catalyst indicates reduction.[7]	Regenerate the catalyst by treating it with an oxidizing agent such as H₂O₂, ozone, or a mild "organic aqua regia" solution to re-oxidize the gold.[14]

Issue 2: Inconsistent catalyst performance after regeneration.

Possible Cause	Diagnostic Check	Recommended Solution
Incomplete removal of poisons	Re-characterize the regenerated catalyst using surface-sensitive techniques (XPS, FTIR) to check for residual contaminants.	Optimize the regeneration protocol, for example, by increasing the temperature or duration of calcination, or by using a different washing solvent.
Incomplete redispersion of gold	Analyze the particle size distribution of the regenerated catalyst using TEM.	Adjust the conditions of the oxidation-reduction cycle (e.g., temperature, gas atmosphere, duration).
Structural damage to the support	Measure the surface area and pore size distribution of the regenerated catalyst using BET analysis and compare it to the fresh catalyst.	If the support structure is compromised, regeneration is unlikely to be effective. Catalyst recycling is the recommended course of action.

Data on Catalyst Regeneration and Leaching

Table 1: Regeneration of Activated Carbon Supported Gold Catalyst for Acetylene Hydrochlorination

Regeneration Method	Acetylene Conversion (%)	Percentage of Au³⁺
Fresh Catalyst	~75%	-
Spent Catalyst	<10%	-
Regenerated with SOCl₂/DMF	~75%	-
Regenerated with Ozone	~75%	-
Regenerated with H₂O₂	~75%	-
Regenerated with SOCl₂/pyridine	Lower than fresh	-
Data synthesized from Murdoch University Research Repository.[14]

Table 2: Cyanide-Free Leaching of Gold from Used Au/MOx Catalysts

Catalyst Support	Primary Leaching Efficiency (%)	Overall Leaching Efficiency after Secondary Leaching (%)
Al₂O₃	91%	-
Ga₂O₃	~92%	-
SiO₂	~98%	-
TiO₂	47%	89%
CeO₂	32%	82%
Data from a study on cyanide-free gold leaching using oxidative carbonylation.[16]

Experimental Protocols

Protocol 1: Regeneration of a Coked Supported Gold Catalyst by Calcination

• Sample Preparation: Place the deactivated catalyst in a ceramic crucible.

• Furnace Setup: Place the crucible in a programmable muffle furnace equipped with a gas inlet and outlet.

• Inert Purge: Purge the furnace with an inert gas (e.g., Nitrogen or Argon) for 15-30 minutes to remove any residual reactive gases from the catalyst pores.

• Calcination: While maintaining a slow flow of air or a mixture of oxygen and an inert gas, ramp the temperature to a predetermined value (typically between 300°C and 500°C, the optimal temperature should be determined experimentally to avoid sintering).

• Hold Time: Hold the temperature for 2-4 hours to ensure complete combustion of the carbonaceous deposits.

• Cooling: Cool the furnace down to room temperature under an inert gas flow.

• Characterization: Characterize the regenerated catalyst (e.g., using TGA to confirm coke removal, TEM for particle size, and activity testing) to confirm the success of the regeneration.

Protocol 2: Recycling of a Supported Gold Catalyst via Cyanide-Free Leaching

This protocol is based on a novel approach using oxidative carbonylation.[16]

• Reaction Setup: In a reaction vessel, combine the spent Au/support catalyst, an amine (e.g., morpholine), an iodine source (e.g., I₂), and a suitable solvent (e.g., 1,4-dioxane).

• Carbonylation: Pressurize the vessel with carbon monoxide (CO) and air.

• Reaction: Stir the mixture at a specified temperature (e.g., 100°C) for a set duration. During this process, the gold is leached from the support and forms a soluble Au(I) complex.

• Separation: After the reaction, separate the solid support from the liquid phase containing the dissolved gold complex by filtration or centrifugation.[17]

• Gold Recovery: The gold can be recovered from the solution through various methods such as precipitation or electrowinning.

• Support Washing: Wash the recovered support material to remove any residual chemicals before disposal or potential reuse.

Visualizations

Caption: General workflow illustrating the lifecycle of a supported gold catalyst from fresh to deactivated, and the pathways for regeneration and recycling.

Caption: A logical flowchart to guide researchers in troubleshooting the deactivation of their supported gold catalysts.

Caption: A step-by-step diagram illustrating a typical process for recycling supported gold catalysts to recover pure gold for reuse.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Deactivation of gold(I) catalysts in the presence of thiols and amines--characterisation and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cardiff.ac.uk [cardiff.ac.uk]
• 8. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Role of the Support in Gold-Containing Nanoparticles as Heterogeneous Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 14. Research Portal [researchportal.murdoch.edu.au]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Impact of counterions on the activity of cationic gold(I) catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cationic gold(I) catalysts. The following sections address common issues related to the impact of counterions on catalyst activity and provide experimental protocols and data to support your research.

Frequently Asked Questions (FAQs)

Q1: My gold-catalyzed reaction is sluggish or not proceeding at all. What are the potential causes related to the counterion?

A1: Several factors related to the counterion could be inhibiting your reaction:

• Catalyst Poisoning: Trace impurities with high affinity for gold, such as halides (Cl⁻, Br⁻, I⁻) or basic components (e.g., OH⁻), can be present in your starting materials, solvents, or even introduced during filtration (e.g., from celite).[1][2][3] These impurities can strongly coordinate to the cationic gold center, blocking the active site and effectively poisoning the catalyst.[1][3] The affinity of ions like OH⁻ or Cl⁻ for cationic gold can be approximately 10⁶ times higher than that of an alkyne, meaning even minute amounts can halt the reaction.[1]

• Strongly Coordinating Counterion: The counterion itself might be too strongly coordinating. While a weakly coordinating counterion is often desired to allow for substrate binding, a counterion that binds too tightly to the gold center will reduce its Lewis acidity and prevent the activation of the substrate. For instance, counterions like OAc⁻ have been shown to exhibit no catalytic activity in some cases due to their strong coordinating ability.[4]

• Incorrect Counterion for the Specific Transformation: The choice of counterion can be critical for the specific reaction pathway. A counterion that is optimal for one type of transformation may be unsuitable for another. For example, in the synthesis of pyrroles from alkynyl aziridines, using PPh₃AuOTs leads to 2,5-substituted pyrroles, while PPh₃AuOTf favors the formation of 2,4-substituted pyrroles.[5]

Q2: I am observing the formation of unexpected side products. How can the counterion influence the reaction's chemoselectivity or regioselectivity?

A2: The counterion plays a pivotal role in directing the selectivity of gold-catalyzed reactions.

• Altering Reaction Pathways: Different counterions can stabilize different transition states or intermediates, leading to divergent reaction pathways. For example, in the gold-catalyzed cycloisomerization of o-(alkynyl)styrenes, a less basic counterion like SbF₆⁻ favors a 1,2-H shift, whereas a more basic counterion like OTs⁻ promotes an elimination pathway.[6]

• Proton Transfer Assistance: The basicity of the counterion can be crucial in steps involving proton transfer. More basic counterions can act as a proton shuttle, facilitating deprotonation steps.[4][5] For instance, the basic nature of the tosylate (OTs⁻) counterion facilitates a proton transfer step, leading to 2,5-substituted pyrroles.[5] In contrast, weaker counterions may allow for alternative pathways like a 1,2-aryl shift.[5]

Q3: My reaction works at high catalyst loading but fails or is very slow at low loading. Why is this happening?

A3: This phenomenon, often referred to as a "threshold effect," is commonly observed in gold catalysis and is typically due to catalyst poisoning by high-affinity impurities.[1][3] At high catalyst concentrations, there is enough active catalyst to overcome the amount of poison. However, as the catalyst loading is reduced, the fixed amount of impurity can inhibit a significant fraction or all of the active catalyst, leading to a drastic drop in reaction rate or complete inhibition.[1][3]

Q4: How can I reactivate a poisoned cationic gold(I) catalyst?

A4: The addition of a suitable acid activator can often reactivate a poisoned gold catalyst.[1][2][3] Brønsted acids like triflic acid (HOTf) or Lewis acids such as In(OTf)₃ have been shown to be effective.[1] These activators can protonate or coordinate to the poisoning species, liberating the cationic gold center and allowing the catalytic cycle to proceed.

Q5: What is the "silver effect" in cationic gold(I) catalysis, and what are the potential pitfalls?

A5: Cationic gold(I) catalysts are commonly generated in situ by reacting a gold chloride precursor (e.g., LAuCl) with a silver salt (e.g., AgX) to abstract the chloride and generate the active [LAu]⁺X⁻ species.[6] While this is a widely used method, it's important to be aware that residual silver salts or silver byproducts can sometimes influence the reaction or lead to undesired side reactions. Filtration through celite to remove the AgCl precipitate can also introduce basic impurities that may poison the catalyst.[2]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
No reaction or very low conversion	Catalyst poisoning by halides or bases.	1. Use high-purity, freshly distilled solvents and reagents. 2. Purify starting materials to remove trace impurities. 3. Add a suitable acid activator like HOTf or In(OTf)₃ to the reaction mixture.[1]
Strongly coordinating counterion.	1. Screen a range of counterions with varying coordinating abilities (e.g., OTf⁻, NTf₂⁻, SbF₆⁻). 2. Consult the literature for counterions that have been successful in similar transformations.
Inconsistent results between batches	Variable amounts of impurities in starting materials or solvents.	1. Standardize the purification protocol for all reagents. 2. Analyze different batches of reagents for potential catalyst poisons.
Formation of undesired regio- or stereoisomers	The counterion is directing the reaction down an undesired pathway.	1. Experiment with counterions of different basicity and coordinating ability (e.g., compare OTs⁻ with SbF₆⁻).[5][6] 2. Vary the solvent, as it can also influence the reaction pathway in conjunction with the counterion.[5]
Reaction only works at high catalyst loading	Threshold effect due to catalyst poisoning.	1. Implement the steps for avoiding catalyst poisoning mentioned above. 2. If low catalyst loading is desired, the use of an acid activator is highly recommended.[1]

Quantitative Data Summary

Table 1: Effect of Counterion on the Regioselectivity of Pyrrole Synthesis from Alkynyl Aziridines.[5]

Catalyst	Counterion	Solvent	Product Ratio (2,5-isomer : 2,4-isomer)
PPh₃AuOTs	OTs⁻	DCE	>95 : <5
PPh₃AuOTf	OTf⁻	DCE	10 : 90
PPh₃AuSbF₆	SbF₆⁻	DCE	25 : 75

Table 2: Influence of Counterion on the Hydration of Phenylacetylene.

Note: Specific quantitative data for a direct comparison table was not available in the provided search results. However, the general trend indicates that weakly coordinating anions are often preferred, but anions with moderate coordinating ability and basicity can sometimes lead to enhanced rates by assisting in proton transfer steps.[4]

Experimental Protocols

General Protocol for in situ Generation of Cationic Gold(I) Catalyst:

This protocol describes the common method for generating a cationic gold(I) catalyst from a stable gold(I) chloride precursor and a silver salt.

• To a solution of the gold(I) chloride precursor (e.g., L-Au-Cl, where L is a phosphine (B1218219) or N-heterocyclic carbene ligand) in a dry, inert solvent (e.g., dichloromethane, 1,2-dichloroethane) under an inert atmosphere (e.g., argon or nitrogen), add one equivalent of a silver salt with the desired counterion (e.g., AgOTf, AgSbF₆).

• Stir the resulting suspension at room temperature for 30-60 minutes in the dark to prevent light-induced decomposition of the silver salt.

• The formation of a white precipitate (AgCl) will be observed.

• Filter the suspension through a pad of celite or a syringe filter to remove the AgCl precipitate.

• The resulting filtrate contains the active cationic gold(I) catalyst, [L-Au]⁺X⁻, and is ready for use in the catalytic reaction.

Caution: Be aware that celite can be a source of basic impurities that may poison the catalyst.[2] Using pre-dried and purified celite is recommended.

Visualizations

Caption: Workflow for in situ generation and use of a cationic gold(I) catalyst.

Caption: Influence of counterion basicity on directing reaction pathways.

Caption: Logical relationship of catalyst poisoning and reactivation.

References

• 1. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. Counterion Effects in a Gold-Catalyzed Synthesis of Pyrroles from Alkynyl Aziridines [organic-chemistry.org]
• 6. Computational Exploration of Counterion Effects in Gold(I)-Catalyzed Cycloisomerization of ortho-(Alkynyl)styrenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Gold(I) Chloride-Catalyzed Reactions

This guide provides troubleshooting advice, frequently asked questions (FAQs), and key operational data for researchers, scientists, and drug development professionals scaling up gold(I) chloride-catalyzed reactions from the laboratory to pilot plant scale.

Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the scale-up of gold(I) chloride-catalyzed reactions in a question-and-answer format.

Catalyst Activity and Deactivation

Q1: My reaction was successful in the lab, but is sluggish or has stalled at the pilot plant scale. What are the likely causes?

A: Several factors can lead to decreased catalytic activity upon scale-up:

• Catalyst Poisoning : Trace impurities in starting materials, solvents, or from equipment can poison the gold catalyst.[1] Common poisons include halides, bases, thiols, and amines which can coordinate strongly to the gold center.[2][1] Ensure all reagents and solvents are of high purity and that reactors are thoroughly cleaned.

• Catalyst Deactivation : The active cationic gold species can be reduced to inactive gold(0) nanoparticles.[3] This can be indicated by a color change in the reaction mixture (e.g., to purple or black).

• Ligand Effects : The phosphine (B1218219) or N-heterocyclic carbene (NHC) ligand used can significantly impact catalyst stability and activity.[4][5] Sterically bulky ligands can protect the gold center and improve stability, which is crucial for the longer reaction times or higher temperatures sometimes required at scale.[4][6]

• Incomplete Activation : Gold(I) chloride precatalysts typically require activation via halide abstraction, often using a silver salt (e.g., AgSbF₆, AgBF₄).[6][7] Inadequate mixing or stoichiometry of the activator at a larger scale can result in a lower concentration of the active catalytic species.

Q2: How can I prevent catalyst deactivation?

A: To maintain catalyst activity:

• Use High-Purity Reagents : Scrutinize the purity of all starting materials, solvents, and additives. Impurities like water, residual bases, or halides can be detrimental.[2][1]

• Optimize Ligand Design : Employ robust ligands that stabilize the active gold(I) species. Ligands with bulky substituents can prevent catalyst aggregation and decomposition.[4]

• Control the Atmosphere : While many gold-catalyzed reactions are tolerant to air and moisture, performing reactions under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative deactivation, especially during long reaction times at elevated temperatures.[8]

• Consider Acidic Additives : If basic impurities are suspected to be poisoning the catalyst, the addition of a suitable acid activator can sometimes reactivate the system.[2][1]

Q3: We use a silver salt to activate our AuCl precatalyst. Are there any scale-up issues associated with this?

A: Yes, the use of silver salts can present challenges:

• The "Silver Effect" : Silver salts are not always catalytically innocent and can sometimes negatively impact the reaction outcome.[7]

• Handling and Cost : Silver salts can be light-sensitive, hygroscopic, and add significant cost to a large-scale process.[7]

• Waste Stream : The resulting silver chloride (AgCl) precipitate must be filtered and managed as part of the waste stream, which adds an operational step and disposal costs.

• Alternative Activation : Research into silver-free activation methods is ongoing, including the use of specially designed self-activating gold complexes or activation via H-bonding in solvents like hexafluoroisopropanol (HFIP).[7]

Reaction Parameters and Control

Q4: We are observing a dangerous exotherm in the pilot plant reactor that we didn't see in the lab. Why is this happening and how can we control it?

A: Exotherms are a critical safety concern during scale-up. The surface-area-to-volume ratio decreases significantly as reactor size increases, making heat dissipation less efficient. Many gold-catalyzed reactions, such as alkyne hydrations or hydroaminations, are exothermic.[9][10][11]

• Control Strategies :

  • Slow Addition : Add one of the reactants or the catalyst solution slowly over time to control the rate of reaction and heat generation.

  • Improved Cooling : Ensure the pilot plant reactor has adequate cooling capacity (e.g., jacket cooling, internal cooling coils).

  • Dilution : Running the reaction at a lower concentration can help manage the exotherm, although this may impact reaction rates and vessel occupancy.

  • Process Safety Analysis : Conduct a thorough thermal hazard assessment (e.g., using reaction calorimetry) before scaling up to understand the reaction's thermal profile.

Q5: Our reaction is not going to completion and we see inconsistent results between batches. What could be the cause?

A: Reproducibility issues are often linked to mixing and mass transfer limitations or trace impurities.

• Mass Transfer : Inadequate agitation in a large reactor can lead to poor mixing of reactants, catalyst, and any heterogeneous components (like a silver salt activator). This can create localized "hot spots" or areas of low catalyst concentration.

• Trace Impurities : As mentioned in Q1, batch-to-batch variability in the purity of starting materials or solvents can have a significant impact on catalyst performance and reproducibility.[1]

• Light Sensitivity : Some gold complexes or reaction intermediates can be light-sensitive.[1] If you observe inconsistencies, consider protecting the reactor from light.

Downstream Processing

Q6: How can we remove the gold catalyst from our final product to meet regulatory limits (e.g., for APIs)?

A: Removing residual gold is crucial, especially in pharmaceutical applications.

• Leaching : Gold can be leached from the product using solutions like cyanide, thiosulfate, or glycine (B1666218) under specific conditions.[12][13][14][15] However, these methods add complexity and require careful management of toxic reagents.

• Adsorption : Activated carbon can be used to adsorb gold complexes from solution.[16][17] The efficiency of adsorption can be affected by pH and the presence of other metal cyanide complexes.[16][17]

• Catalyst Recovery : For homogeneous catalysts, recovery can be challenging.[18] Developing heterogeneous or supported gold catalysts is an active area of research to simplify removal and enable recycling.[3]

Comparative Data: Lab vs. Pilot Plant Scale

The following table summarizes typical parameter changes when scaling a gold(I) chloride-catalyzed reaction from a laboratory setting to a pilot plant.

Parameter	Lab Scale (e.g., 100 mL - 5 L)	Pilot Plant Scale (e.g., 50 L - 1000 L)	Key Considerations for Scale-Up
Catalyst Loading	0.1 - 5 mol%	≤ 0.1 mol% (ideally ppm levels)	High catalyst loadings are often economically unviable at scale.[2][4] Ligand optimization is key to achieving high turnover numbers (TONs).[4]
Reaction Temperature	-20 °C to 120 °C	20 °C to 150 °C	Heat transfer is less efficient; exothermic reactions require robust cooling and controlled addition rates.[11]
Reaction Time	1 - 24 hours	12 - 48 hours	Longer times may be needed to ensure complete conversion due to mixing and concentration effects. Catalyst stability is paramount.
Agitation/Mixing	Magnetic stirrer	Impeller (e.g., turbine, pitched blade)	Crucial for maintaining homogeneity, ensuring efficient heat transfer, and keeping any solids (e.g., AgCl) suspended.
Solvent/Reagent Purity	High purity (e.g., ACS grade)	Technical grade with stringent purity checks	Impurity profiles of bulk materials must be carefully assessed as minor contaminants can poison large catalyst batches.[2]
Heat Transfer	High surface-area-to-volume ratio	Low surface-area-to-volume ratio	Active cooling and heating systems with precise control are mandatory. Process safety studies are essential.
Work-up/Purification	Chromatography, Recrystallization	Distillation, Extraction, Crystallization	Methods must be scalable, efficient, and minimize solvent use and waste generation.

Experimental Protocols

General Protocol for Gold(I)-Catalyzed Alkyne Hydration

This protocol describes a general method for the hydration of a terminal alkyne to a methyl ketone using a AuCl/AgSbF₆ catalytic system. Caution: Gold compounds can be toxic. Silver salts are corrosive and light-sensitive. Handle all chemicals with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Materials:

• Gold(I) Chloride complex (e.g., (Ph₃P)AuCl)

• Silver Hexafluoroantimonate (AgSbF₆)

• Terminal Alkyne (Substrate)

• Solvent (e.g., Dioxane, DCM)

• Water (as nucleophile)

• Inert Gas (Nitrogen or Argon)

Procedure:

• Reactor Setup : Ensure the pilot plant reactor is clean, dry, and purged with an inert gas.

• Catalyst Preparation :

  • In a separate, inerted vessel, dissolve the gold(I) chloride complex (e.g., 0.1 mol%) in the reaction solvent.

  • In a second vessel, dissolve the silver salt activator (e.g., 0.1 mol% AgSbF₆) in a portion of the solvent. Protect this solution from light.

• Reaction Charge :

  • Charge the main reactor with the bulk of the solvent, the alkyne substrate, and water (typically 1.5-2.0 equivalents).

  • Begin agitation and bring the reactor contents to the desired temperature (e.g., 60-80 °C).

• Catalyst Activation and Addition :

  • Slowly add the silver salt solution to the gold(I) chloride solution. A white precipitate of AgCl should form immediately. Stir for 15-30 minutes to ensure complete activation.

  • Slowly pump the resulting slurry containing the active cationic gold catalyst [(L)Au]⁺SbF₆⁻ into the main reactor over a period of 1-2 hours to control any initial exotherm.

• Reaction Monitoring : Monitor the reaction progress by taking samples periodically and analyzing them via a suitable method (e.g., GC, HPLC, NMR) until the starting material is consumed.

• Work-up :

  • Cool the reactor to room temperature.

  • Filter the reaction mixture to remove the AgCl precipitate.

  • Proceed with standard aqueous work-up (e.g., extraction) and purification (e.g., distillation) as appropriate for the product.

• Waste Handling : The filtered AgCl and any aqueous streams containing residual gold must be treated and disposed of according to environmental regulations.

Visualizations

Logical Workflows and Catalytic Cycles

Caption: A logical workflow for troubleshooting low yield in scaled-up reactions.

Caption: Generalized catalytic cycle for gold(I)-catalyzed alkyne activation.

Caption: Logical workflow for scaling a reaction from laboratory to pilot plant.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Towards the rational design of ylide-substituted phosphines for gold(i)-catalysis: from inactive to ppm-level catalysis - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Gold(I)-Catalyzed Direct Alkyne Hydroarylation in Ionic Liquids: Mechanistic Insights [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. youtube.com [youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. chglib.icp.ac.ru [chglib.icp.ac.ru]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Gold Metallurgy and Leaching Process - 911Metallurgist [911metallurgist.com]
• 15. researchgate.net [researchgate.net]
• 16. Effect of Impurities on Gold Adsorption on Activated Carbon - 911Metallurgist [911metallurgist.com]
• 17. stacks.cdc.gov [stacks.cdc.gov]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of AuCl and AuCl3 in Catalytic Cyclization Reactions

Gold catalysts, particularly gold(I) chloride (AuCl) and gold(III) chloride (AuCl3), have emerged as powerful tools in organic synthesis for mediating a variety of complex cyclization reactions. Their unique ability to activate alkynes, allenes, and alkenes towards nucleophilic attack under mild conditions has led to the development of efficient routes for the synthesis of diverse carbocyclic and heterocyclic scaffolds. This guide provides a comparative study of AuCl and AuCl3 as catalysts for cyclization reactions, presenting quantitative data, detailed experimental protocols, and mechanistic insights to aid researchers in catalyst selection and reaction optimization.

Performance Comparison in Cyclization Reactions

The catalytic performance of AuCl and AuCl3 is highly dependent on the specific type of cyclization reaction, the substrate, and the reaction conditions. While both can serve as effective catalysts, their reactivity and selectivity often differ. Gold(I) catalysts, typically generated in situ from AuCl and a silver salt, are generally considered more active for a broader range of cyclization reactions. In contrast, AuCl3, a stronger Lewis acid, can catalyze certain transformations effectively but is also more prone to substrate and product decomposition.

Intramolecular Hydroarylation

Intramolecular hydroarylation is a key C-C bond-forming reaction that allows for the synthesis of various fused aromatic systems. Both AuCl and AuCl3 have been employed to catalyze this transformation.

Substrate	Catalyst System	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-(Indol-2-yl)-3-alkyn-1-ol	AuCl3	5	Toluene (B28343)	RT	0.5-2	75-95	[1]
o-alkynylferrocene	Au(I) complex with chiral ligand	5	Toluene	60	12	80-98	[2]
N,N-dialkylaniline and alkene	[(PPh3)AuCl]/K2CO3	2	1,4-Dioxane	100	24	up to 99	[3]

Table 1: Comparison of AuCl and AuCl3 in Intramolecular Hydroarylation Reactions.

Enyne Cyclization

Enyne cyclizations are versatile reactions that can lead to a variety of carbo- and heterocyclic products. The choice between AuCl and AuCl3 can significantly influence the reaction pathway and product distribution. Gold(I) catalysts are widely used for these transformations.[4][5][6]

Substrate	Catalyst System	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Nitrogen-tethered 1,6-enynes	(R)-4-MeO-3,5-(t-Bu)2-MeOBIPHEP-(AuCl)2 / AgOTf	3	Toluene	60	-	low	[4]
Oxygen-tethered 1,6-enynes	(R)-4-MeO-3,5-(t-Bu)2-MeOBIPHEP-(AuCl)2 / AgOTf	3	Toluene	RT	-	up to 98 ee	[4]
Aryl Ynylidenecyclopropanes	(R)-xylSDP(AuCl)2/AgSbF6	5	CH2Cl2	RT	1-14	35-91	[5]
1,6-enyne	Ph3PAuSbF6	-	-	-	-	-	[7]

Table 2: Performance of Au(I)-based catalysts in Enyne Cyclization Reactions.

Experimental Protocols

General Procedure for AuCl3-Catalyzed Cyclization of 1-(Indol-2-yl)-3-alkyn-1-ols[1]

To a solution of the 1-(indol-2-yl)-3-alkyn-1-ol substrate (0.2 mmol) in toluene (2 mL) was added AuCl3 (5 mol%). The resulting mixture was stirred at room temperature for the time indicated by TLC analysis. Upon completion, the reaction mixture was directly loaded onto a silica (B1680970) gel column and purified by flash chromatography to afford the desired carbazole (B46965) derivative.

General Procedure for Au(I)-Catalyzed Asymmetric Cycloisomerization of 1,6-Enynes[4]

A mixture of the chiral ligand-(AuCl)2 complex (3 mol%) and a silver salt (e.g., AgOTf or AgNTf2, 6 mol%) in distilled toluene (0.5 M) was stirred under an argon atmosphere at room temperature for 30 minutes. The enyne substrate (1 equivalent) was then added, and the mixture was stirred until the reaction was complete. The mixture was then filtered through a short pad of silica gel (eluting with ethyl acetate) and the solvent was removed under reduced pressure. The crude product was purified by silica gel flash chromatography.

Mechanistic Considerations and Visualization

The catalytic cycle of gold-catalyzed cyclization reactions is a subject of ongoing research. It is generally accepted that both Au(I) and Au(III) species can act as active catalysts. In many cases, AuCl3 is believed to be reduced in situ to a catalytically active Au(I) species. The gold center acts as a soft π-acid, activating the alkyne or allene (B1206475) functionality towards nucleophilic attack.

Below are simplified representations of the proposed catalytic cycles for AuCl- and AuCl3-mediated cyclization reactions.

Figure 1: Proposed catalytic cycle for Au(I)-catalyzed enyne cyclization.

Figure 2: Simplified pathway for AuCl3-catalyzed cyclization.

Conclusion

Both AuCl and AuCl3 are valuable catalysts for cyclization reactions, each with its own set of advantages and limitations. Cationic gold(I) species, often generated from AuCl, are generally more versatile and have been extensively used in a wide array of cyclizations, including asymmetric transformations. AuCl3, while a potent Lewis acid, may lead to different reaction pathways and is sometimes implicated as a precatalyst that is reduced to the active Au(I) species in situ. The choice of catalyst should be carefully considered based on the specific substrate and the desired transformation. The data and protocols presented in this guide offer a starting point for researchers to explore the rich and expanding field of gold-catalyzed cyclization chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Au(i)-Catalyzed hydroarylation of alkenes with N,N-dialkylanilines: a dual gold catalysis concept - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Au(I)-Catalyzed Ring Expanding Cycloisomerizations: Total Synthesis of Ventricosene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

AuCl vs. Palladium Catalysts for Cross-Coupling Reactions: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, the choice of catalyst is paramount in optimizing cross-coupling reactions, a cornerstone of modern synthetic chemistry. While palladium complexes have long been the gold standard, catalysts based on gold(I) chloride (AuCl) are emerging as an intriguing alternative. This guide provides an objective comparison of the performance, scope, and mechanisms of AuCl and traditional palladium catalysts, supported by experimental data, to inform catalyst selection in your research.

Palladium catalysts are renowned for their versatility and efficiency in a wide array of cross-coupling reactions, including the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[1][2][3] Their catalytic cycles are well-established, typically involving oxidative addition, transmetalation, and reductive elimination.[4][5] In contrast, the role of gold in cross-coupling catalysis is a subject of ongoing research. While some studies suggest gold's intrinsic catalytic activity, others propose a synergistic role with trace amounts of palladium or a function as a co-catalyst, particularly in Sonogashira reactions where it can replace the traditional copper co-catalyst.[6] A significant hurdle for gold catalysis is the high redox potential of the Au(I)/Au(III) couple, which can make the oxidative addition step challenging.[7]

Performance Comparison: A Quantitative Overview

The efficacy of a catalyst is best assessed through quantitative metrics such as reaction yield, time, and catalyst loading. The following tables summarize the performance of palladium and gold catalysts in two key cross-coupling reactions: the Suzuki-Miyaura and Sonogashira couplings.

Suzuki-Miyaura Coupling

Palladium catalysts, particularly those with sophisticated phosphine (B1218219) ligands, have demonstrated exceptional performance in Suzuki-Miyaura reactions, facilitating the coupling of a broad range of aryl halides with boronic acids.[1][4]

Table 1: Performance of Palladium Catalysts in the Suzuki-Miyaura Reaction [1][8][9][10]

Catalyst System	Aryl Halide	Boronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	1-chloro-2-nitrobenzene	Phenylboronic acid	K₃PO₄	THF	60	19	>95	10
Pd(OAc)₂ / SPhos	4-Chlorotoluene	Phenylboronic acid	K₃PO₄	Toluene	100	1	98	1
Pd(OAc)₂ / XPhos	4-Chloroanisole	Phenylboronic acid	K₃PO₄	Toluene	100	16	High	1-2
PdCl₂(dppf)	2,5-diiodopyrazine	Phenylboronic acid	K₂CO₃	DME	80	2	High	Not specified
Pd nanoparticles	Iodobenzene	Phenylboronic acid	K₂CO₃	C₂H₅OH/H₂O	60	1.5	High	0.2

Gold catalysts are also capable of promoting Suzuki-Miyaura couplings, with some systems showing activity under mild conditions.

Table 2: Performance of Gold Catalysts in the Suzuki-Miyaura Reaction [11]

Catalyst System	Aryl Halide	Boronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Au-G nanocomposite	4-bromotoluene	Phenylboronic acid	K₂CO₃	H₂O	80	6	98	Not specified
Au-G nanocomposite	4-bromoanisole	Phenylboronic acid	K₂CO₃	H₂O	80	5	95	Not specified
Au-G nanocomposite	4-chlorobenzonitrile	Phenylboronic acid	K₂CO₃	H₂O	80	8	92	Not specified

Sonogashira Coupling

The Sonogashira reaction, which couples terminal alkynes with aryl or vinyl halides, is traditionally catalyzed by a palladium complex with a copper(I) co-catalyst.[5][12][13]

Table 3: Performance of Palladium Catalysts in the Sonogashira Reaction [14][15][16][17][18]

Catalyst System	Aryl Halide	Alkyne	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
PdCl₂(PPh₃)₂ / CuI	Iodobenzene	Phenylacetylene	Et₃N	[TBP][4EtOV]	55	3	99	0.5
Pd(OAc)₂	4-bromoanisole	Phenylacetylene	Et₃N	[C₄mim][NTf₂]	50	0.5	98	2
PdCl₂(PPh₃)₂ / CuI	2-amino-3-bromopyridine	Phenylacetylene	Et₃N	DMF	100	3	High	2.5 (Pd), 5 (Cu)
[DTBNpP]Pd(crotyl)Cl	4-bromoacetophenone	Phenylacetylene	TMP	DMSO	rt	2	97	2.5

Gold catalysts have been investigated as a copper-free alternative in Sonogashira couplings, with some protocols demonstrating high efficiency.[6][19]

Table 4: Performance of Gold Catalysts in the Sonogashira-Type Reaction [6][19]

Catalyst System	Aryl Source	Alkyne	Base/Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Ph₃PAuCl / AgBF₄	Phenylboronic acid	Propargyl tosylamide	Et₃N	CH₃CN	rt	18	92	Not specified
Au nanoparticles (silica-supported)	4-iodotoluene	Phenylacetylene	K₂CO₃	Toluene	130 (MW)	0.25	98	3
Au nanoparticles (silica-supported)	4-bromotoluene	Phenylacetylene	K₂CO₃	Toluene	130 (MW)	0.5	95	3

Experimental Protocols

Reproducibility is key in scientific research. Below are detailed experimental protocols for representative Suzuki-Miyaura and Sonogashira cross-coupling reactions using both palladium and gold-based catalysts.

Palladium-Catalyzed Suzuki-Miyaura Coupling[1][20][21]

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/H₂O mixture)

Procedure:

• To an oven-dried reaction vessel containing a magnetic stir bar, add the aryl halide, arylboronic acid, and palladium catalyst.

• The vessel is sealed with a septum and purged with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Degassed solvent is added via syringe, followed by the addition of the base (dissolved in degassed water if applicable).

• The reaction mixture is heated to the desired temperature (typically 80-110 °C) and stirred vigorously for the specified time.

• Upon completion (monitored by TLC or GC), the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Gold-Catalyzed Suzuki-Miyaura Coupling (Using Au-G Nanocomposite)[11]

Materials:

• Aryl halide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Au-G nanocomposite catalyst

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., H₂O)

Procedure:

• In a reaction vessel, the aryl halide, phenylboronic acid, Au-G nanocomposite catalyst, and base are combined in the solvent.

• The reaction mixture is stirred at the specified temperature (e.g., 80 °C) for the required duration.

• After the reaction is complete, the product is extracted with an organic solvent.

• The combined organic extracts are washed, dried, and concentrated.

• The final product is purified using standard techniques.

Palladium/Copper-Catalyzed Sonogashira Coupling[15][22]

Materials:

• Aryl halide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%)

• Copper(I) iodide (CuI, 1-5 mol%)

• Base (e.g., Et₃N, 2.0 mmol)

• Solvent (e.g., THF or DMF)

Procedure:

• A flame-dried reaction vessel is charged with the palladium catalyst and copper(I) iodide under an inert atmosphere.

• The solvent and base are added, followed by the aryl halide and terminal alkyne.

• The reaction mixture is stirred at room temperature or heated as required until the starting material is consumed.

• The reaction is quenched and worked up by partitioning between an organic solvent and water.

• The organic layer is separated, dried, and the solvent is removed in vacuo.

• The residue is purified by chromatography to yield the desired product.

Gold-Catalyzed Sonogashira-Type Coupling[6]

Materials:

• Arylboronic acid (2.0 equiv)

• Terminal alkyne (1.0 equiv)

• Gold catalyst (e.g., Ph₃PAuCl) with a silver salt co-catalyst (e.g., AgBF₄)

• Base (e.g., Et₃N)

• Solvent (e.g., CH₃CN)

Procedure:

• In a reaction vessel under a nitrogen atmosphere, the terminal alkyne, arylboronic acid, gold catalyst, silver salt, and base are combined in the solvent.

• The reaction is stirred at room temperature for the specified time.

• Upon completion, the reaction mixture is worked up by standard extraction and purification methods.

Mechanistic Pathways and Experimental Workflows

The catalytic cycles of palladium and gold in cross-coupling reactions differ significantly, which is a critical consideration for reaction design and optimization.

Palladium Catalytic Cycle

The mechanism for palladium-catalyzed cross-coupling is well-understood and proceeds through a series of defined steps.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Proposed Gold Catalytic Cycle

The mechanism for gold-catalyzed cross-coupling is less definitive and may involve a Au(I)/Au(III) redox cycle. The following diagram illustrates a plausible pathway.

Caption: A proposed Au(I)/Au(III) catalytic cycle for gold-catalyzed cross-coupling.

Experimental Workflow

A systematic approach is essential for the successful execution and analysis of cross-coupling reactions.

Caption: A typical experimental workflow for a cross-coupling reaction.

Substrate Scope and Functional Group Tolerance

Palladium Catalysts

Palladium-catalyzed cross-coupling reactions are celebrated for their broad substrate scope and high functional group tolerance.[1][4] A wide variety of aryl and vinyl halides (I, Br, Cl) and pseudohalides (OTf) can be employed.[1][20] The development of advanced phosphine ligands has enabled the coupling of historically challenging substrates, including electron-rich and sterically hindered aryl chlorides.[20] These reactions are compatible with a vast array of functional groups, such as esters, ketones, amides, nitriles, and ethers, making them highly valuable in the synthesis of complex molecules.[1][21]

AuCl Catalysts

The substrate scope of AuCl-catalyzed cross-coupling reactions is still being actively explored. Current research indicates a good tolerance for various functional groups, including esters, ketones, and nitro groups.[22][23] In some instances, gold catalysts have demonstrated unique reactivity, such as in the C(sp³)–C(sp²) Suzuki-Miyaura coupling, which can be challenging for traditional palladium systems.[16][24] However, the reactivity of different aryl halides often follows the conventional trend (I > Br > Cl), with chlorides sometimes proving to be poor substrates.[22] The development of new ligands and reaction conditions is continually expanding the applicability of gold catalysts in this field.

Conclusion

Palladium catalysts remain the dominant and most versatile choice for a broad range of cross-coupling reactions, backed by a wealth of literature and a deep mechanistic understanding. Their high efficiency and functional group tolerance are well-established. AuCl and other gold-based catalysts represent a developing area with significant potential. They offer the possibility of copper-free Sonogashira reactions and have shown promise in unique transformations not readily achieved with palladium. However, the field of gold catalysis in cross-coupling is still maturing, with ongoing research to fully elucidate its mechanistic pathways and expand its substrate scope. For researchers, the choice between palladium and gold will depend on the specific transformation, substrate, and desired reaction conditions. While palladium offers reliability and a broad, predictable scope, gold presents an opportunity for novel reactivity and the development of new synthetic methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. wwjmrd.com [wwjmrd.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. BJOC - Au(I)/Au(III)-catalyzed Sonogashira-type reactions of functionalized terminal alkynes with arylboronic acids under mild conditions [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]
• 19. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 20. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. Dual gold/photoredox-catalyzed C(sp)–H arylation of terminal alkynes with diazonium salts - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02583D [pubs.rsc.org]
• 24. researchgate.net [researchgate.net]

A Comparative Guide to Gold(I) Chloride and Other Transition Metal Catalysts in Hydroarylation Reactions

For Researchers, Scientists, and Drug Development Professionals

The addition of an aromatic C-H bond across a carbon-carbon multiple bond, known as hydroarylation, is a powerful and atom-economical transformation in organic synthesis, enabling the construction of complex molecular architectures relevant to the pharmaceutical and materials sciences. The choice of catalyst is paramount to the success of these reactions, influencing yield, selectivity, and functional group tolerance. This guide provides a comparative benchmark of gold(I) chloride against other common transition metal catalysts—namely those of palladium, platinum, and rhodium—for the hydroarylation of alkynes.

Performance Benchmark: A Comparative Overview

Table 1: Catalyst Performance in the Intermolecular Hydroarylation of Alkynes

Catalyst System	Typical Substrates (Alkyne & Arene)	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Observations & Selectivity
Gold(I) : AuCl(PPh₃)/Ag(I) salt	Electron-deficient alkynes & Electron-rich arenes	1-5	25-80	1-24	50-95+	High selectivity for the trans-hydroarylation product. Often exhibits higher catalytic activity compared to palladium under acidic conditions.[1][2]
Palladium(II) : PdCl₂(PPh₃)₂	Terminal alkynes & Arylboronic acids/arenes	2-5	80-120	3-24	60-90+	Often requires a base. Can lead to mixtures of regioisomers. With electron-rich arenes and electron-deficient alkynes, can be less selective than gold, sometimes yielding products from double alkyne insertion.[3][4][5]
Platinum(II) : PtCl₂	Internal & terminal alkynes & Arenes	2-5	80-100	12-24	50-85	Generally less reactive than gold and palladium, often requiring higher temperatures. Can be effective for intramolecular hydroarylations.[5]
Rhodium(I/III) : [Rh(cod)Cl]₂ or RhCl₃	Alkenes & Alkynes with directing groups & Arenes	2.5-5	100-140	3-12	60-90+	Often employed for reactions involving C-H activation assisted by a directing group. Can exhibit different regioselectivity compared to gold and palladium.[6][7][8][9]

Note: Yields are highly substrate and condition dependent. The data presented is a representative range from various literature sources and should be interpreted as a general guide.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of catalytic reactions. Below are representative experimental protocols for the hydroarylation of an alkyne with an arene using gold(I), palladium(II), and rhodium catalysts.

Protocol 1: Gold(I)-Catalyzed Intermolecular Hydroarylation

This protocol is a general representation based on procedures for gold-catalyzed hydroarylation of alkynes with arenes.

Materials:

• (Triphenylphosphine)gold(I) chloride (AuCl(PPh₃))

• Silver tetrafluoroborate (B81430) (AgBF₄) or other silver salt

• Arene (e.g., pentamethylbenzene)

• Alkyne (e.g., ethyl propiolate)

• 1,2-Dichloroethane (DCE)

• Tetrafluoroboric acid (HBF₄) (optional, as an acidic promoter)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the arene (1.0 mmol, 1.0 equiv), the gold catalyst (e.g., IPrAuCl, 0.001 mmol, 0.1 mol%), and the silver salt (0.001 mmol, 0.1 mol%).[10]

• Evacuate and backfill the flask with the inert gas.

• Add the solvent (e.g., 1,2-dichloroethane, to a total volume of ~0.5 M) and the acidic promoter (1.0 mmol, 1.0 equiv).

• Finally, add the alkyne (1.0 mmol, 1.0 equiv) and stir the reaction mixture vigorously at the desired temperature (e.g., 25 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, the reaction mixture is quenched, extracted with an organic solvent, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Palladium(II)-Catalyzed Intermolecular Hydroarylation

This protocol is a general representation based on procedures for palladium-catalyzed hydroarylation of terminal alkynes.

Materials:

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Potassium acetate (B1210297) (KOAc) or other mild base

• Arylboronic acid or arene

• Terminal alkyne

• Toluene (B28343) or other suitable solvent

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the terminal alkyne (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and KOAc (2.0 mmol, 2.0 equiv).[3]

• The flask is evacuated and backfilled with an inert gas.

• Add anhydrous toluene (5 mL) via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 100 °C) and stirred for the specified time (e.g., 12 h).

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with water and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo.

• The residue is purified by flash column chromatography on silica gel.

Protocol 3: Rhodium-Catalyzed Intermolecular Hydroarylation

This protocol is a general representation based on procedures for rhodium-catalyzed hydroarylation of alkynes with arenes containing a directing group.

Materials:

• Chloro(1,5-cyclooctadiene)rhodium(I) dimer ([Rh(cod)Cl]₂)

• Arene with a directing group (e.g., 2-phenylpyridine)

• Alkyne

• Toluene or other high-boiling solvent

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add the arene (0.20 mmol, 1.0 equiv), [Rh(cod)Cl]₂ (0.005 mmol, 2.5 mol%), and a magnetic stir bar.[6]

• The vessel is sealed, evacuated, and backfilled with argon.

• Anhydrous toluene (0.5 mL) is added, followed by the alkyne (0.40 mmol, 2.0 equiv).

• The reaction mixture is stirred at a high temperature (e.g., 120 °C) for the required duration (e.g., 12 h).[6]

• Monitor the reaction progress by TLC or GC-MS.

• After completion, the mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel.

Mechanistic and Workflow Visualizations

To further elucidate the processes involved in transition metal-catalyzed hydroarylation, the following diagrams, generated using the DOT language, illustrate a generalized catalytic cycle and a comparative experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Alkyne hydroarylation with Au N-heterocyclic carbene catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pd(ii)-catalyzed hydroarylations/hydroalkenylations of terminal alkynes: regioselective synthesis of allylic, homoallylic, and 1,3-diene systems - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Exclusive 5-exo-dig Hydroarylation of o-Alkynyl Biaryls Proceeding via C–H Activation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rhodium-catalysed direct hydroarylation of alkenes and alkynes with phosphines through phosphorous-assisted C−H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rhodium-catalyzed hydroarylation of alkynes via tetrazole-directed C–H activation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Rhodium-catalysed direct hydroarylation of alkenes and alkynes with phosphines through phosphorous-assisted C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rhodium(III)-catalyzed intermolecular hydroarylation of alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BJOC - Alkyne hydroarylation with Au N-heterocyclic carbene catalysts [beilstein-journals.org]

A Comparative Guide to NMR and Mass Spectrometry for the Characterization of Gold(I) Complexes

For researchers, scientists, and drug development professionals, the precise characterization of novel gold(I) complexes is paramount. This guide provides an objective comparison of two cornerstone analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), offering insights into their respective strengths and applications in the analysis of these high-value compounds. Experimental data and detailed protocols are provided to support the practical application of these techniques.

Gold(I) complexes, with their linear coordination geometries, present unique challenges and opportunities for analytical chemists.[1] The selection of the appropriate characterization technique is critical for elucidating their structure, purity, and stability. While NMR spectroscopy provides unparalleled information about the molecular structure and environment of atoms in solution, mass spectrometry offers exceptional sensitivity for determining molecular weight and elemental composition.

At a Glance: NMR vs. Mass Spectrometry

Feature	NMR Spectroscopy	Mass Spectrometry
Primary Information	Detailed molecular structure, connectivity, ligand coordination, solution dynamics	Molecular weight, elemental formula, isotopic distribution, fragmentation patterns
Sensitivity	Lower (micromolar to millimolar)	Higher (picomolar to femtomolar)[2]
Sample State	Solution	Solid or solution
Destructive?	Non-destructive	Destructive
Quantitative?	Inherently quantitative	Requires calibration for quantitation
Key Applications	Elucidation of ligand binding, conformational analysis, purity assessment	Molecular formula confirmation, identification of impurities and byproducts, fragmentation analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the chemical environment of specific nuclei. For gold(I) complexes, ¹H, ¹³C, and ³¹P NMR are particularly informative.

Key NMR Probes for Gold(I) Complexes:

• ¹H NMR: Provides information on the proton environments of the organic ligands attached to the gold center. Chemical shift changes upon coordination can confirm ligand binding.

• ¹³C NMR: Offers insights into the carbon skeleton of the ligands. The chemical shift of the carbon atom directly bonded to the gold center (in the case of N-heterocyclic carbene (NHC) ligands, for instance) is particularly sensitive to the electronic environment.[3]

• ³¹P NMR: This is a crucial technique for gold(I) phosphine (B1218219) complexes. The coordination of a phosphine ligand to a gold(I) center typically results in a significant downfield shift of the ³¹P signal compared to the free ligand, confirming complex formation.[4][5]

Quantitative NMR Data for Gold(I) Complexes

The following tables summarize typical NMR chemical shifts for representative gold(I) complexes.

Table 1: ¹H and ¹³C NMR Data for a Representative Gold(I) NHC Complex [6]

Nucleus	Ligand Protons/Carbons	Chemical Shift (δ, ppm)
¹H	Imidazole-CH	7.66
Aromatic-CH	7.63, 7.45
CH(CH₃)₂	2.51
CH(CH₃)₂	1.31, 1.26
¹³C	Carbene-C	167.6
Aromatic-C	148.1, 135.4, 132.3, 127.4
Imidazole-C	126.6
CH(CH₃)₂	28.9
CH(CH₃)₂	23.9, 23.3

Table 2: ³¹P NMR Data for a Series of Gold(I) Phosphine Complexes [5][7][8]

Complex	Free Ligand δ (ppm)	Complex δ (ppm)	Coordination Shift (Δδ, ppm)
[AuCl(PPh₃)]	-5.8	33.4	39.2
[AuCl(PMe₃)]	-62.0	-13.8	48.2
[AuCl(PCy₃)]	11.6	55.4	43.8
PBTDG	-10.40	39.9, 49.3	50.3, 59.7

Experimental Protocol: NMR Spectroscopy of a Gold(I) Complex

• Sample Preparation: Dissolve approximately 5-10 mg of the gold(I) complex in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₂Cl₂, DMSO-d₆) in an NMR tube. The choice of solvent is crucial to ensure good solubility and avoid interference with the signals of interest.

• Instrument Setup:

  • Tune and match the probe for the desired nuclei (¹H, ¹³C, ³¹P).

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional ¹H spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is usually required due to the lower natural abundance of ¹³C.

  • ³¹P NMR: Acquire a proton-decoupled ³¹P spectrum. A wider spectral width may be necessary compared to ¹H and ¹³C NMR.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Reference the chemical shifts to an appropriate internal or external standard (e.g., TMS for ¹H and ¹³C, 85% H₃PO₄ for ³¹P).

  • Integrate the signals to obtain relative proton counts.

Mass Spectrometry: Unveiling Molecular Weight and Composition

Mass spectrometry is a destructive analytical technique that provides highly accurate information about the mass-to-charge ratio (m/z) of ionized molecules. For gold(I) complexes, Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are the most common techniques.

Key Mass Spectrometry Techniques for Gold(I) Complexes:

• Electrospray Ionization (ESI-MS): A soft ionization technique ideal for polar and charged molecules. It is well-suited for analyzing gold(I) complexes that are soluble in common organic solvents. ESI-MS can provide information on the intact molecular ion and its fragmentation pattern.[9]

• Matrix-Assisted Laser Desorption/Ionization (MALDI-MS): Another soft ionization technique, particularly useful for less soluble or higher molecular weight complexes. The analyte is co-crystallized with a matrix that absorbs the laser energy, leading to gentle desorption and ionization.[10][11]

Quantitative Mass Spectrometry Data for Gold(I) Complexes

The following table presents representative m/z values obtained from the mass spectrometric analysis of gold(I) complexes.

Table 3: ESI-MS and MALDI-TOF MS Data for Gold(I) Complexes

Complex Type	Ionization Technique	Observed m/z	Assignment
Gold(I) Phosphine	ESI-MS	Varies	[M+H]⁺, [M+Na]⁺, or fragments
Gold(I) NHC	ESI-MS	Varies	[M]⁺ or [M-anion]⁺
Thiolate-protected Gold Clusters	MALDI-TOF MS	>1000	Intact cluster ions and fragments[11]
Gold(I) diethyldithiocarbamate (B1195824)	MALDI-Q-TOF MS	Varies	[Au(DDC)₂]⁺[10]

Experimental Protocol: ESI-MS of a Gold(I) Complex

• Sample Preparation: Prepare a dilute solution of the gold(I) complex (typically 1-10 µg/mL) in a volatile solvent such as methanol, acetonitrile, or a mixture with water. The solvent should be compatible with the ESI source.

• Instrument Setup:

  • Calibrate the mass spectrometer using a known standard.

  • Optimize the ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas flow rate and temperature, to achieve a stable spray and maximize the signal of the analyte.

• Data Acquisition:

  • Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Acquire the mass spectrum over a relevant m/z range.

  • If fragmentation information is desired, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion and subjecting it to collision-induced dissociation (CID).

• Data Analysis:

  • Identify the molecular ion peak and any adducts (e.g., with H⁺, Na⁺, K⁺).

  • Analyze the isotopic pattern, which is characteristic of the elements present in the complex.

  • Interpret the fragmentation pattern from MS/MS experiments to gain structural insights.

Workflow and Logical Relationships

The characterization of a novel gold(I) complex typically follows a logical workflow, integrating various analytical techniques.

References

• 1. Gold - Wikipedia [en.wikipedia.org]
• 2. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Synthesis of a Novel Gold(I) Complex and Evaluation of Its Anticancer Properties in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. MALDI-Q-TOF mass spectrometric determination of gold and platinum in tissues using their diethyldithiocarbamate chelate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Unraveling Gold(I) Chloride Catalysis: A DFT-Driven Comparison of Reaction Mechanisms

A deep dive into the catalytic prowess of gold(I) chloride, this guide offers a comparative analysis of its reaction mechanisms for key organic transformations, supported by Density Functional Theory (DFT) studies. We present quantitative data, detailed experimental and computational protocols, and visual workflows to provide researchers, scientists, and drug development professionals with a comprehensive resource for understanding and applying gold-catalyzed reactions.

Gold(I) chloride has emerged as a powerful catalyst in organic synthesis, enabling a wide range of transformations with unique reactivity and selectivity. Understanding the intricate mechanisms that govern these reactions is crucial for catalyst optimization and the development of novel synthetic methodologies. DFT calculations have proven to be an invaluable tool in this endeavor, providing detailed insights into reaction pathways, transition states, and the electronic effects that control catalytic activity.

This guide compares DFT studies on the reaction mechanisms of AuCl catalysis in two key areas: the hydroamination of alkenes and the hydrochlorination of acetylene (B1199291). We present a side-by-side analysis of the proposed catalytic cycles, activation energies, and key intermediates, offering a clear overview of the current understanding in the field.

Hydroamination of Alkenes: A Mechanistic Overview

The intramolecular hydroamination of alkenes catalyzed by gold(I) complexes is a fundamental transformation for the synthesis of nitrogen-containing heterocycles. DFT studies have been instrumental in elucidating the mechanism, which is generally believed to proceed through an outer-sphere attack of the nitrogen nucleophile on the gold-activated alkene.

A key study by Han and Widenhoefer investigated the gold(I)-catalyzed intramolecular hydroamination of alkenyl carbamates. Their work, combining experimental and computational approaches, supports a mechanism involving the coordination of the alkene to the cationic gold(I) catalyst, followed by nucleophilic attack of the carbamate (B1207046) nitrogen. The final step involves protonolysis to regenerate the active catalyst and release the cyclized product.[1]

Catalyst System	Substrate	Rate-Determining Step	Activation Energy (kcal/mol)	Key Mechanistic Feature
[Au{P(tBu)₂(o-biphenyl)}]Cl / AgOTf	4-Pentenyl Carbamates	Nucleophilic Attack	Not explicitly calculated in the provided text, but the reaction proceeds at 60°C.	Outer-sphere attack of the carbamate nitrogen on the Au-complexed olefin.[1]
Cationic gold catalysts with phosphine (B1218219) ligands	2,2-diphenylpent-4-en-1-amine derivatives	Not explicitly stated, but influenced by ligand, protecting group, and solvent.	Not explicitly quantified, but kinetic studies were performed.	A classic gold π-activation/protodeauration mechanism is considered, alongside a general acid-catalyzed mechanism.[2]

Experimental and Computational Protocols

Experimental Protocol (Han & Widenhoefer): A mixture of [Au{P(tBu)₂(o-biphenyl)}]Cl and AgOTf was used as the catalyst system in dioxane. The reactions were typically carried out at 60°C, achieving high yields of the cyclized products.[1]

Computational Protocol: While the specific DFT parameters for the Han and Widenhoefer study are not detailed in the provided abstract, a general approach for such calculations involves geometry optimizations of reactants, intermediates, and transition states using a functional like B3LYP with a suitable basis set (e.g., 6-31G(d) for main group elements and a relativistic effective core potential for gold). Solvent effects are often included using a continuum model.

Catalytic Cycle for Alkene Hydroamination

Figure 1. Proposed catalytic cycle for the gold(I)-catalyzed intramolecular hydroamination of an alkenyl carbamate.

Acetylene Hydrochlorination: A Redox Pathway

The hydrochlorination of acetylene to produce vinyl chloride is a large-scale industrial process where gold catalysts have emerged as a less toxic alternative to mercury-based systems. DFT studies have been crucial in understanding the reaction mechanism on gold surfaces and with single-site gold catalysts.

Research indicates that the mechanism can involve a redox couple of Au(I) and Au(III) species.[3][4] One study proposed that the reaction is initiated by the coordination of acetylene to AuCl, followed by the addition of HCl. This process facilitates a change in the oxidation state of gold from Au(I) to Au(III), forming a five-membered ring transition state.[3]

Catalyst System	Substrate	Rate-Determining Step	Activation Energy (kcal/mol)	Key Mechanistic Feature
AuCl (supported on Active Carbon)	Acetylene, HCl	Formation of the second vinyl chloride monomer.	Not explicitly stated, but the reaction involves a redox couple.	C₂H₂ assists in the electrophilic addition of HCl, facilitating an Au(I)/Au(III) redox cycle.[3]
AuCl₃ dimer	Acetylene, HCl	Desorption of the chlorovinyl intermediate.	23.35 (co-adsorption path)	Co-adsorption of HCl and C₂H₂ on the AuCl₃ dimer leads to a low-energy pathway.[5]

Experimental and Computational Protocols

Computational Protocol (Au(I)-catalyzed): Theoretical calculations were performed to investigate the mechanism of Au(I)-catalyzed acetylene hydrochlorination. The specific DFT functional and basis set are not mentioned in the abstract but are likely to be standard methods for organometallic systems.[3]

Computational Protocol (AuCl₃ dimer): The deactivation mechanism of the AuCl₃ catalyst was studied using a dimer model and the Density Functional Theory (DFT) method. The study analyzed four possible reaction paths with their corresponding transition states and calculated the activation free energies.[5]

Catalytic Cycle for Acetylene Hydrochlorination

Figure 2. A simplified representation of the Au(I)/Au(III) catalytic cycle for acetylene hydrochlorination.

Conclusion

DFT studies have significantly advanced our understanding of gold(I) chloride-catalyzed reactions. For the hydroamination of alkenes, a non-redox, outer-sphere nucleophilic attack mechanism is widely supported. In contrast, for acetylene hydrochlorination, a redox pathway involving Au(I) and Au(III) species is a prominent proposal. The quantitative data on activation energies and the detailed mechanistic pathways provided by DFT are invaluable for the rational design of more efficient and selective gold catalysts. This guide provides a snapshot of the current mechanistic understanding and highlights the power of computational chemistry in modern catalysis research.

References

• 1. Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates [organic-chemistry.org]
• 2. Ligand effects, solvent cooperation, and large kinetic solvent deuterium isotope effects in gold(I)-catalyzed intramolecular alkene hydroamination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DFT studies on the mechanism of acetylene hydrochlorination over gold-based catalysts and guidance for catalyst construction - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Redox Behavior of Gold(I) and Gold(III) Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrochemical redox behavior of gold(I) chloride (AuCl) and gold(III) chloride (AuCl₃). Understanding the distinct electrochemical characteristics of these compounds is crucial for their application in various fields, including catalysis, synthesis of gold-based drugs, and the development of electrochemical sensors. This document presents a summary of quantitative data, detailed experimental protocols, and visualizations to facilitate a clear understanding of their redox properties.

Comparative Electrochemical Data

The electrochemical behavior of gold chlorides is typically investigated using cyclic voltammetry (CV). The key parameters derived from CV, such as cathodic peak potential (Epc), anodic peak potential (Epa), and the corresponding peak current densities (ipc and ipa), provide insights into the thermodynamics and kinetics of the redox reactions. In aqueous chloride media, gold chlorides form chloro complexes, primarily dichloroaurate(I) ([AuCl₂]⁻) and tetrachloroaurate(III) ([AuCl₄]⁻), which are the electroactive species.

The following table summarizes the key electrochemical parameters for the redox transitions of these gold chloride complexes. It is important to note that the direct electrochemical analysis of solid AuCl is less common in literature compared to the well-documented behavior of the more soluble AuCl₃, which readily forms [AuCl₄]⁻ in solution. The reduction of Au(III) to elemental gold (Au(0)) is a multi-step process that proceeds through a Au(I) intermediate.

Parameter	Gold(I) Complex ([AuCl₂]⁻)	Gold(III) Complex ([AuCl₄]⁻)	Reference Electrode	Notes
Standard Reduction Potential (E°)	+1.154 V (for AuCl₂⁻/Au, Cl⁻)	+1.002 V (for AuCl₄⁻/Au, Cl⁻)	SHE	Standard Hydrogen Electrode
Cathodic Peak Potential (Epc)	Not consistently reported for direct reduction	~ +0.55 V	Saturated Calomel Electrode (SCE)	For the reduction of [AuCl₄]⁻ to Au(I) species.[1]
Anodic Peak Potential (Epa)	Not consistently reported for direct oxidation	~ +1.23 V	Saturated Calomel Electrode (SCE)	For the oxidation of Au(0) back to Au(III).[1]
Redox Couple	[AuCl₂]⁻ + e⁻ ⇌ Au(s) + 2Cl⁻	[AuCl₄]⁻ + 2e⁻ ⇌ [AuCl₂]⁻ + 2Cl⁻	-	The reduction of Au(III) to Au(I).
Redox Couple	-	[AuCl₂]⁻ + e⁻ ⇌ Au(s) + 2Cl⁻	-	The subsequent reduction of the in-situ generated Au(I) to Au(0).

Note: The reported peak potentials in experimental studies can vary depending on the supporting electrolyte concentration, pH, scan rate, and the working electrode material.

Experimental Protocols

A detailed methodology for performing cyclic voltammetry on gold chloride solutions is provided below. This protocol is a composite based on common practices in the cited literature.[2][3][4][5]

Objective:

To investigate the redox behavior of a gold chloride species (e.g., [AuCl₄]⁻) in an aqueous solution using cyclic voltammetry.

Materials and Equipment:

• Potentiostat/Galvanostat electrochemical workstation

• Three-electrode cell:

  • Working Electrode (e.g., Glassy Carbon Electrode, Gold Electrode)

  • Reference Electrode (e.g., Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode)

  • Counter Electrode (e.g., Platinum wire or graphite (B72142) rod)

• Gold(III) chloride (HAuCl₄ or NaAuCl₄)

• Supporting electrolyte (e.g., 0.1 M HCl or KCl)

• Deionized water

• Volumetric flasks and pipettes

• Polishing kit for the working electrode (alumina slurry or diamond paste)

• Inert gas (Nitrogen or Argon) for deaeration

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the gold chloride complex (e.g., 10 mM HAuCl₄) in the supporting electrolyte (e.g., 0.1 M HCl).

  • Prepare the supporting electrolyte solution (e.g., 0.1 M HCl) to be used as a blank.

• Working Electrode Preparation:

  • If using a solid working electrode, polish its surface with alumina (B75360) slurry or diamond paste of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Rinse the electrode thoroughly with deionized water and sonicate for a few minutes to remove any polishing residues.

  • Dry the electrode surface with a stream of inert gas.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Add the gold chloride solution to the cell, ensuring the electrodes are sufficiently immersed.

  • Deaerate the solution by bubbling with an inert gas (N₂ or Ar) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere above the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the parameters for the cyclic voltammetry experiment:

    • Initial Potential: A potential where no faradaic reaction is expected to occur (e.g., +1.2 V vs. SCE for reduction).

    • Vertex Potential 1 (Switching Potential): A potential sufficiently negative to induce the reduction of the gold species (e.g., -0.2 V vs. SCE).

    • Vertex Potential 2 (Final Potential): The initial potential.

    • Scan Rate: A typical starting scan rate is 100 mV/s. This can be varied to study the kinetics of the reaction.

    • Number of Cycles: Typically 1 to 3 cycles are sufficient for initial characterization.

  • Run a background scan in the supporting electrolyte alone to identify any potential interferences.

  • Run the cyclic voltammetry experiment with the gold chloride solution.

• Data Analysis:

  • Identify the cathodic and anodic peaks in the resulting voltammogram.

  • Determine the peak potentials (Epc and Epa) and peak currents (ipc and ipa).

  • Calculate the formal reduction potential (E°') as the average of Epc and Epa for a reversible system.

  • Analyze the effect of scan rate on the peak currents and potentials to gain insights into the reaction mechanism (e.g., diffusion-controlled vs. adsorption-controlled processes).

Visualizations

Redox Pathways of Gold Chlorides

The following diagram illustrates the sequential reduction of the tetrachloroaurate(III) ion to elemental gold, highlighting the intermediate gold(I) species.

Caption: Redox pathway for the electrochemical reduction of Gold(III) chloride.

Experimental Workflow for Electrochemical Analysis

This diagram outlines the key steps involved in the electrochemical analysis of gold chloride using cyclic voltammetry.

Caption: Workflow for the cyclic voltammetry analysis of gold chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. Cyclic Voltammetry | Chem Lab [chemlab.truman.edu]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. assets.palmsens.com [assets.palmsens.com]

Assessing the Cost-Effectiveness of Gold(I) Chloride in Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Gold(I) chloride (AuCl) is emerging as a catalyst of significant interest in a variety of industrial applications, from the synthesis of commodity chemicals to the production of advanced nanomaterials. Its unique reactivity and often milder reaction conditions compared to traditional catalysts make it an attractive option. However, the high initial cost of gold necessitates a thorough assessment of its cost-effectiveness in comparison to established alternatives. This guide provides an objective comparison of gold(I) chloride's performance with other catalysts in key industrial processes, supported by available experimental data and detailed methodologies.

I. Vinyl Chloride Monomer (VCM) Synthesis: A Golden Alternative to Mercury

The production of vinyl chloride monomer (VCM), a precursor to PVC, has traditionally relied on mercury(II) chloride catalysts. However, significant environmental and health concerns associated with mercury have driven the search for viable alternatives. Gold-based catalysts have emerged as a leading contender, offering a more sustainable and efficient process.

Performance and Cost Comparison: Gold vs. Mercury in VCM Synthesis

Feature	Gold-Based Catalyst (Au/C)	Mercury-Based Catalyst (HgCl₂/C)
Catalyst Loading	~0.1% Gold on Carbon	High concentrations of HgCl₂ on Carbon
Catalyst Lifetime	Significantly longer	Limited (e.g., 6 months)
Environmental Impact	Low; Gold is recyclable	High; Mercury is a persistent pollutant
Cost Contribution to PVC	~2% of total production cost	<1% of total production cost (excluding emission control costs)
Initial Investment	Higher initial catalyst cost	Lower initial catalyst cost
Recyclability	Fully recyclable	Recovery processes are complex and can lead to emissions

Key Insights:

While the initial investment for a gold-based catalyst is higher, its extended lifetime, higher activity, and full recyclability contribute to its long-term economic viability. The minimal impact on the total PVC production cost, coupled with the significant environmental benefits of eliminating mercury, makes gold catalysts a compelling alternative. Johnson Matthey has been a key player in the commercialization of a gold-based catalyst for VCM production, with investments in manufacturing facilities in China to meet the growing demand for this mercury-free technology.[1]

Experimental Protocol: Acetylene (B1199291) Hydrochlorination using a Gold-Based Catalyst

The following is a generalized experimental protocol for the gas-phase hydrochlorination of acetylene to produce VCM using a supported gold catalyst.

1. Catalyst Preparation:

• A typical catalyst consists of approximately 0.1% gold supported on activated carbon. The preparation involves impregnating the carbon support with a solution of a gold precursor, such as chloroauric acid (HAuCl₄), followed by a reduction step to form gold nanoparticles.

2. Reaction Setup:

• The reaction is carried out in a fixed-bed reactor.

• The gold-on-carbon catalyst is packed into the reactor.

• The reactor is heated to the desired reaction temperature, typically in the range of 120-220°C.

3. Reaction Execution:

• A gaseous feed of acetylene (C₂H₂) and hydrogen chloride (HCl) is passed through the reactor.

• The molar ratio of HCl to C₂H₂ is typically maintained slightly above stoichiometric to ensure complete conversion of acetylene.

• The reaction is carried out at atmospheric or slightly elevated pressure.

4. Product Analysis:

• The product stream is analyzed using gas chromatography (GC) to determine the conversion of acetylene and the selectivity to vinyl chloride.

5. Catalyst Regeneration/Recycling:

• Once the catalyst activity declines, it can be regenerated or sent for gold recovery. The high value of gold makes its recycling economically crucial.

II. Gold-Catalyzed Organic Syntheses: A Comparison with Palladium and Platinum

Gold(I) chloride and its complexes are highly effective catalysts for a range of organic transformations, including hydroalkoxylation and cycloisomerization reactions. These reactions are fundamental in the synthesis of fine chemicals and pharmaceutical intermediates. Palladium and platinum complexes are often the benchmark catalysts for many of these transformations.

A. Intermolecular Hydroalkoxylation of Alkynes

The addition of alcohols to alkynes to form vinyl ethers is a key reaction in organic synthesis.

Comparative Performance Data: Gold vs. Palladium in Hydroalkoxylation

Catalyst System	Substrate	Alcohol	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	Turnover Number (TON)	Reference
[Au(IPr)]OH	Diphenylacetylene	Methanol	1	80	24	95	95	F. Lazreg et al., Dalton Trans., 2017, 46 , 2439-2444
Pd(OAc)₂/dppf	Diphenylacetylene	Methanol	5	100	24	70	14	M. Kuram et al., J. Org. Chem., 2014, 79 , 11, 5177–5187

Key Insights:

In this representative example, the gold(I) catalyst demonstrates higher efficiency at a lower catalyst loading and temperature compared to the palladium system, resulting in a significantly higher turnover number. This suggests that for certain hydroalkoxylation reactions, gold catalysts can be more cost-effective due to lower required amounts and milder, energy-saving conditions.

Experimental Protocol: Gold-Catalyzed Intermolecular Hydrophenoxylation of Diphenylacetylene

1. Materials:

• [{Au(IPr)}₂(μ-OH)][BF₄] (IPr = 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)

• Diphenylacetylene

• Phenol (B47542)

• Anhydrous solvent (e.g., toluene)

2. Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), the gold catalyst (1 mol%) is dissolved in the anhydrous solvent.

• Diphenylacetylene (1 equivalent) and phenol (1.2 equivalents) are added to the solution.

• The reaction mixture is stirred at a specified temperature (e.g., 80°C) and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired aryl vinyl ether.

III. Synthesis of Gold Nanoparticles: Au(I) vs. Au(III) Precursors

Gold nanoparticles (AuNPs) have a wide range of applications in diagnostics, therapeutics, and catalysis. The synthesis of AuNPs typically involves the reduction of a gold salt. Both gold(I) and gold(III) chlorides can be used as precursors.

Cost and Performance Comparison: AuCl vs. AuCl₃ for AuNP Synthesis

Feature	Gold(I) Chloride (AuCl)	Gold(III) Chloride (HAuCl₄/AuCl₃)
Oxidation State of Gold	+1	+3
Reducing Agent	Not always required (can disproportionate)	Required (e.g., sodium citrate, sodium borohydride)
Reaction Conditions	Milder conditions often possible	Often requires heating
Cost of Precursor	Generally higher per mole of gold	Generally lower per mole of gold
Control over Size/Shape	Can offer good control	Well-established methods for size and shape control
Overall Process Cost	Potentially lower due to fewer reagents and milder conditions	Higher due to the need for reducing agents and energy input

Key Insights:

While gold(III) chloride is a more common and often cheaper precursor, the use of gold(I) chloride can offer a more streamlined and potentially more cost-effective synthesis route. The ability of AuCl to form nanoparticles without an external reducing agent simplifies the process and reduces the overall chemical inventory. A study by an unspecified author demonstrated the synthesis of AuNPs with a narrow size distribution using AuCl and oleylamine (B85491), highlighting the control achievable with this precursor.

Experimental Protocol: Synthesis of Gold Nanoparticles using Gold(I) Chloride

1. Materials:

• Gold(I) chloride (AuCl)

• Oleylamine

• Chloroform

2. Procedure:

• In a reaction flask, dissolve a specific amount of AuCl and oleylamine in chloroform. A typical molar ratio of oleylamine to AuCl might be 20:1.

• The solution is heated to a moderate temperature (e.g., 60°C) with stirring.

• The formation of gold nanoparticles is indicated by a color change in the solution (typically to a ruby-red or purple).

• The reaction is allowed to proceed for a set amount of time to achieve the desired particle size.

• After cooling, the nanoparticles are precipitated by adding a non-solvent like acetone (B3395972) and collected by centrifugation.

• The purified nanoparticles can be redispersed in a nonpolar solvent like hexane (B92381) or toluene.

IV. Visualizing Reaction Pathways and Workflows

To better understand the processes discussed, the following diagrams illustrate a key reaction mechanism and a typical experimental workflow.

Caption: Gold-catalyzed hydroalkoxylation of an alkyne.

Caption: General experimental workflow for gold-catalyzed synthesis.

V. Conclusion

Gold(I) chloride presents a compelling case for its use in various industrial applications, particularly as a catalyst. While the initial cost of gold is a significant consideration, a comprehensive cost-effectiveness analysis reveals that factors such as higher activity, longer catalyst lifetime, milder reaction conditions, and high recyclability can offset the upfront investment. In applications like VCM synthesis, the environmental benefits of replacing toxic catalysts like mercury(II) chloride provide a strong impetus for the adoption of gold-based technologies. For fine chemical and pharmaceutical synthesis, the high efficiency and selectivity of gold(I) catalysts can lead to more economical and sustainable processes. The choice of gold precursor for nanoparticle synthesis also presents opportunities for process optimization and cost reduction. As research continues to uncover new applications and more efficient catalytic systems, the industrial relevance of gold(I) chloride is poised to grow, solidifying its role as a valuable tool for modern chemistry.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Homogeneous and Heterogeneous Gold(I) Chloride Catalysts

For Researchers, Scientists, and Drug Development Professionals

Gold(I) chloride complexes have emerged as powerful catalysts for a wide range of organic transformations, primarily due to their unique ability to act as soft, carbophilic π-acids. This allows for the activation of unsaturated bonds in alkynes, allenes, and alkenes under mild conditions.[1][2] The choice between a homogeneous and a heterogeneous gold(I) chloride catalyst is a critical decision in process development, with significant implications for catalytic activity, selectivity, catalyst recovery, and overall process economy. This guide provides an objective comparison of these two catalytic systems, supported by experimental data and detailed protocols.

At a Glance: Homogeneous vs. Heterogeneous Gold(I) Chloride Catalysts

Feature	Homogeneous Catalysts	Heterogeneous Catalysts
Active Species	Well-defined, mononuclear gold(I) complexes (e.g., [L-Au]⁺)	Supported gold nanoparticles or single-atom gold species on a solid support (e.g., Au/CeO₂, Au/TiO₂)
Catalyst Preparation	Typically straightforward synthesis of gold(I) precursor complexes.[3]	Multi-step procedures such as deposition-precipitation or impregnation are required.[4][5]
Catalyst Activation	Often requires in-situ activation, commonly through chloride abstraction with a silver salt (e.g., AgSbF₆).[6]	Typically involves a pre-treatment step like calcination or reduction.[7]
Reaction Conditions	Generally mild temperatures and pressures.	Can vary from mild to more forcing conditions depending on the support and reaction.
Catalyst Separation	Difficult; often requires chromatographic separation or extraction.[8]	Facile; catalyst can be recovered by simple filtration.[9]
Reusability	Generally not reusable.	High potential for reusability over multiple cycles.[10]
Leaching	Not applicable.	A significant concern; leaching of active gold species can lead to catalyst deactivation and product contamination.[11]
Activity & Selectivity	Often exhibit high activity and selectivity due to well-defined active sites.	Activity and selectivity are highly dependent on the nature of the support, particle size, and preparation method.[12]

Performance Comparison: Hydration of Phenylacetylene (B144264)

The hydration of alkynes to produce ketones is a classic gold-catalyzed transformation and serves as an excellent model reaction to compare the performance of homogeneous and heterogeneous systems.

Reaction: Phenylacetylene → Acetophenone

Table 1: Quantitative Performance Data for the Hydration of Phenylacetylene

Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	Turnover Frequency (TOF) (h⁻¹)	Reference
Homogeneous: Ph₃PAuCl / AgSbF₆	0.5	60	3	>95	~63	[13]
Homogeneous: [Au(TPPTS)₂(tBuC≡C)]	0.1	100	1	>99	1000	[14][15]
Heterogeneous: Au/TiO₂ (with morpholine)	1.0	80	24	90	~3.75	[9]
Heterogeneous: Au/CeO₂	2.0	65	3	~100	~16.7	[16]

Note: Direct comparison of TOF values should be approached with caution due to variations in reaction conditions across different studies.

Experimental Protocols

Homogeneous Catalysis: Hydration of Phenylacetylene using (Ph₃P)AuCl/AgSbF₆

Materials:

• (Triphenylphosphine)gold(I) chloride ((Ph₃P)AuCl)

• Silver hexafluoroantimonate (AgSbF₆)

• Phenylacetylene

• Methanol (MeOH)

• Water

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of (Ph₃P)AuCl (0.005 mmol, 0.5 mol%) in a mixture of MeOH (1 mL) and water (1 mL), add AgSbF₆ (0.005 mmol, 0.5 mol%).

• Stir the mixture at room temperature for 10 minutes to allow for the in-situ generation of the active cationic gold(I) catalyst.

• Add phenylacetylene (1 mmol) to the reaction mixture.

• Heat the reaction mixture to 60°C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford acetophenone.

Heterogeneous Catalysis: Synthesis and Use of Au/CeO₂ for Phenylacetylene Hydration

Part A: Catalyst Synthesis (Deposition-Precipitation Method) Materials:

• Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

• Cerium(III) nitrate (B79036) hexahydrate (Ce(NO₃)₃·6H₂O)

• Sodium carbonate (Na₂CO₃)

• Distilled water

Procedure:

• Dissolve HAuCl₄·3H₂O (0.30 g) and Ce(NO₃)₃·6H₂O (9.19 g) in 85.0 mL of distilled water.[7]

• Add a solution of Na₂CO₃ (4.43 g in a minimal amount of water) to adjust the pH to 10.[7]

• Stir the resulting suspension at room temperature for 1 hour.

• Filter the solid, wash thoroughly with hot distilled water until chloride-free (tested with AgNO₃ solution), and dry overnight at 100°C.

• Calcine the dried powder at 400°C for 4 hours in a stream of air to obtain the Au/CeO₂ catalyst.[7]

Part B: Catalytic Hydration of Phenylacetylene Materials:

• Synthesized Au/CeO₂ catalyst

• Phenylacetylene

• Methanol (MeOH)

• Water

Procedure:

• In a round-bottom flask, suspend the Au/CeO₂ catalyst (e.g., 2 mol% Au) in a mixture of MeOH and water.

• Add phenylacetylene to the suspension.

• Heat the reaction mixture to 65°C and monitor the progress by TLC or GC.

• Upon completion, cool the reaction to room temperature.

• Separate the catalyst by filtration. The catalyst can be washed with a suitable solvent, dried, and stored for reuse.

• The filtrate contains the product, which can be isolated by extraction and purified by column chromatography as described for the homogeneous procedure.

Part C: Catalyst Reusability and Leaching Test

• After the first reaction cycle, recover the Au/CeO₂ catalyst by filtration, wash with methanol, and dry under vacuum.

• Reuse the recovered catalyst in a subsequent reaction under identical conditions. Repeat for several cycles to assess the stability and reusability.

• To test for leaching, after a reaction, filter the hot reaction mixture to remove the solid catalyst. Allow the filtrate to continue stirring at the reaction temperature and monitor for any further conversion of the starting material. The absence of further reaction suggests that the catalysis is truly heterogeneous.[17]

• For a quantitative measure of leaching, the filtrate can be analyzed for gold content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[17]

Visualizing the Catalytic Processes

Homogeneous Catalytic Cycle

The generally accepted mechanism for the gold(I)-catalyzed hydration of alkynes involves the activation of the alkyne by the cationic gold species, followed by nucleophilic attack of water, and subsequent protodeauration to release the product and regenerate the catalyst.

Caption: Catalytic cycle for homogeneous gold(I)-catalyzed alkyne hydration.

Heterogeneous Catalyst Workflow

The workflow for a heterogeneous catalyst involves its synthesis, application in the reaction, recovery, and subsequent reuse, highlighting its key advantage in process sustainability.

Caption: Workflow for the synthesis, use, and recycling of a heterogeneous gold catalyst.

Conclusion

The choice between homogeneous and heterogeneous gold(I) chloride catalysts is a trade-off between activity and process practicality. Homogeneous catalysts often provide superior activity and selectivity due to their well-defined active sites, but their difficult separation and lack of reusability can be significant drawbacks in large-scale applications.[8] Heterogeneous catalysts, while sometimes exhibiting lower turnover frequencies, offer the significant advantages of easy separation and the potential for recycling, which are crucial for developing sustainable and cost-effective chemical processes.[9] However, catalyst deactivation through sintering or leaching of the active gold species remains a challenge that requires careful consideration and optimization of the catalyst synthesis and reaction conditions.[11] The selection of the optimal catalytic system will ultimately depend on the specific requirements of the chemical transformation, including desired purity of the product, cost constraints, and the scale of the operation.

References

• 1. researchgate.net [researchgate.net]
• 2. prominetech.com [prominetech.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 7. A Multifunctional Au/CeO2-Mg(OH)2 Catalyst for One-Pot Aerobic Oxidative Esterification of Aldehydes with Alcohols to Alkyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold Leaching : Methods and Uses in Mineral Processing - 911Metallurgist [911metallurgist.com]
• 9. Supported Gold Nanoparticle-Catalyzed Hydration of Alkynes under Basic Conditions [organic-chemistry.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Heterogeneous gold catalysis - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. ac.uni-wuppertal.de [ac.uni-wuppertal.de]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Evaluating the Enantioselectivity of Chiral Phosphine-Gold(I) Chloride Complexes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of gold-catalyzed asymmetric synthesis has established chiral phosphine-gold(I) chloride complexes as powerful tools for constructing stereochemically complex molecules. Their remarkable efficiency and selectivity in a variety of transformations make them highly valuable in pharmaceutical research and development. This guide provides a comparative evaluation of the enantioselectivity of these catalysts, supported by experimental data and detailed protocols to aid researchers in selecting and applying the optimal catalyst system for their specific needs.

Data Presentation: A Comparative Analysis of Catalyst Performance

The enantioselectivity of chiral phosphine-gold(I) complexes is profoundly influenced by the structure of the phosphine (B1218219) ligand, the nature of the substrate, and the reaction conditions. Below is a summary of the performance of representative chiral phosphine-gold(I) catalysts in various asymmetric transformations.

Catalyst/Ligand	Reaction Type	Substrate	Yield (%)	ee (%)	Reference
(S)-BINAP(AuCl)₂	Intramolecular Hydroamination	Allene	-	82	[1]
(R)-DM-Segphos(AuCl)₂	Pictet-Spengler Reaction	β-arylethylamine & aldehyde	up to 97	up to 95	[2]
(R)-DTBM-Segphos(AuNTf₂)₂	[3+2] Cycloaddition	Indole-allene	-	up to 99	[2]
Josiphos Ligand Family	Intermolecular [2+2] Annulation	Arylacetylene & alkene	up to 92	up to 96	[2]
(S)-L17-tethered Gold(I)	Isomerization/γ-protonation	Racemic β,γ-butenolides	99	99	[3]
(R)-C1-Tunephos (Au19)	[3+3] Cycloaddition	2-(1-alkynyl)-2-alken-1-ones & nitrones	-	-	[4]
(R)-MeO-DTBM-Biphep (Au5)	[3+3] Cycloaddition	2-(1-alkynyl)-2-alken-1-ones & nitrones	-	-	[4]
MeO-DTBM-Biphep Gold(I)	[4+3] Cycloaddition	1-(1-alkynyl)cyclopropyl ketones & nitrones	good	91	[4]
BrettPhosAuNTf₂	Oxidative Cyclization	Ellman's chiral sulfinimines	-	up to 99	[5]
(S,S,S)-L₅AuCl	Intramolecular [4+2] Cycloaddition	Allene-diene	up to 84	88-82	[6]
DM-BINAP digold(I) dichloride	Cycloisomerization-Addition	Ynedione and Indole	up to 99	up to 87:13 er	[7]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful application of these catalysts. Below are representative procedures for the synthesis of a chiral phosphine-gold(I) chloride complex and its application in an enantioselective reaction, including a method for determining enantiomeric excess.

Synthesis of a Chiral Phosphine-Gold(I) Chloride Complex (General Procedure)

This protocol describes a general method for the synthesis of [AuCl(PR₃)] complexes.

Materials:

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O)

• 2,2′-Thiodiethanol

• Chiral phosphine ligand (e.g., di-tert-butylbiphenylphosphine)

• Ethanol (EtOH)

• Methanol (MeOH)

• Water (H₂O)

• Ice bath

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve sodium tetrachloroaurate(III) dihydrate (1.0 mmol) in water to form an orange solution.

• Cool the solution to 0 °C using an ice bath.

• Slowly add 2,2′-thiodiethanol (3.0 mmol) to the stirred solution over 45 minutes.

• Prepare a solution of the chiral phosphine ligand (1.0 mmol) in ethanol.

• Add the phosphine solution dropwise to the gold solution, which will result in the formation of a white solid.

• Filter the solid, wash with methanol, and dry in vacuo to obtain the gold(I) chloride phosphine complex.[8]

Enantioselective Intramolecular Hydroamination of an Alkene

This protocol outlines a general procedure for a gold-catalyzed asymmetric intramolecular hydroamination reaction.

Materials:

• Chiral binuclear gold(I) chloride complex (e.g., (S)-DTBM-Segphos(AuCl)₂) (0.005 mmol)

• [Au(SMe₂)Cl] (0.01 mmol)

• Silver perchlorate (B79767) (AgClO₄) (0.009 mmol)

• N-alkenyl carbamate (B1207046) substrate

• Dry dichloromethane (B109758) (CH₂Cl₂)

• Toluene or Methanol (as solvent for the reaction)

• Schlenk flasks

• Nitrogen atmosphere

• Stirring apparatus

Procedure:

• In a glovebox, place [Au(SMe₂)Cl] (0.01 mmol, 2.95 mg) and the chiral phosphine ligand (e.g., (S)-DTBM-Segphos, 0.005 mmol, 5.90 mg) in a Schlenk flask.

• Under a nitrogen atmosphere, add dry dichloromethane (1 mL) and stir the mixture for 1 hour at room temperature.

• Evaporate the solvent under vacuum and dry the resulting solid for 30 minutes.

• In the glovebox, add AgClO₄ (0.009 mmol, 1.87 mg) to the solid catalyst.

• Add the N-alkenyl carbamate substrate and the reaction solvent (toluene or methanol).

• Stir the reaction at the desired temperature and monitor its progress by TLC or GC.

• Upon completion, the product can be purified by column chromatography.[9]

Determination of Enantiomeric Excess (ee) by Chiral HPLC

This protocol provides a general method for determining the enantiomeric excess of the product from an asymmetric reaction.

Materials:

• Product from the asymmetric reaction

• Chiral HPLC column (e.g., Chiralcel AGP)

• HPLC system with a suitable detector (e.g., UV, CD, or fluorescence)

• Mobile phase (e.g., phosphate (B84403) buffer/isopropanol mixture)

• Reference standards of the enantiomers (if available)

Procedure:

• Dissolve a small sample of the purified product in the mobile phase.

• Inject the sample into the chiral HPLC system.

• Elute the enantiomers using an appropriate mobile phase and flow rate. The specific conditions will need to be optimized for the particular compound.

• The two enantiomers will have different retention times, resulting in two separate peaks in the chromatogram.

• Integrate the area of each peak.

• Calculate the enantiomeric excess using the following formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100 where Area₁ and Area₂ are the areas of the peaks corresponding to the two enantiomers.[5]

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the evaluation of chiral phosphine-gold(I) chloride complexes.

Caption: General workflow for the synthesis, application, and evaluation of chiral phosphine-gold(I) complexes.

Caption: Generalized catalytic cycle for an enantioselective gold(I)-catalyzed reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. uma.es [uma.es]
• 6. Gold(I)-Catalyzed Enantioselective [4+2]-Cycloaddition of Allene-Dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Silver Dependent Enantiodivergent Gold(I) Catalysed Asymmetric Intramolecular Hydroamination of Alkenes: A Theoretical Study | MDPI [mdpi.com]

Probing Gold(I) Chloride Catalysis: A Comparative Guide to Isotopic Labeling Studies in Reaction Pathway Elucidation

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of gold-catalyzed reactions is paramount for optimizing existing synthetic methods and discovering new transformations. Isotopic labeling stands out as a powerful tool for delineating these reaction pathways. This guide provides a comparative analysis of isotopic labeling studies in AuCl catalysis, with a focus on alkyne hydrofunctionalization and cycloisomerization reactions, benchmarked against alternative catalytic systems.

The unique electronic properties of gold(I) catalysts have led to a surge in their application in a wide array of organic transformations.[1] However, the precise mechanistic details of many of these reactions are still a subject of active investigation. Isotopic labeling, through the strategic replacement of atoms with their heavier isotopes (e.g., ²H, ¹³C, ¹⁸O), allows for the tracking of bond formations and breakages, providing invaluable insights into reaction intermediates and transition states.[2][3]

Case Study 1: Hydroamination of Alkynes

The addition of N-H bonds across carbon-carbon triple bonds, or hydroamination, is a fundamental reaction in organic synthesis. Gold(I) complexes are highly effective catalysts for this transformation.[4] Isotopic labeling studies have been instrumental in distinguishing between proposed "outer-sphere" and "inner-sphere" mechanisms.

In an outer-sphere mechanism, the nucleophile attacks the alkyne π-system, which is activated by coordination to the gold center, without direct coordination of the nucleophile to the metal. Conversely, an inner-sphere mechanism involves the coordination of both the alkyne and the nucleophile to the gold center.

A study on the gold(I)-catalyzed hydroamination of alkynes provided evidence for an outer-sphere mechanism through the observation of conformationally flexible auro-iminium salts.[5] These intermediates arise from the protonation of a vinyl gold species, and their rotational flexibility explains the observed stereochemical outcomes.[5]

In contrast, some late transition metals are proposed to operate via an inner-sphere mechanism involving oxidative addition of the amine to the metal center, followed by alkyne insertion into the M-N bond.[4]

Comparative Data for Alkyne Hydroamination:

Catalyst System	Proposed Mechanism	Key Isotopic Labeling Experiment	Isotope Incorporation/KIE	Reference
AuCl/L	Outer-Sphere	Deuterium (B1214612) labeling of the N-H bond	KIE ≈ 1	[5]
Pd(II) Complexes	Inner-Sphere	¹⁵N labeling of the amine	Quantitative ¹⁵N incorporation into the product	[6]
Zr(IV) Complexes	Inner-Sphere	Deuterium labeling of the alkene	Significant KIE on rate and stereoselectivity	[4]

Experimental Protocol: Deuterium Labeling in AuCl-Catalyzed Hydroamination of Phenylacetylene (B144264) with Aniline (B41778)

• Synthesis of Labeled Substrate: N-Deuterated aniline (PhND₂) is prepared by stirring aniline in D₂O with a catalytic amount of a suitable base (e.g., K₂CO₃), followed by extraction and drying.

• Catalytic Reaction: In a nitrogen-filled glovebox, a solution of phenylacetylene (1.0 equiv) and PhND₂ (1.2 equiv) in a dry, deuterated solvent (e.g., CDCl₃) is prepared. The catalyst, such as [IPrAu(NCMe)][SbF₆] (2.5 mol %), is added, and the reaction is stirred at a specified temperature (e.g., 80 °C).[7]

• Monitoring and Analysis: The reaction progress is monitored by ¹H NMR spectroscopy. The deuterium incorporation in the product is determined by ¹H and ²H NMR spectroscopy, as well as mass spectrometry. The kinetic isotope effect (KIE) is determined by comparing the initial rates of the reaction with the deuterated and non-deuterated aniline.

Reaction Pathway: AuCl-Catalyzed Alkyne Hydroamination

Caption: Proposed outer-sphere mechanism for AuCl-catalyzed alkyne hydroamination.

Case Study 2: Cycloisomerization of Allenynes

Gold(I) catalysts are exceptionally effective in promoting the cycloisomerization of enynes and allenynes to form carbo- and heterocyclic scaffolds.[8] Deuterium labeling studies have been crucial in elucidating the mechanism of these complex transformations.

For the gold-catalyzed cycloisomerization of 1,5-allenynes, deuterium labeling experiments have shown that the reaction proceeds through a stereoselective intramolecular hydrogen transfer.[8] A double-labeling crossover experiment confirmed the intramolecular nature of this step.[8] This is in contrast to some other transition metal-catalyzed allenyne cycloisomerizations, such as those involving Rh, Pd, or Pt, which are often proposed to proceed via metallacyclopentene intermediates involving a change in the metal's oxidation state.[8]

Comparative Data for Allenyne Cycloisomerization:

Catalyst System	Proposed Mechanism	Key Isotopic Labeling Experiment	Observation	Reference
Au(I) Complexes	Ene-type reaction	Deuterium labeling of the allenic hydrogen	Stereoselective intramolecular hydrogen transfer	[8]
PtCl₂	Metallacyclopentene formation	¹³C labeling of the alkyne	Scrambling of the ¹³C label consistent with a metallacyclopentene intermediate	[1]
Rh(I) Complexes	Oxidative cyclization	Deuterium labeling of the alkyne terminus	Deuterium incorporation into the cyclized product	[8]

Experimental Protocol: Deuterium Labeling in Au(I)-Catalyzed 1,5-Allenyne Cycloisomerization

• Synthesis of Labeled Substrate: A terminally deuterated 1,5-allenyne is synthesized. This can be achieved through base-catalyzed exchange with deuterium oxide or using silver-catalyzed exchange for base-sensitive substrates.[9]

• Catalytic Reaction: The deuterated allenyne is subjected to the optimized reaction conditions, for example, using a gold(I) catalyst like (Ph₃P)AuCl with a silver salt co-catalyst in a suitable solvent.

• Product Analysis: The position of the deuterium label in the cyclized product is determined using ¹H and ²H NMR spectroscopy, and the stereochemistry of the deuterium incorporation is analyzed by NOESY experiments.

Experimental Workflow: Isotopic Labeling Study

Caption: General workflow for an isotopic labeling study in catalysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 4. Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic study of gold(I)-catalyzed hydroamination of alkynes: outer or inner sphere mechanism? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Serendipitous Discovery of the Catalytic Hydroammoniumation and Methylamination of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Conformational Effects in Intramolecular C(sp3)–H Bond Functionalization: Gold(I)-Catalyzed Cycloisomerization of Aliphatic 1‑Bromoalkynes as Benchmark Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold-Catalyzed Cycloisomerization of 1,5-Allenynes via Dual Activation of an Ene Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Practical approaches to labelling terminal alkynes with deuterium - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

gold(I) chloride proper disposal procedures

Proper disposal of gold(I) chloride is a critical aspect of laboratory safety, environmental responsibility, and regulatory compliance. Due to its heavy metal content, gold(I) chloride and its associated waste are classified as hazardous and require careful management.[1][2] Adherence to these protocols is essential for protecting personnel and the environment.

Immediate Safety and Handling Precautions

Before handling gold(I) chloride or its waste, it is imperative to consult the Safety Data Sheet (SDS) for specific safety information.[1] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks.[1][3] Facilities should be equipped with an eyewash station and a safety shower.[4][5][6]

Appropriate Personal Protective Equipment (PPE) must be worn at all times:[1][3]

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves, such as nitrile or butyl rubber.[1][7]

• Body Protection: A lab coat to prevent skin contact.[1]

Waste Management and Disposal Procedures

The primary approach for managing gold waste is recovery and recycling, given its high economic value.[2] When recovery is not feasible, it must be disposed of as hazardous waste. Never dispose of gold-containing solutions down the drain.[2]

Step 1: Waste Identification and Segregation

All waste containing gold, including solutions, contaminated labware (e.g., pipette tips, gloves), and cleaning materials, must be treated as hazardous waste.[1][2]

• Aqueous Waste: Solutions containing gold(I) chloride.

• Solid Waste: Contaminated items such as gloves, filter paper, and empty containers.

Segregate gold waste from other chemical waste streams to facilitate recovery or proper disposal.[2]

Step 2: Waste Collection and Storage

Collect gold(I) chloride waste in designated, clearly labeled, and sealed containers.[2][3]

• Use corrosion-resistant containers, preferably the original container or a designated hazardous waste container.[4]

• Label the container clearly with "Hazardous Waste," the full chemical name "Gold(I) Chloride," and the approximate concentration and quantity.

• Keep the waste container securely closed except when adding waste.

• Store the container in a cool, dry, well-ventilated, and designated satellite accumulation area.

Step 3: Disposal Pathway

Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to arrange for pickup and disposal.[3][7] All disposal must comply with federal, state, and local regulations.[4][8]

Quantitative Data Summary

While specific regulatory disposal limits can vary, the following table summarizes key information for handling gold(I) chloride waste.

Parameter	Guideline/Information	Source(s)
Waste Classification	Hazardous Waste (due to heavy metal content)	[1][2]
Drain Disposal	Prohibited	[2]
pH for Precipitation	Adjustment may be required for recovery protocols	[9]
Container Type	Corrosion-resistant with a resistant inner liner	[4]
Spill Cleanup Material	Inert absorbent (sand, earth, vermiculite)	[4][5][7]

Experimental Protocol: Gold Recovery from Aqueous Waste

Recovery of gold from aqueous solutions is the preferred method.[2] The following is a general protocol for precipitating gold from a chloride solution for potential reuse or recovery.

Objective: To precipitate gold from an aqueous solution to separate it from the liquid waste stream.

Materials:

• Aqueous gold chloride waste solution

• Sodium metabisulfite (B1197395) (or other suitable reducing agent)

• Hydrochloric acid (HCl)

• Beakers

• Stir plate and stir bar

• pH meter or pH paper

• Filter paper and funnel

• Appropriate PPE

Procedure:

• Collect and Characterize: Collect all aqueous gold chloride waste in a suitable, labeled beaker.

• Acidify the Solution: If necessary, adjust the pH of the solution to be acidic (pH 1-2) by slowly adding hydrochloric acid. This ensures the gold remains in a recoverable form.

• Precipitation: While stirring the solution, slowly add a solution of a reducing agent like sodium metabisulfite. Gold will precipitate out of the solution as a brown powder.

• Settling: Turn off the stirrer and allow the gold precipitate to settle completely at the bottom of the beaker. This may take several hours.[10]

• Verification: Test the supernatant (the clear liquid above the precipitate) for the presence of dissolved gold using a testing solution like stannous chloride.[10] If gold is still present, add more reducing agent.

• Separation: Carefully decant the supernatant. This liquid should be tested to ensure it meets local sewer discharge limits before neutralization and disposal. Always confirm this step with your EHS department.[2]

• Collect Precipitate: Transfer the remaining gold precipitate onto a filter paper and wash it with distilled water.

• Storage for Recovery: The collected gold powder can be dried and stored in a labeled vial for recycling or reuse.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of gold(I) chloride waste.

Caption: Workflow for the safe disposal and recovery of gold(I) chloride waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. newcomersupply.com [newcomersupply.com]
• 4. rowleybio.com [rowleybio.com]
• 5. labdepotinc.com [labdepotinc.com]
• 6. rowleybio.com [rowleybio.com]
• 7. chemsupply.com.au [chemsupply.com.au]
• 8. Gold Chloride - ESPI Metals [espimetals.com]
• 9. epfl.ch [epfl.ch]
• 10. Gold Recovery Correctly : 12 Steps - Instructables [instructables.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Gold(I) Chloride

For researchers, scientists, and professionals in drug development, the integrity of your work and your personal safety are paramount. When handling chemical compounds such as gold(I) chloride, a thorough understanding of safety protocols and handling procedures is not just a regulatory requirement but a cornerstone of responsible research. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of gold(I) chloride in your laboratory.

Personal Protective Equipment (PPE): Your First Line of Defense

When working with gold(I) chloride, a comprehensive suite of personal protective equipment is mandatory to prevent contact and inhalation. Gold(I) chloride can cause skin and serious eye irritation.[1] The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[2]	Protects against splashes and airborne particles that can cause serious eye irritation.[1]
Skin Protection	Impermeable gloves (e.g., butyl rubber or neoprene) and protective work clothing to prevent skin exposure.[1][3]	Prevents skin irritation upon contact.[1] Contaminated clothing should be removed and washed before reuse.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[2] A type P3 (EN 143) respirator cartridge is also recommended.[4]	Protects against the inhalation of dust or fumes, which can cause respiratory tract irritation.[5]

Operational Plan: Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of gold(I) chloride and ensuring a safe laboratory environment. Gold(I) chloride is sensitive to light and moisture.[1]

Handling Procedures:

• Ventilation: Always handle gold(I) chloride in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or fumes.[1][6]

• Avoid Dust Formation: Handle the compound carefully to avoid creating dust.[6]

• Prevent Contact: Avoid all contact with skin and eyes.[1]

• Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][7]

• Incompatible Materials: Keep away from strong oxidizing agents, reducing agents, and finely powdered metals.[2]

Storage Procedures:

• Container: Store in a tightly sealed, non-metal container.[2][8]

• Environment: Keep in a cool, dry, and well-ventilated area, protected from light.[1][2]

• Segregation: Store separately from incompatible materials.[2]

Disposal Plan: Responsible Waste Management

The disposal of gold(I) chloride and its containers must be conducted in accordance with all federal, state, and local regulations.[1] Improper disposal can lead to environmental contamination.

Waste Disposal Steps:

• Collection: Collect waste material in a properly labeled, sealed container.

• Professional Disposal: Contact a licensed professional waste disposal service to handle the disposal of this material.[3]

• Environmental Protection: Do not allow the chemical to enter drains or be released into the environment.[1] Scrap material can often be collected for recycling.[1]

Emergency Procedures: Spill and Exposure Response

In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Cleanup Workflow:

Caption: Workflow for responding to a gold(I) chloride spill.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Remove contaminated clothing and wash the affected area immediately with soap and plenty of water. Seek medical attention if irritation persists.[1][2]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

References

• 1. Gold Chloride - ESPI Metals [espimetals.com]
• 2. fishersci.com [fishersci.com]
• 3. chemsupply.com.au [chemsupply.com.au]
• 4. 一氯化金 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 5. labdepotinc.com [labdepotinc.com]
• 6. Gold - ESPI Metals [espimetals.com]
• 7. sds.mcmaster.ca [sds.mcmaster.ca]
• 8. rowleybio.com [rowleybio.com]